Carbomer 934

• CAS: 116-53-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of Carbomer 934

For Researchers, Scientists, and Drug Development Professionals

Abstract

Carbomer 934 is a high molecular weight polymer of acrylic acid, cross-linked with allyl ethers of sucrose.[1] It is a synthetic polymer widely utilized in the pharmaceutical and cosmetic industries as a thickening, suspending, and emulsifying agent.[1][2][3] In its raw form, it presents as a white, fluffy, and hygroscopic powder.[1] This technical guide provides a comprehensive overview of the core physicochemical properties of Carbomer 934, including detailed experimental protocols and visual representations of key processes to support researchers and formulation scientists.

Core Physicochemical Properties

Carbomer 934's utility in various applications stems from its unique physicochemical characteristics. A summary of these properties is presented below.

Quantitative Data Summary

The key quantitative specifications for Carbomer 934 are summarized in the table below for easy reference and comparison.

Property	Specification	Source
Appearance	White, fluffy, hygroscopic powder	[1]
Molecular Weight	Approximately 3,000,000 g/mol	[4]
Carboxylic Acid (-COOH) Content	56.0% - 68.0% (on a dried basis)	[1][5]
Viscosity (0.5% neutralized aqueous dispersion at 25°C)	30,500 - 39,400 mPa·s (centipoises)	[1][4]
Primary Particle Size	~0.2 µm in diameter	[1]
Flocculated Powder Particle Size	2-7 µm in diameter	[1]
Melting Point	>255°C (decomposes)	[2][6]
Boiling Point	116°C	[2][6]
Density	1.2 g/mL	[2][6]

Solubility and Swelling Behavior

Carbomer 934 does not dissolve in a conventional manner but swells significantly in water and other polar solvents to form a gel or dispersion.[1] This swelling is attributed to its three-dimensionally cross-linked microgel structure.[1] The polymer is soluble in water, glycerol, and, following neutralization, in ethanol (B145695) (95%).[1] Neutralization of the carboxylic acid groups with a suitable base (e.g., sodium hydroxide (B78521), triethanolamine) is essential for the formation of a highly viscous gel.[1]

The swelling of Carbomer 934 is pH-dependent. At low pH, the carboxylic acid groups are protonated, leading to a more compact polymer structure. As the pH increases, the carboxylic acid groups ionize, resulting in electrostatic repulsion between the polymer chains and subsequent uncoiling and swelling of the polymer network.

Rheological Properties

The viscosity of Carbomer 934 dispersions is a critical parameter for its application as a thickening agent. The viscosity is highly dependent on the concentration of the polymer, the pH of the dispersion, and the presence of ions. Neutralization to a pH of approximately 6-7 results in the maximum viscosity.[7]

Bioadhesive Properties

Carbomer 934 is known for its strong bioadhesive properties, making it a valuable excipient in mucoadhesive drug delivery systems.[8][] The mechanism of bioadhesion involves the formation of hydrogen bonds and electrostatic interactions between the carboxylic acid groups of the polymer and the mucin glycoproteins of the mucous membranes.[10][11] This adhesion prolongs the residence time of the dosage form at the site of application, potentially leading to improved drug absorption.[][12][13]

Stability and Storage

Carbomer 934 is a stable and hygroscopic substance.[14] It should be stored in a cool, dry environment in an airtight, corrosion-resistant container.[14] Heating at 104°C for 2 hours does not affect its thickening properties; however, exposure to excessive temperatures can lead to discoloration and reduced stability.[14] Complete decomposition occurs upon heating at 260°C for 30 minutes.[14] Light can cause oxidation, leading to a decrease in the viscosity of its dispersions.[14] This can be mitigated by the addition of water-soluble UV absorbents.[14]

Experimental Protocols

Detailed methodologies for the characterization of key physicochemical properties of Carbomer 934 are provided below.

Viscosity Measurement

The viscosity of a Carbomer 934 dispersion is a critical quality control parameter. A typical experimental protocol is as follows:

• Preparation of Dispersion: Slowly sprinkle a precisely weighed amount of Carbomer 934 (e.g., to create a 0.5% w/v dispersion) into the vortex of continuously stirred purified water.

• Hydration: Allow the dispersion to hydrate (B1144303) for a sufficient period (e.g., 1-2 hours) with gentle stirring to ensure complete dispersion and avoid the formation of lumps.

• Neutralization: Neutralize the dispersion to a target pH (e.g., 7.0 ± 0.2) by the dropwise addition of a suitable base, such as a 10% w/v sodium hydroxide solution, while continuously monitoring the pH with a calibrated pH meter.

• Viscosity Measurement: Measure the viscosity of the resulting gel using a calibrated rotational viscometer at a controlled temperature (e.g., 25°C). The selection of the spindle and rotational speed should be appropriate for the expected viscosity range to ensure the reading is within the optimal torque range of the instrument.

Carboxylic Acid Content Assay

The carboxylic acid content is determined by a potentiometric titration method:

• Sample Preparation: Accurately weigh a sample of Carbomer 934 (previously dried in a vacuum oven) and disperse it in a suitable volume of purified water.

• Titration: Titrate the dispersion with a standardized solution of sodium hydroxide (e.g., 0.1 N) using a potentiometric titrator.

• Endpoint Determination: The endpoint of the titration is determined from the inflection point of the titration curve.

• Calculation: The percentage of carboxylic acid groups is calculated based on the volume of titrant consumed, its normality, and the weight of the Carbomer 934 sample.

Identification via Infrared (IR) Spectroscopy

The identity of Carbomer 934 can be confirmed using Fourier-transform infrared (FTIR) spectroscopy:

• Sample Preparation: Prepare a potassium bromide (KBr) pellet containing a small amount of the Carbomer 934 sample.

• Spectral Acquisition: Record the IR spectrum of the sample over a suitable wavenumber range (e.g., 4000-400 cm⁻¹).

• Spectral Analysis: The resulting spectrum should exhibit characteristic absorption bands at approximately 1710, 1454, 1414, 1245, 1172, 1115, and 801 cm⁻¹.[1] This spectrum should be compared to a reference spectrum of Carbomer 934.

Visualizations

Experimental Workflows and Logical Relationships

The following diagrams illustrate key experimental workflows and logical relationships related to the characterization and application of Carbomer 934.

Caption: Workflow for determining the viscosity of Carbomer 934 gels.

Caption: Key interactions in the bioadhesion of Carbomer 934.

Caption: Primary factors affecting the viscosity of Carbomer 934 gels.

References

• 1. benchchem.com [benchchem.com]
• 2. cosmetics.alfa-chemistry.com [cosmetics.alfa-chemistry.com]
• 3. Carbomer934 | 9007-16-3 [chemicalbook.com]
• 4. KEGG DRUG: Carbomer 934 [genome.jp]
• 5. Carbomer Homopolymer [drugfuture.com]
• 6. CARBOPOL 934 [chembk.com]
• 7. researchgate.net [researchgate.net]
• 8. Carbopol 934: Significance and symbolism [wisdomlib.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Study on of bioadhesive property of carbomer934 by a gamma camera in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Study on of bioadhesive property of carbomer 934 by a gamma camera in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Carbomer 934 - CD Formulation [formulationbio.com]

An In-depth Technical Guide to Carbomer 934: Molecular Weight and Polymer Structure

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbomer 934 is a high molecular weight synthetic polymer of acrylic acid, cross-linked with allyl ethers of sucrose (B13894).[1][2] It belongs to the Carbomer family of polymers, which are widely utilized in the pharmaceutical and cosmetic industries as rheology modifiers, thickening agents, suspending agents, and emulsifiers.[3][4] In its raw form, Carbomer 934 is a white, fluffy, hygroscopic powder with a slightly acetic odor.[5][6] This technical guide provides a comprehensive overview of the molecular weight, polymer structure, and key physicochemical properties of Carbomer 934, along with detailed experimental protocols for its characterization.

Core Properties and Data Presentation

Carbomer 934's utility is derived from its unique polymer network structure. The high molecular weight and cross-linked nature of the polyacrylic acid chains allow it to swell significantly in water and other polar solvents, forming a gel or dispersion.[5] The carboxylic acid groups along the polymer backbone are key to its functionality, with a content specification of 56.0% to 68.0% on a dried basis.[1][2]

Physicochemical and Rheological Data

The viscosity of Carbomer 934 dispersions is a critical parameter and is highly dependent on concentration and pH. The following tables summarize key quantitative data for Carbomer 934.

Property	Specification
Molecular Weight	High molecular weight polymer; estimated to be approximately 3 x 106 Da.
Carboxylic Acid (-COOH) Content	56.0% - 68.0% (on a dried basis)[1][2]
Primary Particle Size	~0.2 µm in diameter[5]
Flocculated Powder Particle Size	2-7 µm in diameter[5]

Concentration (% w/v)	pH	Typical Viscosity (mPa·s)
0.2%	7.3 - 7.8	2,050 - 5,450[7]
0.5%	7.3 - 7.8	30,500 - 39,400[1][7]

Note: Viscosity is measured using a Brookfield RVT viscometer at 20 rpm and 25°C. The viscosity of Carbomer gels is known to be shear-thinning, meaning it decreases with an increasing shear rate.

Polymer Structure and Synthesis

Carbomer 934 is synthesized by the polymerization of acrylic acid monomers in the presence of a cross-linking agent, allyl sucrose.[1][4] The polymerization is typically carried out in a solvent such as benzene, although newer grades of Carbomers may use other solvents like ethyl acetate.[1][3] The cross-linking with allyl sucrose creates a three-dimensional network structure.

References

• 1. iajps.com [iajps.com]
• 2. Carbomer 934, 934P, 940, 941, 974, 980 Manufacturers, with SDS [mubychem.com]
• 3. Carbomer 934 - CD Formulation [formulationbio.com]
• 4. rjptonline.org [rjptonline.org]
• 5. benchchem.com [benchchem.com]
• 6. phexcom.com [phexcom.com]
• 7. pharmaexcipients.com [pharmaexcipients.com]

Carbomer 934: A Comprehensive Technical Guide for Researchers and Drug Development Professionals

Carbomer 934 is a high molecular weight polymer of acrylic acid, cross-linked with allyl ethers of sucrose. It is a synthetic polymer widely utilized in the pharmaceutical, cosmetic, and personal care industries as a thickening, suspending, and emulsifying agent. In its raw form, it appears as a white, fluffy, and hygroscopic powder. This technical guide provides an in-depth overview of Carbomer 934, focusing on its chemical identifiers, physicochemical properties, and key experimental protocols relevant to its application in research and drug development.

Chemical Identification and Synonyms

Carbomer 934 is identified by several chemical registry numbers and a variety of synonyms across different industries and suppliers. The primary CAS (Chemical Abstracts Service) number for Carbomer 934 is 9007-16-3 . However, the more general CAS number for polyacrylic acid, 9003-01-4 , is also frequently associated with it.

Identifier Type	Value
Primary CAS Number	9007-16-3[1][2][3][4][5][6]
Related CAS Number	9003-01-4[7][8][9][10][11][12]
UNII (Unique Ingredient Identifier)	Z135WT9208[10]
Synonyms	Acritamer 934, Carbopol 934, Carbopol® 934, Carboxypolymethylene, Carboxyvinyl polymer, Polyacrylic acid, Pemulen, Ultrez, CARBOMER 934P, CARBOPOL 941, CARBOMER 910[1][3][6][8][10]

Physicochemical Properties

The functional properties of Carbomer 934 are dictated by its chemical structure and physical characteristics. The following table summarizes key quantitative specifications for Carbomer 934.

Property	Specification
Carboxylic Acid (-COOH) Content	56.0% - 68.0% (on a dried basis)
Viscosity (0.5% neutralized aqueous dispersion at 25°C)	30,500 - 39,400 mPa·s
pH (0.5% water dispersion)	2.7 - 3.5
Molecular Weight	High molecular weight polymer (approximately 3,000,000)
Loss on Drying	Not more than 2.0%
Density	Approximately 1.2 g/mL at 25 °C[6]
Boiling Point	116 °C[6]

Solubility Profile: Carbomer 934 does not dissolve in a traditional sense but swells significantly in water and other polar solvents to form a gel or dispersion. This swelling is a result of its three-dimensionally cross-linked microgel structure. The polymer is soluble in water, glycerol, and, after neutralization, in ethanol (B145695) (95%). Neutralization of the acidic carboxylic acid groups with a suitable base (e.g., sodium hydroxide, triethanolamine) is crucial for the formation of a highly viscous gel.

Key Experimental Protocols

This section provides detailed methodologies for the characterization and formulation of Carbomer 934.

Protocol 1: Determination of Carboxylic Acid Content

This protocol is based on the titrimetric method described in the United States Pharmacopeia (USP) for assaying the carboxylic acid content of Carbomer 934.[3]

Materials:

• Carbomer 934 sample (previously dried)

• Deionized water

• 0.25 N Sodium Hydroxide (NaOH) volumetric solution (VS)

• Potassium Chloride (KCl)

• Potentiometric titrator with a calomel-glass or silver/silver chloride electrode

• 800-1000 mL beaker

• Mechanical stirrer with a propeller blade

Procedure:

• Accurately weigh approximately 400 mg of the previously dried Carbomer 934 sample.

• While continuously stirring at approximately 1000 rpm, slowly add the sample to 400 mL of water in an 800-1000 mL beaker. The stirrer shaft should be set at a 60° angle at the side of the beaker, with the propeller near the bottom.

• Continue stirring for 15 minutes to ensure the polymer is fully dispersed.

• Turn off the stirrer and allow the dispersion to stand for 30 minutes.

• Transfer the beaker to a magnetic stirring device and add a magnetic stir bar.

• Add 1 g of potassium chloride to the dispersion and begin moderate mixing.

• Titrate the dispersion potentiometrically with 0.25 N NaOH VS. Allow 1 minute for mixing after each addition of the titrant before recording the pH.

• Calculate the percentage of carboxylic acid groups in the portion of Carbomer 934 taken.

Protocol 2: Viscosity Measurement of a Neutralized Carbomer 934 Gel

This protocol outlines the steps to prepare a standardized Carbomer 934 gel and measure its viscosity using a rotational viscometer.

Materials:

• Carbomer 934 sample (previously dried)

• Deionized water

• 18% w/v Sodium Hydroxide (NaOH) solution

• Rotational viscometer (e.g., Brookfield RVT) with a suitable spindle

• 800 mL beaker

• Mechanical stirrer

• Water bath maintained at 25 ± 2°C

• pH meter

Procedure:

• Prepare a 0.5% w/v dispersion of Carbomer 934 by carefully and slowly adding 2.50 g of the dried polymer to 500 mL of deionized water in an 800 mL beaker, while stirring continuously at 1000 ± 50 rpm.

• Continue stirring for 15 minutes until a lump-free dispersion is obtained.

• Place the dispersion in a water bath at 25 ± 2°C for 30 minutes to reach thermal equilibrium.

• Neutralize the dispersion by slowly adding 18% NaOH solution while gently stirring. Monitor the pH continuously until it is in the range of 7.3–7.8.

• Return the neutralized gel to the water bath for at least 1 hour to stabilize.

• Measure the viscosity using a rotational viscometer equipped with a suitable spindle, rotating at 20 rpm.

• Allow the reading to stabilize for 1 minute before recording the viscosity value in mPa·s.

Protocol 3: Preparation of a Carbomer 934-Based Hydrogel for Topical Drug Delivery

This protocol provides a general framework for the formulation of a simple hydrogel using Carbomer 934, which can be adapted for the incorporation of various active pharmaceutical ingredients (APIs).

Materials:

• Carbomer 934

• Deionized water

• Active Pharmaceutical Ingredient (API)

• Co-solvent (e.g., ethanol, propylene (B89431) glycol), if required for the API

• Neutralizing agent (e.g., triethanolamine)

• Preservative (e.g., methylparaben)

• Magnetic stirrer and hot plate (if heating is required)

Procedure:

• Disperse the required amount of Carbomer 934 (typically 0.5% to 2.0% w/v) in deionized water with constant, gentle stirring using a magnetic stirrer to avoid lump formation.

• If the API is not water-soluble, dissolve it in a suitable co-solvent.

• Separately, dissolve the preservative in a small amount of water, with gentle heating if necessary.

• Once the Carbomer 934 is fully hydrated and a uniform dispersion is formed, add the preservative solution and the API solution (or the API directly if water-soluble) to the dispersion with continuous stirring.

• Slowly add the neutralizing agent (e.g., triethanolamine) dropwise while stirring until a transparent, viscous gel is formed and the desired pH (typically 6.5-7.5) is achieved.

• Allow the gel to stand for several hours to allow any entrapped air bubbles to escape.

Process Visualizations

The following diagrams, generated using Graphviz, illustrate key processes related to Carbomer 934.

Synthesis of Carbomer 934

The synthesis of Carbomer 934 involves the free-radical polymerization of acrylic acid in the presence of a cross-linking agent, typically allyl ethers of sucrose.

Caption: Synthesis of Carbomer 934 via Free-Radical Polymerization.

Mechanism of Gel Formation

The thickening property of Carbomer 934 is activated upon neutralization. In an aqueous dispersion, the polymer chains are tightly coiled. The addition of a base neutralizes the acidic carboxylic acid groups, leading to electrostatic repulsion and subsequent uncoiling and swelling of the polymer network.

Caption: Mechanism of Carbomer 934 Gel Formation upon Neutralization.

Quality Control Workflow

A typical workflow for the quality control of Carbomer 934 raw material involves a series of tests to confirm its identity, purity, and functional properties.

Caption: Quality Control Workflow for Carbomer 934 Raw Material.

References

• 1. benchchem.com [benchchem.com]
• 2. Carbomer 934 - CD Formulation [formulationbio.com]
• 3. trungtamthuoc.com [trungtamthuoc.com]
• 4. mdpi.com [mdpi.com]
• 5. ijlret.com [ijlret.com]
• 6. chemger.com [chemger.com]
• 7. Carbomer 934P [drugfuture.com]
• 8. Using Carbomer-Based Hydrogels for Control the Release Rate of Diclofenac Sodium: Preparation and In Vitro Evaluation [ouci.dntb.gov.ua]
• 9. mdpi.com [mdpi.com]
• 10. Carbomer 934, 934P, 940, 941, 974, 980 Manufacturers, with SDS [mubychem.com]
• 11. Effects of Carbopol® 934 proportion on nanoemulsion gel for topical and transdermal drug delivery: a skin permeation study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

The Core Mechanism of Carbomer 934 Gel Formation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Carbomer 934, a high molecular weight polymer of acrylic acid cross-linked with allyl ethers of sucrose, is a cornerstone of pharmaceutical and cosmetic formulations, prized for its efficiency as a gelling agent.[1][2][3] This in-depth technical guide elucidates the core mechanism of its action, providing detailed experimental protocols and quantitative data to support formulation development and research.

Chemical Structure and the Gelling Prerequisite: Neutralization

In its dry, powdered state, Carbomer 934 consists of tightly coiled, cross-linked polymer chains.[4] The presence of numerous carboxylic acid groups along the polymer backbone confers a mildly acidic nature to its aqueous dispersions.[5] The key to unlocking its potent gelling capability lies in the neutralization of these acidic groups.[4][6]

Upon dispersion in water, the polymer particles begin to hydrate (B1144303) and swell slightly.[4][7] However, significant viscosity increase and gel formation only occur upon neutralization with a suitable base, such as sodium hydroxide (B78521) or triethanolamine (B1662121) (TEA).[1][8][9] This neutralization reaction deprotonates the carboxylic acid groups, leaving negatively charged carboxylate ions along the polymer backbone.[4]

The subsequent electrostatic repulsion between these numerous negative charges forces the polymer chains to uncoil and expand, leading to a massive increase in the hydrodynamic volume of the polymer network.[4][10] This uncoiling and swelling entraps water molecules within the three-dimensional polymer matrix, resulting in the formation of a highly viscous gel.[7][11] The degree of viscosity is directly related to the extent of neutralization, with maximum viscosity typically achieved within a pH range of 6 to 11.[12]

Figure 1: Gelling Mechanism of Carbomer 934.

Quantitative Data Summary

The following tables summarize key quantitative parameters for Carbomer 934, critical for formulation design and quality control.

Table 1: Physicochemical Properties of Carbomer 934

Property	Specification	Reference
Carboxylic Acid (-COOH) Content	56.0% - 68.0% (on a dried basis)	[1][3][13]
Viscosity (0.5% neutralized aqueous dispersion at 25°C)	30,500 - 39,400 mPa·s	[1][3][13]
Primary Particle Size	~0.2 µm in diameter	[1]
Flocculated Powder Particle Size	2-7 µm in diameter	[1]

Table 2: Effect of pH on Carbomer 934 Gel Viscosity

pH Range	Viscosity	Reference
< 4	Low	[14]
4 - 6	Increasing	[7][14]
6 - 11	Maximum	[12]
> 11	Decreasing	[5]

Experimental Protocols

Detailed methodologies for the preparation and characterization of Carbomer 934 gels are provided below.

Preparation of a 1% w/w Carbomer 934 Gel

This protocol outlines the direct dispersion method for preparing a standard hydroalcoholic gel.

Figure 2: Experimental Workflow for Carbomer 934 Gel Preparation.

Methodology:

• Dispersion: Gently and slowly sprinkle 1 gram of Carbomer 934 into the vortex of 70 grams of purified water under constant, moderate agitation using a magnetic stirrer or overhead mixer. This gradual addition is crucial to prevent the formation of clumps.[12][15]

• Hydration: Continue stirring the dispersion until all particles are fully hydrated and a uniform, lump-free mixture is achieved. This may take a significant amount of time.

• Incorporation of Other Ingredients (if any): If formulating a drug product, the active pharmaceutical ingredient (API), often dissolved in a suitable solvent like ethanol, can be added to the aqueous dispersion at this stage with continued stirring.[15]

• Neutralization: While continuously stirring, add a neutralizing agent, such as triethanolamine (TEA) or a sodium hydroxide solution, dropwise to the dispersion.[16][17]

• Gel Formation: Monitor the pH of the dispersion. As the pH approaches neutrality (typically pH 6-7), a dramatic increase in viscosity will be observed, and a clear gel will form.[16]

• Final Mixing: Once the desired pH and viscosity are achieved, cease the addition of the neutralizing agent and continue stirring briefly to ensure homogeneity of the final gel.

Viscosity Measurement

The viscosity of the prepared Carbomer 934 gel is a critical quality attribute.

Methodology:

• Sample Preparation: Prepare a 0.5% w/w aqueous dispersion of Carbomer 934 as described in the protocol above.

• Neutralization: Neutralize the dispersion to a pH of 7.3 - 7.8 with an 18% solution of sodium hydroxide.[5]

• Equilibration: Allow the neutralized gel to equilibrate to a constant temperature of 25°C ± 0.1°C in a water bath.

• Measurement: Use a rotational viscometer (e.g., Brookfield type) with an appropriate spindle and rotational speed to measure the viscosity. The selection of the spindle and speed should be such that the torque reading is within the recommended range for the instrument.

• Reporting: Record the viscosity in millipascal-seconds (mPa·s).

Determination of Swelling Index

The swelling index provides a measure of the water-holding capacity of the Carbomer 934 gel.

Figure 3: Workflow for Determining the Swelling Index.

Methodology:

• Initial Weight: Accurately weigh a specific amount of the prepared and dried Carbomer 934 gel (Wo).[18]

• Immersion: Place the weighed gel sample in a beaker containing a known volume of a swelling medium (e.g., purified water or a buffer solution of a specific pH).

• Incubation: Keep the beaker at a constant temperature (e.g., 37°C) and allow the gel to swell for a predetermined period.

• Final Weight: After the specified time, carefully remove the swollen gel, gently blot the surface with filter paper to remove excess water, and weigh it (Wt).[18]

• Calculation: Calculate the swelling index using the following formula:[18] Swelling Index (%) = [(Wt - Wo) / Wo] × 100

Conclusion

The gelling mechanism of Carbomer 934 is a well-understood process rooted in the principles of polymer chemistry and electrostatics. By controlling the concentration and, most importantly, the degree of neutralization, formulators can precisely manipulate the rheological properties of Carbomer 934 gels to achieve the desired product performance. The provided data and protocols offer a solid foundation for the rational design and characterization of gel-based formulations for pharmaceutical and cosmetic applications.

References

• 1. benchchem.com [benchchem.com]
• 2. SID 135260092 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Carbomer 934 [drugfuture.com]
• 4. iajps.com [iajps.com]
• 5. ijlret.com [ijlret.com]
• 6. researchgate.net [researchgate.net]
• 7. rjptonline.org [rjptonline.org]
• 8. CAS 9007-16-3: Carbomer 934 | CymitQuimica [cymitquimica.com]
• 9. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. THE PCCA BLOG | Choosing an Appropriate Gelling Agent for Your Co [pccarx.com]
• 13. Carbomer 934, 934P, 940, 941, 974, 980 Manufacturers, with SDS [mubychem.com]
• 14. Factors Affecting the Properties of Carbomer Gel - Hubei xindesheng Material Technology Co., Ltd [chemicalbook.com]
• 15. scielo.br [scielo.br]
• 16. Effects of Carbopol® 934 proportion on nanoemulsion gel for topical and transdermal drug delivery: a skin permeation study - PMC [pmc.ncbi.nlm.nih.gov]
• 17. turkjps.org [turkjps.org]
• 18. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]

An In-depth Technical Guide to the Solubility of Carbomer 934 in Water and Polar Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of Carbomer 934, a high-molecular-weight polymer of acrylic acid, in water and various polar solvents. Carbomer 934 is a cornerstone excipient in the pharmaceutical and cosmetic industries, prized for its thickening, suspending, and emulsifying properties. Understanding its behavior in different solvent systems is critical for formulation development, product performance, and stability.

The Nature of Carbomer 934 "Solubility": Swelling and Dispersion

Contrary to traditional solutes, Carbomer 934 does not form a true solution in water and polar solvents. Instead, it undergoes a process of significant swelling to form a highly viscous hydrogel or dispersion.[1][2][] This is attributed to its cross-linked, three-dimensional microgel structure.[2] The individual polymer particles absorb the solvent, expand, and create a network that entraps the solvent molecules, leading to the characteristic gel-like consistency. Therefore, when discussing the "solubility" of Carbomer 934, it is more accurate to refer to its dispersibility and swelling capacity.

The primary mechanism driving this phenomenon is the ionization of the carboxylic acid groups along the polymer backbone. In its dry, acidic form, the polymer chains are tightly coiled. Upon dispersion in a polar solvent and subsequent neutralization with a suitable base (e.g., sodium hydroxide (B78521), triethanolamine), the carboxylic acid groups become ionized.[4] The resulting electrostatic repulsion between the negatively charged carboxylate ions causes the polymer chains to uncoil and expand, leading to a dramatic increase in viscosity and the formation of a stable gel matrix.[4]

Quantitative Data on Carbomer 934 Dispersion and Swelling

Direct quantitative solubility data for Carbomer 934 in the traditional sense (e.g., g/100 mL) is not widely reported due to its swelling nature. Instead, the extent of its "solubility" or interaction with a solvent is typically characterized by the resulting viscosity of the dispersion and its swelling ratio.

Viscosity of Aqueous Carbomer 934 Dispersions

The viscosity of a neutralized Carbomer 934 dispersion is a critical parameter indicating the extent of polymer chain hydration and entanglement. It is highly dependent on concentration and pH.

Concentration (% w/v)	pH	Neutralizing Agent	Viscosity (mPa·s)	Reference(s)
0.2	7.3 - 7.8	Sodium Hydroxide	13,000 - 30,000	[]
0.5	7.3 - 7.8	Sodium Hydroxide	30,500 - 39,400	[5][6]
1.0	Not Specified	Not Specified	40,000 - 60,000	[]

Swelling Behavior of Carbomer 934 in Aqueous Media

The swelling of Carbomer 934 is significantly influenced by the pH of the medium. In acidic conditions, the carboxylic acid groups are protonated, leading to minimal swelling. As the pH increases towards neutrality and beyond, deprotonation occurs, leading to increased electrostatic repulsion and a substantial increase in the swelling ratio.[7]

Medium	pH	Swelling Behavior	Reference(s)
Acidic Medium	1.2	Low swelling	[7]
Basic Medium	7.4	High swelling	[7]

Studies have shown that the dynamic swelling of Carbomer 934-based hydrogels increases with increasing polymer concentration at both acidic and basic pH, with significantly greater swelling observed at pH 7.4.[7]

Solubility and Dispersion in Other Polar Solvents

Carbomer 934 is also capable of swelling in other polar solvents, although its behavior can be influenced by the solvent's polarity and its ability to interact with the polymer's carboxylic acid groups.

• Glycerol (B35011): Carbomer 934 is soluble in glycerol.[]

• Ethanol (95%): After neutralization, Carbomer 934 is soluble in 95% ethanol.[2] The presence of alcohol can influence the viscosity of the resulting gel.[8]

• Propylene (B89431) Glycol: Can be used as a solvent, often in combination with water and/or alcohol.[9]

• Mixed Solvent Systems: The viscoelastic properties of neutralized Carbomer 934P (a pharmaceutical grade of Carbomer 934) gels in ternary mixtures of propylene glycol, glycerol formal, and water are highly dependent on the water content. An increase in water content from 10% to 80% can lead to a 3-4 order of magnitude increase in the dynamic moduli (G' and G''), transforming the system from a low-viscosity solution to an elastic gel.[4]

Experimental Protocols

Determination of Viscosity of a Carbomer 934 Dispersion (Based on USP-NF Method)

This protocol outlines the standardized method for determining the viscosity of a neutralized Carbomer 934 dispersion.

• Preparation of the Dispersion:

  • Slowly add 2.5 g of Carbomer 934 (previously dried in a vacuum at 80°C for 1 hour) to 500 mL of purified water in a 1000-mL beaker while stirring continuously at 1000 ± 10 rpm. The stirrer shaft should be at a 60° angle and positioned to one side of the beaker, with the propeller near the bottom.

  • Ensure the addition is complete within 45-90 seconds. Continue stirring for 15 minutes to break up any loose aggregates.

• Hydration:

  • Remove the stirrer and place the beaker containing the dispersion in a water bath at 25 ± 2°C for 30 minutes.

• Neutralization:

  • Re-insert the stirrer to a depth that avoids drawing air into the dispersion. While stirring at 300 ± 10 rpm, titrate the dispersion with an 18% (w/v) sodium hydroxide solution to a pH between 7.3 and 7.8. The endpoint should be determined potentiometrically.

  • Allow 2 to 3 minutes for the final pH to stabilize. If the pH exceeds 7.8, the mucilage should be discarded and a new preparation made with a smaller amount of sodium hydroxide.

• Final Equilibration:

  • Return the neutralized mucilage to the 25°C water bath for 1 hour.

• Viscosity Measurement:

  • Perform the viscosity determination promptly after the 1-hour equilibration.

  • Use a suitable rotational viscometer equipped with a spindle as specified in the relevant pharmacopeia (e.g., USP-NF).

  • With the spindle rotating at 20 rpm, record the scale reading.

  • Calculate the viscosity in millipascal-seconds (mPa·s) by multiplying the scale reading by the constant for the specific spindle and speed used.[10][11]

Determination of Swelling Ratio

This protocol provides a general method for determining the swelling ratio of Carbomer 934 in a given solvent.

• Sample Preparation:

  • Accurately weigh a specific amount of dry Carbomer 934 powder (W_d).

• Immersion:

  • Place the weighed polymer in a container with a sufficient amount of the desired polar solvent.

• Equilibrium Swelling:

  • Allow the polymer to swell for a predetermined period (e.g., 24 hours) at a constant temperature to reach equilibrium.

• Measurement of Swollen Weight:

  • Carefully remove the swollen gel from the solvent.

  • Blot the surface gently with filter paper to remove excess surface solvent.

  • Weigh the swollen gel (W_s).

• Calculation of Swelling Ratio:

  • The swelling ratio (SR) can be calculated using the following formula: SR = (W_s - W_d) / W_d

Visualizations

Swelling and Dispersion Mechanism of Carbomer 934

Caption: Swelling and dispersion mechanism of Carbomer 934 in a polar solvent upon neutralization.

Experimental Workflow for Characterizing Carbomer 934 "Solubility"

References

• 1. trungtamthuoc.com [trungtamthuoc.com]
• 2. Carbomer 940 / 934 / all Grade – Pristine Pharmachem [pristinepharmachem.com]
• 4. Viscoelastic properties of polyacrylic acid gels in mixed solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Carbomer 934 [doi.usp.org]
• 6. scielo.br [scielo.br]
• 7. Using Carbomer-Based Hydrogels for Control the Release Rate of Diclofenac Sodium: Preparation and In Vitro Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. THE PCCA BLOG | Choosing an Appropriate Gelling Agent for Your Co [pccarx.com]
• 10. pharmacopeia.cn [pharmacopeia.cn]
• 11. uspbpep.com [uspbpep.com]

safety and toxicity profile of Carbomer 934 for lab use

An In-Depth Technical Guide to the Safety and Toxicity Profile of Carbomer 934 for Laboratory Use

Introduction

Carbomer 934 is a high molecular weight polymer of acrylic acid, cross-linked with allyl ethers of sucrose[1]. It is a synthetic, white, fluffy powder frequently used in pharmaceutical and cosmetic formulations as a thickening, suspending, and stabilizing agent[1][2][3]. In a laboratory setting, particularly in drug development and formulation science, a thorough understanding of its safety and toxicity profile is paramount for ensuring occupational safety and interpreting experimental outcomes. This guide provides a comprehensive overview of the toxicological data for Carbomer 934, details relevant experimental protocols, and outlines safe handling procedures for researchers, scientists, and drug development professionals.

Chemical and Physical Properties

Carbomer 934 is a hygroscopic and stable substance[4][5]. While stable at elevated temperatures for short durations, it can undergo discoloration and loss of stability with excessive heat[5]. It is important to note that aqueous dispersions of Carbomer 934 can support microbial growth if not preserved[5].

• CAS Number: 9003-01-4[6]

• Appearance: White, fluffy powder[1][7]

• Solubility: Soluble in water[7]

• Stability: The product is stable under normal conditions[8]. It is hygroscopic and may absorb moisture from the air[4].

Toxicological Profile

Carbomer 934 is generally considered to have a low toxicity profile, particularly in topical applications[3][9]. However, as with any chemical substance, understanding its potential hazards is crucial for safe laboratory use.

Acute Toxicity

Acute oral toxicity studies in various animal models indicate a low order of toxicity. The median lethal dose (LD50) values are summarized in the table below.

Table 1: Acute Oral Toxicity of Carbomer 934

Animal Model	LD50 (mg/kg)	Reference(s)
Rat	2500 - 4100	[4][10][11]
Mouse	4550 - 4600	[4][7][11]
Guinea Pig	2000 - 2500	[7][11]
Dog	>8000	[11]

Skin and Eye Irritation

Studies on the irritant effects of Carbomer 934 on the skin and eyes have shown it to be a minimal to moderate irritant.

Table 2: Skin and Eye Irritation Data

Test Type	Species	Results	Reference(s)
Skin Irritation	Rabbit	Minimal skin irritation. Not classified as a primary skin irritant.	[2][6]
Eye Irritation	Rabbit	Zero to moderate eye irritation. Particles may cause smarting.	[2][6]

Clinical studies in humans have demonstrated that carbomers have a low potential for skin irritation and sensitization, even at high concentrations[2]. Carbomer 934 has also shown a low potential for phototoxicity and photo-contact allergenicity[2].

Chronic Toxicity, Mutagenicity, and Carcinogenicity

Information on the long-term effects of Carbomer 934 is limited.

• Chronic Toxicity: Sub-chronic feeding studies in rats and dogs with Carbomer 934 resulted in lower than normal body weights, but no significant pathological changes were observed[2]. However, dogs chronically fed Carbomer 934P exhibited gastrointestinal irritation and pigment deposition in the Kupffer cells of the liver[2].

• Inhalation: While specific data for Carbomer 934 is sparse, long-term inhalation studies on a related substance, sodium polyacrylate dust, in rats resulted in lung effects such as inflammation and hyperplasia[6]. Therefore, inhalation of respirable dust should be minimized.

• Mutagenicity: No mutagenic effects have been reported in the available literature[4][8].

• Carcinogenicity: Carbomer 934 is not listed as a carcinogen by the IARC, NTP, or California Proposition 65[4]. The IARC's overall carcinogenic evaluation places it in Group 3, meaning it is not classifiable as to its carcinogenicity to humans[12].

Experimental Protocols

The toxicological data presented are derived from standardized experimental protocols, primarily using animal models.

Acute Oral Toxicity Study (General Protocol)

This test is typically conducted following OECD Guideline 401 or similar methodologies.

• Animal Model: Rats, mice, or guinea pigs are commonly used.

• Procedure: A single, high dose of Carbomer 934 is administered orally to a group of animals.

• Observation: The animals are observed for a set period (e.g., 14 days) for signs of toxicity and mortality.

• Endpoint: The LD50, the dose at which 50% of the test animals die, is calculated.

Skin Irritation Test (Draize Test)

This protocol is based on the method developed by Draize.

• Animal Model: Albino rabbits are typically used.

• Procedure: A small amount of Carbomer 934 is applied to a shaved patch of the rabbit's skin. The area is then covered with a gauze patch.

• Observation: The skin is observed for signs of erythema (redness) and edema (swelling) at specified intervals (e.g., 24, 48, and 72 hours).

• Scoring: The severity of the skin reaction is scored, and an overall irritation index is determined.

Eye Irritation Test (Draize Test)

This protocol also follows the Draize method.

• Animal Model: Albino rabbits are used.

• Procedure: A small amount of Carbomer 934 is instilled into one eye of the rabbit. The other eye serves as a control.

• Observation: The eye is examined for signs of corneal opacity, iris lesions, and conjunctival redness and swelling at various time points.

• Scoring: The ocular lesions are scored to determine the level of irritation.

Laboratory Safety and Handling

Adherence to proper safety protocols is essential when working with Carbomer 934 powder in a laboratory setting.

Personal Protective Equipment (PPE) and Engineering Controls

• Ventilation: Use in a well-ventilated area or with local exhaust ventilation to keep airborne dust levels to a minimum[7][13].

• Eye Protection: Wear safety glasses with side shields or goggles[4][7].

• Skin Protection: Use chemical-resistant gloves and a lab coat or long-sleeved clothing[4][7].

• Respiratory Protection: If dust is generated and ventilation is inadequate, use an approved/certified respirator[4][7].

Safe Handling and Storage

• Dust Control: Avoid conditions that create dust. Use wet sweeping compound or water to clean up spills and avoid raising dust[6].

• Static Electricity: Ground containers and transfer equipment to prevent static electric sparks, as the material can form an explosive dust-air mixture[6].

• Storage: Store in a cool, dry, well-ventilated place in tightly closed containers[5][7]. Keep away from incompatible materials such as strong bases and oxidizing agents[4][6].

• Hygiene: Practice good industrial hygiene. Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work area[7][13].

First Aid Measures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, keeping eyelids open[4][8]. Seek medical attention if irritation persists.

• Skin Contact: Wash the affected area immediately with plenty of soap and water[4][8].

• Inhalation: Remove the individual to fresh air. If breathing is difficult, provide oxygen and seek immediate medical attention[4][13].

• Ingestion: Do not induce vomiting. Loosen tight clothing and seek immediate medical attention[4][8].

Visualizations: Workflows and Hazard Relationships

The following diagrams illustrate key safety workflows and the logical relationships of potential hazards associated with Carbomer 934.

Caption: Experimental workflow for safely handling Carbomer 934 powder in a lab.

Caption: Logical relationships of potential hazards associated with Carbomer 934.

Conclusion

Carbomer 934 is a substance with a generally low order of toxicity, making it a safe material for use in laboratory and pharmaceutical applications when handled correctly. The primary hazards are associated with its physical form as a fine powder, leading to risks of eye and respiratory tract irritation from airborne dust, and a potential for dust explosion under specific conditions. Chronic effects appear minimal based on available data, and there is no evidence of mutagenicity or carcinogenicity. By adhering to standard laboratory safety protocols, including the use of appropriate personal protective equipment and engineering controls, researchers can effectively mitigate the risks associated with handling Carbomer 934.

References

• 1. Carbomer 934, 934P, 940, 941, 974, 980 Manufacturers, with SDS [mubychem.com]
• 2. Carbomer products Toxicity and Safety report [nmcarbomer.com]
• 3. iajps.com [iajps.com]
• 4. technopharmchem.com [technopharmchem.com]
• 5. Carbomer 934 - CD Formulation [formulationbio.com]
• 6. pharmaexcipients.com [pharmaexcipients.com]
• 7. spectrumchemical.com [spectrumchemical.com]
• 8. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 9. researchgate.net [researchgate.net]
• 10. spectrumchemical.com [spectrumchemical.com]
• 11. carbomer 934, 9007-16-3 [thegoodscentscompany.com]
• 12. SID 135260092 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. file.medchemexpress.com [file.medchemexpress.com]

A Comprehensive Technical Guide to the Fundamental Characteristics of Carbomer 934 Powder

For Researchers, Scientists, and Drug Development Professionals

Carbomer 934 is a high molecular weight polymer of acrylic acid, cross-linked with allyl ethers of sucrose.[1] It is a synthetic, white, fluffy, and hygroscopic powder widely utilized in the pharmaceutical and cosmetic industries as a primary excipient.[1][2] Its principal applications include use as a suspending agent, viscosity enhancer, and emulsifier in a variety of liquid and semi-solid dosage forms such as gels, creams, and ophthalmic preparations.[3] The versatility of Carbomer 934 stems from its ability to form viscous hydrogels at low concentrations upon neutralization.[2]

Physicochemical Properties

Carbomer 934 is a polyacrylic acid polymer.[2] While its exact molecular weight is variable, it is a high molecular weight polymer.[1][2] The empirical formula for the repeating acrylic acid monomer is (C3H4O2)n.[3] The powder is acidic in nature, with a 0.5% aqueous dispersion exhibiting a pH of approximately 2.8 to 3.2.[2]

Table 1: General Physicochemical Characteristics of Carbomer 934 Powder

Property	Value	References
Appearance	White to off-white, fluffy, hygroscopic powder	[1][4]
Molecular Formula (monomer)	(C3H4O2)n	[3]
CAS Number	9003-01-4, 9007-16-3	[3][5]
Solubility	Swells in water and other polar solvents after dispersion and neutralization.	[1]
pH of 0.5% Aqueous Dispersion	2.8 - 3.2	[2]
Carboxylic Acid Content	56.0% - 68.0% (dried substance)	[1]
Density	Approximately 1.4 g/cm³	[1]
Melting Point	Decomposes at temperatures >255°C	[4]

Rheological Properties

The most critical characteristic of Carbomer 934 is its ability to impart high viscosity to aqueous solutions. The viscosity is highly dependent on the concentration of the polymer and the pH of the solution. In its acidic form, the polymer chains are tightly coiled. Upon neutralization with a suitable base (e.g., sodium hydroxide (B78521), triethanolamine), the carboxylic acid groups ionize, leading to electrostatic repulsion between the charged polymer segments. This repulsion causes the polymer chains to uncoil and expand, resulting in a significant increase in viscosity and the formation of a gel network.[2][6]

Table 2: Viscosity of Neutralized Carbomer 934 Aqueous Dispersions

Concentration (% w/v)	Viscosity (mPa·s or cP)	pH	References
0.5%	30,500 - 39,400	~7.3	[1]
0.5%	Increases with pH, peaking around pH 6-7	6.0	[7]
Various	Exhibits shear-thinning (pseudoplastic) behavior	Neutralized	[7]

The rheological behavior of Carbomer 934 gels is non-Newtonian and typically exhibits shear-thinning properties, where the viscosity decreases with an increasing shear rate.[7] This is a desirable property for many topical formulations, allowing for easy spreading during application while maintaining a high viscosity at rest to ensure stability.

Thermal Stability

Carbomer 934 is a thermally stable substance under normal storage conditions.[3] It can withstand heating at 104°C for 2 hours without a significant loss of its thickening properties. However, prolonged exposure to excessive temperatures can lead to discoloration and a reduction in stability. Complete decomposition occurs upon heating at 260°C for 30 minutes.[3]

Experimental Protocols

Preparation of Carbomer 934 Hydrogel (0.5% w/v)

Objective: To prepare a neutralized aqueous gel of Carbomer 934.

Materials:

• Carbomer 934 powder

• Purified water

• Sodium hydroxide (NaOH) solution (e.g., 10% w/v) or Triethanolamine (TEA)

• Beaker

• Overhead stirrer or magnetic stirrer

• pH meter

Methodology:

• Weigh the required amount of Carbomer 934 powder.

• Add the purified water to a beaker of appropriate size.

• While continuously stirring the water to create a vortex, slowly and carefully sprinkle the Carbomer 934 powder onto the surface of the water to prevent clumping.

• Continue stirring until the powder is fully dispersed and hydrated. This may take a significant amount of time, and the dispersion will appear translucent and acidic.[8]

• Slowly add the neutralizing agent (e.g., NaOH solution or TEA) dropwise while monitoring the pH with a calibrated pH meter.

• Continue adding the neutralizing agent until the desired pH (typically between 6.0 and 7.5) is reached.

• A significant increase in viscosity will be observed as the gel forms.

• Allow the gel to stand for some time to ensure complete hydration and to eliminate any entrapped air bubbles.

Workflow for the preparation of a Carbomer 934 hydrogel.

Viscosity Measurement

Objective: To determine the viscosity of a Carbomer 934 hydrogel.

Apparatus:

• Rotational viscometer (e.g., Brookfield type) with appropriate spindle

Methodology:

• Prepare the Carbomer 934 hydrogel as described above and allow it to equilibrate to a constant temperature (e.g., 25°C).

• Select an appropriate spindle and rotational speed based on the expected viscosity of the gel.

• Immerse the spindle into the gel, ensuring it is submerged to the marked level and that there are no air bubbles trapped beneath the spindle.

• Allow the system to stabilize for a defined period.

• Record the viscosity reading from the viscometer.

• Measurements can be taken at various rotational speeds to evaluate the shear-thinning behavior of the gel.[9]

Swelling Index Determination

Objective: To quantify the swelling capacity of Carbomer 934.

Methodology:

• Accurately weigh a specific amount of dry Carbomer 934 powder (Wd).

• Place the powder in a porous bag (e.g., a tea bag) and immerse it in a beaker containing a specific medium (e.g., purified water or a buffer solution of a particular pH).

• At predetermined time intervals, remove the bag, carefully blot the excess surface water, and weigh the swollen polymer (Ws).

• The swelling index is calculated using the following formula: Swelling Index = (Ws - Wd) / Wd

The swelling of Carbomer 934 is highly pH-dependent, with significantly higher swelling observed in neutral or alkaline media compared to acidic media.[10][11]

References

• 1. Carbomer 934, 934P, 940, 941, 974, 980 Manufacturers, with SDS [mubychem.com]
• 2. iajps.com [iajps.com]
• 3. Carbomer 934 - CD Formulation [formulationbio.com]
• 4. CARBOPOL 934 [chembk.com]
• 5. Carbomer 934 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. lirias.kuleuven.be [lirias.kuleuven.be]
• 7. researchgate.net [researchgate.net]
• 8. Carbomer Homopolymer [drugfuture.com]
• 9. ijlret.com [ijlret.com]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]

An In-Depth Technical Guide to Carbomer 934 Cross-Linked with Allyl Ethers of Sucrose

This technical guide provides a comprehensive overview of Carbomer 934, a high molecular weight polymer of acrylic acid cross-linked with allyl ethers of sucrose.[1][2][3][4][5] Intended for researchers, scientists, and drug development professionals, this document delves into the core physicochemical properties, experimental protocols, and functional mechanisms of Carbomer 934.

Introduction

Carbomer 934 is a synthetic, high molecular weight polymer belonging to the Carbomer family of cross-linked polyacrylic acid polymers.[1][6] In its raw form, it is a white, fluffy, hygroscopic powder.[1][4] It is widely utilized in the pharmaceutical and cosmetic industries as a primary thickening, suspending, and emulsifying agent.[1][4] Its ability to absorb and retain large amounts of water allows it to swell significantly, forming stable gels and viscous solutions.[7]

Chemical Structure and Synthesis

Carbomer 934 is synthesized by the cross-linking of poly(acrylic acid) with allyl ethers of sucrose.[8][9][10] This cross-linking is responsible for its high viscosity and gel-forming properties. The polymerization is typically carried out in a benzene (B151609) solvent.[8][9][10]

Synthesis of Carbomer 934.

Physicochemical Properties

The key physicochemical properties of Carbomer 934 are summarized in the tables below.

Table 1: General Physicochemical Properties

Property	Value	References
Appearance	White, fluffy, hygroscopic powder	[1][4]
Carboxylic Acid (-COOH) Content	56.0% - 68.0% (on dried basis)	[1][2][3][4][5]
Molecular Weight	High molecular weight polymer (approx. 3,000,000)	[1][11]
Primary Particle Size	~0.2 µm in diameter	[1]
Flocculated Powder Particle Size	2-7 µm in diameter	[1]

Table 2: Viscosity Profile

Condition	Viscosity (mPa·s)	References
0.5% neutralized aqueous dispersion at 25°C	30,500 - 39,400	[1][2][3][4][5]
Effect of pH	Viscosity increases with pH, peaking around pH 6-7.[12]	[12]
Effect of Concentration	Viscosity increases with increasing Carbomer 934 concentration.[12]	[12]

Table 3: Solubility and Swelling

Solvent	Solubility/Behavior	References
Water	Swells significantly to form a gel or dispersion.[1][4]	[1][4]
Glycerol	Soluble	[1]
Ethanol (95%)	Soluble after neutralization	[1]

Experimental Protocols

This section provides detailed methodologies for key experiments related to the characterization of Carbomer 934.

Preparation of Carbomer 934 Gel (1% w/v)

• Dispersion: Gently disperse 1 gram of Carbomer 934 into 100 mL of purified water with constant stirring using a magnetic stirrer to avoid lump formation.[7][13][14]

• Hydration: Allow the dispersion to hydrate (B1144303) for at least 24 hours to ensure complete swelling of the polymer.[14]

• Neutralization: Slowly add a neutralizing agent, such as triethanolamine, dropwise while stirring until the desired pH (typically 6.5-7.5) is reached, resulting in the formation of a clear, viscous gel.[13][15]

Viscosity Measurement

• Sample Preparation: Prepare a 0.5% aqueous dispersion of Carbomer 934 and neutralize it to a pH between 7.3 and 7.8 with a suitable base (e.g., 18% sodium hydroxide (B78521) solution).[2]

• Instrumentation: Use a rotational viscometer equipped with a suitable spindle.

• Measurement: Equilibrate the sample to 25 ± 0.2°C.[2] Measure the viscosity at a defined rotational speed (e.g., 20 rpm).[2]

Determination of Swelling Ratio

• Sample Preparation: Accurately weigh a specific amount of dry Carbomer 934 powder.

• Immersion: Immerse the weighed sample in a known volume of distilled water or a specific buffer solution at a controlled temperature.

• Equilibrium: Allow the sample to swell until equilibrium is reached (i.e., no further weight change is observed).[16]

• Measurement: Carefully remove the swollen gel, blot excess surface water, and weigh the swollen sample.[16]

• Calculation: Calculate the swelling ratio using the following formula: Swelling Ratio = (Ws - Wd) / Wd Where:

  • Ws = weight of the swollen gel

  • Wd = initial weight of the dry polymer

Fourier Transform Infrared (FTIR) Spectroscopy

• Sample Preparation: Prepare the Carbomer 934 sample as a potassium bromide (KBr) pellet or analyze it directly using an attenuated total reflectance (ATR) accessory.

• Analysis: Record the FTIR spectrum over a wavenumber range of 4000 to 400 cm⁻¹.[17]

• Interpretation: Identify characteristic peaks, such as the broad O-H stretching vibration of the carboxylic acid groups around 3400 cm⁻¹ and the strong C=O stretching vibration of the ester groups around 1710 cm⁻¹.[6]

Thermal Analysis (TGA/DSC)

• Thermogravimetric Analysis (TGA):

  • Sample Preparation: Place a small, accurately weighed amount of Carbomer 934 in a TGA sample pan.

  • Analysis: Heat the sample under a controlled atmosphere (e.g., nitrogen) at a constant heating rate (e.g., 10°C/min) over a defined temperature range (e.g., 25°C to 600°C).

  • Interpretation: Analyze the resulting weight loss curve to determine the thermal stability and decomposition profile of the polymer.

• Differential Scanning Calorimetry (DSC):

  • Sample Preparation: Seal a small, accurately weighed amount of Carbomer 934 in an aluminum DSC pan.

  • Analysis: Heat the sample at a controlled rate (e.g., 10°C/min) over a specific temperature range, measuring the heat flow relative to an empty reference pan.

  • Interpretation: Analyze the DSC thermogram to identify thermal events such as glass transition temperature (Tg) and decomposition.

Workflow for Carbomer 934 Gel Preparation and Characterization.

Mechanisms of Action

Bioadhesion

Carbomer 934 exhibits strong bioadhesive properties, which are crucial for its application in drug delivery systems designed to adhere to mucosal surfaces.[17][18][19][20] The primary mechanism of bioadhesion involves the formation of non-covalent bonds, primarily hydrogen bonds, between the carboxylic acid groups of the Carbomer and the mucin glycoproteins present in the mucus layer.[18] This interaction increases the residence time of the formulation at the site of application, thereby enhancing drug absorption.[18]

Mechanism of Carbomer 934 Bioadhesion.

Drug Release

Drug release from Carbomer 934 matrices is a complex process influenced by factors such as polymer concentration, drug solubility, and the pH of the dissolution medium.[1][9][11][21] The primary mechanisms involved are drug diffusion through the swollen hydrogel matrix and erosion of the polymer matrix.[1][21] The release kinetics can vary from Fickian diffusion to anomalous (non-Fickian) transport, and in some cases, can approach zero-order release, which is desirable for controlled drug delivery.[1][11][21]

Drug Release Mechanisms from a Carbomer 934 Matrix.

Safety and Toxicology

Carbomer 934 is generally considered safe for use as a cosmetic and pharmaceutical ingredient.[6][22] Acute oral toxicity studies in animals have shown it to have low toxicity.[22] It has a low potential for skin irritation and sensitization.[22] However, inhalation of the powder may cause respiratory irritation.[23]

Applications

Carbomer 934 is extensively used in a variety of pharmaceutical and cosmetic formulations, including:

• Topical Gels and Creams: As a primary thickening and emulsifying agent.[1][24]

• Oral Suspensions: To increase viscosity and suspend active ingredients.

• Ophthalmic Preparations: To increase the residence time of drugs in the eye.[25]

• Mucoadhesive Drug Delivery Systems: For buccal, nasal, and vaginal drug delivery.[8]

• Controlled-Release Oral Tablets: As a matrix-forming polymer to control the rate of drug release.[8][9]

References

• 1. tandfonline.com [tandfonline.com]
• 2. uspbpep.com [uspbpep.com]
• 3. Carbomer 934, 934P, 940, 941, 974, 980 Manufacturers, with SDS [mubychem.com]
• 4. benchchem.com [benchchem.com]
• 5. Carbomer 934 [doi.usp.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. iajps.com [iajps.com]
• 9. prhsj.rcm.upr.edu [prhsj.rcm.upr.edu]
• 10. Carbomer 934 - Definition, Identification, Impurities - USP 2025 [trungtamthuoc.com]
• 11. Drug release from Carbomer 934 matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. scielo.br [scielo.br]
• 14. pharmakeftiki.hsmc.gr [pharmakeftiki.hsmc.gr]
• 15. Effects of Carbopol® 934 proportion on nanoemulsion gel for topical and transdermal drug delivery: a skin permeation study - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 18. Study on of bioadhesive property of carbomer934 by a gamma camera in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Study on of bioadhesive property of carbomer 934 by a gamma camera in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. Carbomer products Toxicity and Safety report [nmcarbomer.com]
• 23. pharmaexcipients.com [pharmaexcipients.com]
• 24. phexcom.com [phexcom.com]
• 25. mdpi.com [mdpi.com]

An In-Depth Technical Guide to the Rheology and Flow Properties of Carbomer 934

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the rheological and flow properties of Carbomer 934, a high molecular weight cross-linked polymer of acrylic acid. Widely utilized in the pharmaceutical and cosmetic industries, its unique characteristics as a thickening, suspending, and emulsifying agent are critically dependent on its rheological behavior. This document delves into the quantitative aspects of Carbomer 934 rheology, details the experimental protocols for its characterization, and provides visual representations of the underlying mechanisms and experimental workflows.

Core Rheological and Flow Properties of Carbomer 934

Carbomer 934 is a synthetic polymer that, in its raw form, is a white, fluffy powder.[1] When dispersed in an aqueous medium, the polymer particles hydrate (B1144303) and swell.[2] The significant increase in viscosity and the development of its characteristic rheological properties are primarily achieved through the neutralization of the acidic carboxylic acid groups with a suitable base, such as triethanolamine (B1662121) (TEA) or sodium hydroxide (B78521) (NaOH).[3][4] This neutralization leads to the uncoiling and expansion of the polymer chains due to electrostatic repulsion, forming a highly viscous gel network.[5]

The rheological behavior of Carbomer 934 gels is complex and non-Newtonian. These gels are typically characterized as shear-thinning fluids with a significant yield stress.[6][7] This means that they behave like a solid at rest, capable of suspending particles, but their viscosity decreases as the applied shear rate increases, facilitating processes like spreading or pouring.[8] The rheological properties are highly dependent on the concentration of the polymer, the pH of the formulation, and the presence of other excipients.[9][10]

Data Presentation: Quantitative Rheological Parameters

The rheological behavior of Carbomer 934 can be effectively described by the Herschel-Bulkley model, which relates shear stress (τ) to shear rate (γ̇) and incorporates a yield stress (τy), a consistency index (k), and a flow behavior index (n):

τ = τy + k(γ̇)^n

The following tables summarize the quantitative data on the rheological properties of Carbomer 934 and similar carbomers under various conditions.

Concentration (wt%)	pH	Yield Stress (τy) (Pa)	Consistency Index (k) (Pa·sⁿ)	Flow Behavior Index (n)	Reference
0.2	4.0	10.3	-	-	[9]
0.2	6.0	Max Value	-	-	[9]
0.3	8.0 ± 0.3	-	-	-	[6]
0.4	6.0	37.1 ± 1.67	-	-	[9]
0.4	7.0	38.7 ± 0.53	-	-	[9]
0.6	6.0	Max Value	-	-	[9]

Note: Some data points are for Carbopol Ultrez 30, a similar carbomer, to illustrate general trends.

Property	Value	Conditions	Reference
Viscosity	30,500 - 39,400 mPa·s	0.5% neutralized aqueous dispersion at 25°C	[1]
Carboxylic Acid Content	56.0% - 68.0%	On dried basis	[1]
pH (unneutralized)	~3.0 - 3.4	0.2 - 0.6 wt% dispersion	[9]

Experimental Protocols

Accurate and reproducible rheological characterization of Carbomer 934 requires meticulous adherence to experimental protocols. The following sections detail the methodologies for sample preparation and rheological measurements.

Preparation of Carbomer 934 Gels

• Dispersion: Slowly add the desired amount of Carbomer 934 powder to the vortex of deionized water while stirring with a mechanical stirrer or homogenizer. Continue stirring until a uniform, lump-free dispersion is achieved.[11][12] For a 0.5% w/v solution, this may take 30 to 90 minutes depending on the carbomer and mixing intensity.[11]

• Hydration: Allow the dispersion to hydrate for at least one hour to ensure complete swelling of the polymer particles.[13]

• Neutralization: While continuously stirring, slowly add a neutralizing agent, such as triethanolamine (TEA) or a 10% w/v solution of sodium hydroxide (NaOH), dropwise to the dispersion.[3][11] Monitor the pH of the gel using a calibrated pH meter and continue adding the neutralizer until the desired pH is reached. A pH range of 5.0 to 8.0 is generally where Carbomer polymers exhibit their maximum viscosity and gelling capacity.[14]

• Homogenization and Degassing: After neutralization, gently mix the gel to ensure homogeneity. If necessary, allow the gel to stand to eliminate any entrapped air bubbles, or use a centrifuge to degas the sample.

Rheological Measurements

Rheological properties of Carbomer 934 gels are typically measured using a controlled-stress or controlled-rate rotational rheometer equipped with a cone-plate, parallel-plate, or vane geometry.[6][14]

• Sample Loading: Carefully apply the Carbomer 934 gel to the rheometer plate, ensuring that the sample is free of air bubbles and that the geometry is properly filled. A solvent trap is recommended to prevent water evaporation during the measurement, especially for long-duration tests.[6]

• Equilibration: Allow the sample to rest on the rheometer plate for a defined period (e.g., 5 minutes) to allow for stress relaxation and temperature equilibration before starting the measurement.[14] The temperature should be maintained at a constant value, typically 25°C.[14]

• Flow Curve Measurement (Steady-State Shear): To determine the shear-thinning behavior and yield stress, perform a steady-state shear rate sweep. The shear rate is typically varied over a wide range (e.g., 0.01 to 1000 s⁻¹).[6] The corresponding shear stress is measured, and the data is used to generate a flow curve (shear stress vs. shear rate).

• Oscillatory Measurements: To probe the viscoelastic properties of the gel, oscillatory tests are performed.

  • Strain Sweep: A strain sweep at a constant frequency is conducted to determine the linear viscoelastic region (LVER), where the storage modulus (G') and loss modulus (G'') are independent of the applied strain.

  • Frequency Sweep: A frequency sweep within the LVER is performed to characterize the gel's structure and behavior at different time scales.

• Yield Stress Measurement: The yield stress can be determined from the flow curve by extrapolating the shear stress to a shear rate of zero using a suitable rheological model like the Herschel-Bulkley model.[6] Alternatively, a stress sweep experiment can be performed where a gradually increasing stress is applied, and the point at which the material starts to flow is identified as the yield stress.[13]

Mandatory Visualizations

The following diagrams, created using the DOT language, illustrate key concepts in the understanding of Carbomer 934 rheology.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. nrs.blob.core.windows.net [nrs.blob.core.windows.net]
• 5. lirias.kuleuven.be [lirias.kuleuven.be]
• 6. pubs.aip.org [pubs.aip.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. journals.pan.pl [journals.pan.pl]
• 10. researchgate.net [researchgate.net]
• 11. monash.edu [monash.edu]
• 12. mdpi.com [mdpi.com]
• 13. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 14. ijlret.com [ijlret.com]

Protocols & Analytical Methods

Application Notes and Protocols for Carbomer 934 Hydrogel Formulation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbomer 934, a high molecular weight polymer of acrylic acid, is a widely utilized excipient in the pharmaceutical and cosmetic industries due to its exceptional thickening, suspending, and stabilizing properties.[1][2] Its ability to form clear, biocompatible hydrogels at low concentrations makes it an ideal candidate for a variety of applications, including topical drug delivery, controlled-release formulations, and wound healing.[3][4][5][6] This document provides a detailed protocol for the formulation of Carbomer 934 hydrogels, including methods for preparation, neutralization, drug incorporation, and characterization.

Mechanism of Gelation

Carbomer 934 exists as a tightly coiled acidic molecule. When dispersed in an aqueous medium, the polymer begins to hydrate (B1144303) and uncoil. The addition of a neutralizing agent, such as triethanolamine (B1662121) (TEA) or sodium hydroxide, ionizes the carboxylic acid groups along the polymer backbone.[7] This ionization leads to electrostatic repulsion between the negatively charged groups, causing the polymer chain to expand and form a highly viscous gel matrix.[1][7] The pH of the formulation is a critical parameter, with maximum viscosity typically achieved in a pH range of 6 to 10.[8][9]

Experimental Protocols

Materials and Equipment

• Carbomer 934 powder

• Deionized water

• Neutralizing agent (e.g., Triethanolamine, Sodium Hydroxide)

• Active Pharmaceutical Ingredient (API) - optional

• Propylene glycol / Glycerin - optional co-solvents[10]

• Magnetic stirrer and stir bar

• pH meter

• Viscometer

• Analytical balance

• Beakers, graduated cylinders, and other standard laboratory glassware

Hydrogel Preparation Workflow

Caption: Workflow for Carbomer 934 hydrogel preparation.

Detailed Methodology

• Dispersion of Carbomer 934:

  • Accurately weigh the desired amount of Carbomer 934 powder (e.g., 0.5% to 2.0% w/v).

  • In a beaker of appropriate size, add the required volume of deionized water.

  • While stirring the water with a magnetic stirrer, slowly sprinkle the Carbomer 934 powder into the vortex to prevent the formation of agglomerates.

  • Continue stirring until a uniform, lump-free dispersion is obtained. This may take up to 30 minutes.[10] The dispersion will appear translucent and slightly viscous.

  • Allow the dispersion to hydrate for at least 30-60 minutes to ensure complete swelling of the polymer.[4][10]

• Incorporation of Active Pharmaceutical Ingredient (API) (Optional):

  • If incorporating an API, dissolve it in a small amount of a suitable solvent. For hydroalcoholic gels, the API can be dissolved in alcohol before being added to the aqueous Carbomer dispersion.[11]

  • Slowly add the API solution to the Carbomer 934 dispersion with continuous stirring until a homogenous mixture is achieved.

• Neutralization:

  • While continuously stirring the Carbomer 934 dispersion, add the neutralizing agent (e.g., triethanolamine) drop by drop.

  • Monitor the pH of the dispersion using a calibrated pH meter.

  • Continue adding the neutralizing agent until the desired pH is reached (typically between 6.0 and 7.5 for topical applications).[4][11]

  • As the pH increases, a significant increase in viscosity will be observed, and a clear hydrogel will be formed.

Characterization of Carbomer 934 Hydrogels

Physicochemical Characterization

A thorough characterization of the formulated hydrogel is essential to ensure its quality, stability, and performance.

• Visual Inspection: The prepared hydrogel should be visually inspected for clarity, homogeneity, and the presence of any particles or air bubbles.

• pH Measurement: The pH of the final formulation should be measured to ensure it is within the desired range for the intended application, which is typically neutral (around 6.9 ± 0.2) for skin compatibility.[12]

• Rheological Studies: The viscosity and flow behavior of the hydrogel are critical parameters. These can be determined using a viscometer. Carbomer gels typically exhibit shear-thinning behavior.[10][13]

• Spreadability: This is an important parameter for topical formulations. It can be assessed by pressing a known amount of the hydrogel between two glass plates and measuring the diameter of the spread circle.[4]

Structural and Thermal Analysis

• Fourier-Transform Infrared Spectroscopy (FTIR): FTIR analysis is used to identify the functional groups present in the hydrogel and to check for any chemical interactions between the polymer and the incorporated drug.[14][15]

• Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC): These techniques are used to evaluate the thermal stability of the hydrogel.[14][15]

• Scanning Electron Microscopy (SEM): SEM provides insights into the surface morphology and porous structure of the hydrogel.[14][15]

• Powder X-ray Diffractometry (PXRD): PXRD is used to determine the physical state (crystalline or amorphous) of the drug within the hydrogel network.[14][15]

Performance Evaluation

• Swelling Studies: The swelling behavior of the hydrogel is indicative of its ability to absorb fluids. This is particularly important for applications in wound healing and controlled drug release. The swelling ratio is determined by immersing a known weight of the dried hydrogel in a specific medium (e.g., phosphate (B84403) buffer at pH 7.4) and measuring the weight gain over time.[14][16] Carbomer 934 hydrogels exhibit pH-dependent swelling, with higher swelling observed at higher pH values due to the ionization of carboxylic groups.[14][17]

Caption: pH-dependent swelling mechanism of Carbomer 934 hydrogels.

• In-Vitro Drug Release Studies: For drug-loaded hydrogels, it is crucial to evaluate the drug release profile. This is typically done using a Franz diffusion cell system.[11] The release of the drug from the hydrogel is monitored over time by analyzing samples from the receptor medium using a suitable analytical technique (e.g., UV-Vis spectrophotometry).[11] Drug release from Carbomer 934 matrices is often influenced by the polymer concentration and the pH of the release medium.[14][18]

Data Presentation

The following tables summarize typical quantitative data for Carbomer 934 hydrogel formulations.

Table 1: Formulation Composition

Formulation Code	Carbomer 934 (% w/v)	Co-polymer (e.g., Acrylic Acid) (% w/v)	Cross-linker (e.g., EGDMA) (% w/v)	API (% w/v)	Neutralizing Agent	Final pH
F1	1.0	-	-	-	TEA	7.0 ± 0.2
F2	0.5	1.0	0.1	-	NaOH	6.8 ± 0.1
F3	1.5	-	-	1.0 (Diclofenac Sodium)	TEA	7.2 ± 0.2

EGDMA: Ethylene glycol dimethacrylate[14]

Table 2: Physicochemical Properties

Formulation Code	Viscosity (cP)	Spreadability (cm)	Drug Content (%)
F1	45000 - 55000	6.5 ± 0.5	-
F2	30000 - 40000	7.2 ± 0.4	-
F3	50000 - 65000	6.2 ± 0.6	98.5 ± 1.5

Table 3: Performance Characteristics

Formulation Code	Swelling Ratio (%) at pH 7.4	Cumulative Drug Release (%) after 8h
F1	650 ± 50	-
F2	580 ± 45	-
F3	720 ± 60	85.3 ± 4.2

Conclusion

Carbomer 934 is a versatile polymer for the formulation of hydrogels with a wide range of applications in drug delivery and personal care products. The protocols and characterization methods outlined in this document provide a comprehensive guide for researchers and formulation scientists. The pH-responsive nature of Carbomer 934 allows for the development of "smart" drug delivery systems that can be tailored for specific applications.[14] Careful control of formulation parameters such as polymer concentration and pH is essential to achieve the desired hydrogel properties and performance. Further in-vivo studies are often required to establish the safety and efficacy of the final formulation.[4][19]

References

• 1. ulprospector.com [ulprospector.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Development and Evaluation of Sodium Alginate/Carbopol 934P-Co-Poly (Methacrylate) Hydrogels for Localized Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pharmakeftiki.hsmc.gr [pharmakeftiki.hsmc.gr]
• 5. researchgate.net [researchgate.net]
• 6. Comprehensive Biosafety Profile of Carbomer-Based Hydrogel Formulations Incorporating Phosphorus Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ijlret.com [ijlret.com]
• 8. Carbomer carbopol gel neutralization high-efficient thickening,suspending [nmcarbomer.com]
• 9. researchgate.net [researchgate.net]
• 10. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 11. scielo.br [scielo.br]
• 12. Effects of Carbopol® 934 proportion on nanoemulsion gel for topical and transdermal drug delivery: a skin permeation study - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Using Carbomer-Based Hydrogels for Control the Release Rate of Diclofenac Sodium: Preparation and In Vitro Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Using Carbomer-Based Hydrogels for Control the Release Rate of Diclofenac Sodium: Preparation and In Vitro Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. Drug release from Carbomer 934 matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]

Application Notes and Protocols for Carbomer 934 in Topical Drug Delivery Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbomer 934 is a synthetic, high molecular weight polymer of acrylic acid cross-linked with polyalkenyl ethers.[1] It is a widely used excipient in the pharmaceutical and cosmetic industries, primarily as a gelling agent, thickener, and stabilizer in topical formulations.[2][[“]] Its ability to absorb and retain large amounts of water allows it to form stable gels and viscous solutions, making it an ideal candidate for controlling the release of active pharmaceutical ingredients (APIs) in topical drug delivery systems.[4][5]

These application notes provide a comprehensive overview of the use of Carbomer 934 in topical formulations, including its physicochemical properties, formulation considerations, and impact on drug release. Detailed experimental protocols are also provided to guide researchers in the development and evaluation of Carbomer 934-based topical drug delivery systems.

Physicochemical Properties and Mechanism of Action

Carbomer 934 is a white, fluffy, acidic powder. When dispersed in water, the polymer chains begin to hydrate. Upon neutralization with a suitable base (e.g., triethanolamine (B1662121), sodium hydroxide), the acidic carboxyl groups ionize, leading to electrostatic repulsion between the polymer chains. This repulsion, combined with the cross-linked structure, causes the polymer to uncoil and swell significantly, resulting in the formation of a gel matrix.

The viscosity and drug release characteristics of a Carbomer 934 gel are influenced by several factors, including the concentration of the polymer, the degree of neutralization (pH), and the presence of other excipients.[6][7] Higher polymer concentrations generally lead to increased viscosity and a slower drug release rate.[6]

Mechanism of Drug Release:

Drug release from Carbomer 934 matrices is typically governed by a combination of diffusion and polymer relaxation (swelling).[1][6] The release mechanism can be influenced by the properties of the drug and the formulation. For water-soluble drugs, release often follows a diffusion-controlled mechanism, while for less soluble drugs, release may be more dependent on the swelling and erosion of the polymer matrix.[6] The release kinetics can often be described by the Korsmeyer-Peppas model, which can help elucidate the dominant release mechanism (Fickian diffusion, non-Fickian transport, or Case-II transport).[7]

Regulatory Considerations

It is important to note that some grades of Carbomer, including Carbomer 934, have historically been manufactured using benzene (B151609) as a polymerization solvent. Regulatory agencies, such as the U.S. Food and Drug Administration (FDA), have raised concerns about residual benzene levels in pharmaceutical products. The United States Pharmacopeia (USP) intends to omit the monographs for several benzene-containing carbomers, including Carbomer 934, with a targeted official date of August 1, 2025. Researchers and drug developers are encouraged to use benzene-free grades of carbomers for new product development and to consider reformulating existing products that contain benzene-manufactured carbomers.

Data Presentation

The following tables summarize quantitative data from various studies on Carbomer 934 in topical drug delivery systems.

Table 1: Formulation Composition and Properties of Carbomer 934-based Gels

Formulation Code	Carbomer 934 (%)	Drug	Other Key Excipients	pH	Viscosity (cps)	Reference
NG1	1	Terbinafine & Citral	Nanoemulsion base	6.9 ± 0.2	Not Reported
NG2	2	Terbinafine & Citral	Nanoemulsion base	6.9 ± 0.2	Not Reported
NG3	3	Terbinafine & Citral	Nanoemulsion base	6.9 ± 0.2	Not Reported
Meloxicam Gel	Not Specified	Meloxicam (1%)	Hydroxyethyl cellulose (B213188), Triethanolamine, Propylene glycol	Not Reported	33,000
F1 (FCZ Gel)	0.5	Fluconazole	Carbopol 940 (1.5%)	Not Reported	Not Reported
F9 (FCZ Gel)	1.5	Fluconazole	Carbopol 940 (0.5%)	Not Reported	Not Reported

Table 2: In Vitro Drug Release and Permeation Data

Formulation	Drug	Release/Permeation Parameter	Value	Release Medium	Study Duration (h)	Reference
Theophylline Matrix	Theophylline (10%)	Percent Released (10% Carbomer 934)	45.5%	Distilled water, phosphate (B84403) buffer pH 7.4, 0.1 N HCl	4	[6]
Theophylline Matrix	Theophylline (10%)	Percent Released (30% Carbomer 934)	33.6%	Distilled water, phosphate buffer pH 7.4, 0.1 N HCl	4	[6]
Theophylline Matrix	Theophylline (10%)	Percent Released (50% Carbomer 934)	24.3%	Distilled water, phosphate buffer pH 7.4, 0.1 N HCl	4	[6]
NG1	Terbinafine	Percutaneous Flux	213 µg/cm²/h	Not Specified	12
NG2	Terbinafine	Percutaneous Flux	123 µg/cm²/h	Not Specified	12
NG3	Terbinafine	Percutaneous Flux	74.3 µg/cm²/h	Not Specified	12
NG1	Citral	Percutaneous Flux	1021 µg/cm²/h	Not Specified	12
NG2	Citral	Percutaneous Flux	541 µg/cm²/h	Not Specified	12
NG3	Citral	Percutaneous Flux	353 µg/cm²/h	Not Specified	12
F1 (FCZ Gel)	Fluconazole	t90% (time for 90% release)	28.7 ± 2.3 min	Not Specified	Not Specified
F9 (FCZ Gel)	Fluconazole	t90% (time for 90% release)	208.4 ± 3.9 min	Not Specified	Not Specified

Experimental Protocols

Protocol 1: Preparation of a Carbomer 934-based Hydroalcoholic Gel

This protocol describes a general method for preparing a hydroalcoholic gel using Carbomer 934.

Materials:

• Carbomer 934

• Deionized water

• Ethanol

• Active Pharmaceutical Ingredient (API)

• Triethanolamine (TEA)

• Magnetic stirrer and stir bar

• Beakers

• pH meter

Procedure:

• Dispersion of Carbomer 934: Slowly and gently disperse the required amount of Carbomer 934 into deionized water with constant stirring using a magnetic stirrer. Continue stirring until a lump-free, uniform dispersion is obtained.

• Dissolution of API: In a separate beaker, dissolve the API in ethanol.

• Mixing: Add the alcoholic solution of the API to the aqueous Carbomer 934 dispersion with continuous stirring until a homogenous mixture is achieved.

• Neutralization and Gel Formation: While stirring, add triethanolamine dropwise to the mixture to neutralize the Carbomer 934. Monitor the pH of the formulation and continue adding TEA until the desired pH (typically between 6.5 and 7.5) is reached and a clear, viscous gel is formed.

Protocol 2: In Vitro Drug Release Study using a Franz Diffusion Cell

This protocol outlines a standard method for evaluating the in vitro release of a drug from a Carbomer 934 gel formulation.

Materials:

• Franz diffusion cell apparatus

• Synthetic membrane (e.g., cellulose acetate) or excised animal/human skin

• Receptor medium (e.g., phosphate buffered saline, pH 7.4)

• Carbomer 934 gel formulation containing the API

• Magnetic stirrer

• Water bath with temperature control

• Syringes and collection vials

• Analytical instrument for drug quantification (e.g., UV-Vis spectrophotometer, HPLC)

Procedure:

• Membrane Preparation: If using excised skin, carefully remove subcutaneous fat and hair. Cut the skin to the appropriate size to fit the Franz diffusion cell.

• Franz Cell Assembly: Mount the membrane between the donor and receptor compartments of the Franz diffusion cell, ensuring no air bubbles are trapped beneath the membrane.

• Receptor Compartment: Fill the receptor compartment with the receptor medium and place a small magnetic stir bar. Place the Franz cell in a water bath maintained at 37 ± 0.5°C and allow the medium to equilibrate.

• Sample Application: Accurately weigh and apply a known amount of the Carbomer 934 gel formulation onto the surface of the membrane in the donor compartment.

• Sampling: At predetermined time intervals, withdraw a specific volume of the receptor medium for analysis and replace it with an equal volume of fresh, pre-warmed receptor medium.

• Drug Quantification: Analyze the collected samples for drug content using a validated analytical method.

• Data Analysis: Calculate the cumulative amount of drug released per unit area of the membrane over time. Plot the cumulative amount of drug released versus time to determine the release profile.

Visualizations

Caption: Workflow for the preparation of a Carbomer 934-based topical gel.

Caption: Experimental workflow for an in vitro drug release study.

Caption: Physicochemical mechanism of Carbomer 934 on the skin.

References

• 1. Effects of Carbopol® 934 proportion on nanoemulsion gel for topical and transdermal drug delivery: a skin permeation study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. drugs.com [drugs.com]
• 3. consensus.app [consensus.app]
• 4. researchgate.net [researchgate.net]
• 5. Emolene Cream: Uses, Side Effects, Price & Substitutes [truemeds.in]
• 6. What are carbomers? Uses, risks, and the environment [medicalnewstoday.com]
• 7. Cytoprotective effects of hyaluronic acid and Carbomer 934P in ocular surface epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Carbomer 934 in Mucoadhesive Formulations: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Carbomer 934, a high molecular weight polymer of acrylic acid, is a cornerstone in the development of mucoadhesive drug delivery systems. Its ability to form hydrogels at low concentrations, coupled with its excellent bioadhesive properties, makes it a versatile excipient for formulations designed to adhere to mucosal surfaces, thereby prolonging drug residence time and enhancing bioavailability. This document provides detailed application notes and experimental protocols for the utilization of Carbomer 934 in mucoadhesive formulations.

Mechanism of Mucoadhesion

The mucoadhesive properties of Carbomer 934 are primarily attributed to the formation of hydrogen bonds between its carboxylic acid groups and the sialic acid and fucose residues present in mucin, the primary glycoprotein (B1211001) component of mucus. Upon contact with a mucosal surface, the polymer rapidly swells and its chains interpenetrate with the mucus layer, creating a strong adhesive bond. This interaction is influenced by factors such as polymer concentration, pH, and the presence of other formulation components.

Mechanism of Carbomer 934 Mucoadhesion.

Quantitative Data on Carbomer 934 in Mucoadhesive Formulations

The following tables summarize key quantitative data from various studies on Carbomer 934-based mucoadhesive formulations.

Table 1: Mucoadhesive Strength of Carbomer 934 Formulations

Formulation Type	Drug	Carbomer 934 Concentration (%)	Other Polymers	Mucoadhesive Strength (g or dynes/cm²)	Reference
Nasal Gel	Venlafaxine HCl	3	-	Minimum strength	[1]
Nasal Gel	Venlafaxine HCl	5 (with Sodium Alginate)	Sodium Alginate	Maximum strength	[1]
Buccal Tablet	Ondansetron	Increased from 1:1:1 to 5:1:1 ratio with SA:G	Sodium Alginate, Gelatin	23.28 ± 0.86 to 31.53 ± 1.63	[2][3][4]
Hydrogel	Diloxanide furoate	Not specified	Sodium Alginate, Methacrylate	3993.42 dynes/cm²	[5]

Table 2: Viscosity of Carbomer 934 Formulations

Formulation Type	Drug	Carbomer 934 Concentration (%)	Key Findings	Reference
Nasal Gel	Venlafaxine HCl	Increased concentration	Viscosity increases with polymer concentration.	[1]
Topical Gel	Fluconazole	Not specified	Inverse relationship between drug release and viscosity.	[6]
Ophthalmic in situ Gel	Timolol maleate	Not specified	Viscosity increased from 129 cps at pH 4 to 265 cps at pH 7.4.	[7]

Table 3: Drug Release from Carbomer 934 Formulations

Formulation Type	Drug	Carbomer 934 Concentration (%)	Release Profile	Reference
Nasal Gel	Venlafaxine HCl	Not specified	Sustained release over 12 hours.	[1]
Topical Gel	Fluconazole	Higher concentrations	Extended drug release.	[6]
Hydrogel	Diclofenac Sodium	Increased concentration	Decreased drug release.	[8]
Hydrogel Matrix	Theophylline	10%, 30%, 50%	Anomalous (non-Fickian) release mechanism.	[9]
Hydrogel	Diloxanide furoate	Increased concentration	Reduced drug release.	[5]

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Protocol 1: Preparation of a Mucoadhesive Gel

This protocol describes the preparation of a mucoadhesive gel using the cold method, suitable for various mucosal applications.

Workflow for Mucoadhesive Gel Preparation.

Materials:

• Carbomer 934

• Active Pharmaceutical Ingredient (API)

• Purified Water or suitable buffer

• Neutralizing agent (e.g., Triethanolamine, Sodium Hydroxide)

• Preservatives (if required)

• Magnetic stirrer and stir bar

• Beakers

• pH meter

Procedure:

• Accurately weigh the required amount of Carbomer 934.

• In a separate beaker, dissolve the API and any other water-soluble excipients in the desired volume of purified water or buffer with gentle stirring.

• Slowly disperse the Carbomer 934 powder into the vortex of the stirred solution to prevent clumping. Continue stirring until a uniform dispersion is obtained.

• While continuously stirring, slowly add the neutralizing agent dropwise until the desired pH and viscosity are achieved. The gel will form as the pH increases. A typical pH range for gel formation is between 6.0 and 7.5.[10]

• Stop stirring and allow the gel to stand for a sufficient period (e.g., overnight) to allow for complete hydration of the polymer and the removal of any entrapped air bubbles.

Protocol 2: In Vitro Mucoadhesion Testing (Texture Analyzer Method)

This protocol outlines the determination of mucoadhesive strength using a texture analyzer, a common and reliable method.

Materials:

• Texture Analyzer (e.g., QTS-25 Texture Analyser)

• Cylindrical probe

• Mucosal tissue (e.g., porcine buccal mucosa, goat nasal mucosa)

• Phosphate (B84403) buffer (pH adjusted to mimic physiological conditions)

• Prepared mucoadhesive formulation

Procedure:

• Tissue Preparation: Freshly excised mucosal tissue is obtained and stored in the appropriate buffer. A section of the mucosa is secured to a platform within the texture analyzer.

• Sample Application: A defined amount of the mucoadhesive formulation is applied to the tip of the cylindrical probe.

• Measurement:

  • The probe with the formulation is lowered onto the mucosal tissue at a constant speed.

  • A defined contact force is applied for a specific duration to ensure intimate contact between the formulation and the mucosa.

  • The probe is then withdrawn from the tissue at a constant speed.

• Data Analysis: The force required to detach the probe from the mucosal surface is measured. The peak detachment force or the work of adhesion (calculated from the area under the force-distance curve) is taken as a measure of the mucoadhesive strength.[11]

Protocol 3: In Vitro Drug Release Study (Franz Diffusion Cell)

This protocol describes the use of a Franz diffusion cell to evaluate the in vitro drug release from a mucoadhesive formulation.

Experimental Workflow for In Vitro Drug Release Study.

Materials:

• Franz diffusion cell apparatus

• Mucosal tissue (e.g., goat nasal mucosa) or synthetic membrane

• Dissolution medium (e.g., phosphate buffer of appropriate pH)

• Water bath with temperature control

• Magnetic stirrer

• Syringes and collection vials

• Analytical instrument for drug quantification (e.g., HPLC, UV-Vis spectrophotometer)

Procedure:

• Membrane Preparation: A piece of mucosal tissue is carefully excised and mounted between the donor and receptor compartments of the Franz diffusion cell, with the mucosal side facing the donor compartment.

• Apparatus Setup: The receptor compartment is filled with a known volume of pre-warmed dissolution medium, and the temperature is maintained at 37 ± 0.5°C. The medium is continuously stirred with a small magnetic stir bar.

• Sample Application: A precise amount of the mucoadhesive formulation is placed on the surface of the mucosal membrane in the donor compartment.

• Sampling: At predetermined time intervals, aliquots of the dissolution medium are withdrawn from the receptor compartment. An equal volume of fresh, pre-warmed medium is immediately added to maintain a constant volume.

• Analysis: The concentration of the drug in the collected samples is determined using a validated analytical method. The cumulative amount of drug released is then calculated and plotted against time to determine the release profile.[1]

Conclusion

Carbomer 934 is a highly effective and versatile polymer for the development of mucoadhesive drug delivery systems. By carefully controlling the concentration of Carbomer 934 and other formulation variables, it is possible to tailor the mucoadhesive strength, viscosity, and drug release characteristics to meet the specific requirements of the intended application. The protocols and data presented in this document provide a comprehensive guide for researchers and formulation scientists working with Carbomer 934 in the field of mucoadhesive drug delivery.

References

• 1. Preparation and Characterisation of Mucoadhesive Nasal Gel of Venlafaxine Hydrochloride for Treatment of Anxiety Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Carbopol 934-Sodium Alginate-Gelatin Mucoadhesive Ondansetron Tablets for Buccal Delivery: Effect of pH Modifiers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Carbopol 934-Sodium Alginate-Gelatin Mucoadhesive Ondansetron Tablets for Buccal Delivery: Effect of pH Modifiers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Using Carbomer-Based Hydrogels for Control the Release Rate of Diclofenac Sodium: Preparation and In Vitro Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Formulation and Evaluation of Mucoadhesive Oral Care Gel Containing Kaempferia galanga Extract - PMC [pmc.ncbi.nlm.nih.gov]
• 11. tandfonline.com [tandfonline.com]

Carbomer 934 as a Suspending Agent in Pharmaceutical Preparations: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbomer 934 is a synthetic, high molecular weight polymer of acrylic acid cross-linked with allyl ethers of sucrose (B13894) or pentaerythritol.[1][2] It is a well-established excipient in the pharmaceutical industry, widely recognized for its efficacy as a thickening, gelling, and suspending agent.[3][4] In its dry form, Carbomer 934 is a white, fluffy, acidic, and hygroscopic powder. When dispersed in water and neutralized with a suitable base, it forms a highly viscous gel, capable of suspending insoluble drug particles and preventing their sedimentation.[5] This property makes it an invaluable tool in the formulation of stable and elegant oral and topical pharmaceutical suspensions.

This document provides detailed application notes and experimental protocols for the utilization of Carbomer 934 as a suspending agent in pharmaceutical preparations.

Mechanism of Action as a Suspending Agent

The suspending action of Carbomer 934 is primarily attributed to the formation of a three-dimensional network structure upon neutralization in an aqueous medium. In its acidic form, the polymer chains are coiled. Upon neutralization with an alkali (e.g., sodium hydroxide, triethanolamine), the carboxylic acid groups ionize, leading to electrostatic repulsion between the charged polymer chains. This repulsion causes the polymer to uncoil and swell, entrapping water molecules and significantly increasing the viscosity of the medium. The resulting gel matrix provides a high yield value, meaning a certain amount of force (shear stress) is required to initiate flow. This high viscosity at low shear rates effectively suspends the drug particles, preventing them from settling.

Figure 1: Mechanism of Carbomer 934 as a suspending agent.

Quantitative Data

The following tables summarize the typical relationship between Carbomer 934P concentration, pH, and the resulting viscosity of a pharmaceutical suspension, based on data for an ibuprofen (B1674241) suspension.[6][7]

Table 1: Effect of Carbomer 934P Concentration on Viscosity

Carbomer 934P Concentration (% w/w)	Approximate Viscosity (mPa·s) at pH ~5.3
0.40	25,000
0.44	30,000
0.48	35,000

Table 2: Effect of pH on the Viscosity of a 0.44% w/w Carbomer 934P Suspension

pH	Approximate Viscosity (mPa·s)
4.8	22,000
5.0	26,000
5.3	30,000
5.6	27,000

Experimental Protocols

Preparation of a Pharmaceutical Suspension using Carbomer 934

This protocol provides a general method for preparing a pharmaceutical suspension using Carbomer 934.

Materials:

• Active Pharmaceutical Ingredient (API)

• Carbomer 934

• Purified Water

• Neutralizing agent (e.g., 10% w/v Sodium Hydroxide solution or Triethanolamine)

• Wetting agent (e.g., Glycerin, Propylene Glycol)

• Preservatives (e.g., Methylparaben, Propylparaben)

• Sweeteners, flavors, and colors (as required)

• Beakers, overhead stirrer, pH meter, graduated cylinders

Protocol:

• Dispersion of Carbomer 934:

  • In a primary beaker, add the required amount of purified water.

  • While stirring the water at a moderate speed with an overhead stirrer, slowly and carefully sift the Carbomer 934 powder onto the surface of the water to avoid clumping.

  • Continue stirring until the Carbomer 934 is fully dispersed and hydrated. This may take 30-60 minutes. The dispersion will appear translucent and slightly viscous.

• Preparation of the Drug Phase:

  • In a separate beaker, triturate the API powder with a suitable wetting agent to form a smooth paste. This step is crucial for preventing particle agglomeration when the API is added to the aqueous vehicle.

• Incorporation of the Drug Phase:

  • Slowly add the drug paste to the Carbomer 934 dispersion with continuous stirring.

  • Mix until a uniform dispersion of the API is achieved.

• Neutralization:

  • While continuously monitoring the pH with a calibrated pH meter, slowly add the neutralizing agent dropwise to the suspension.

  • Continue adding the neutralizing agent until the desired pH is reached (typically between 5.0 and 7.0 for optimal viscosity). A significant increase in viscosity will be observed as the pH approaches the target range.

• Addition of Other Excipients:

  • Dissolve preservatives, sweeteners, and other soluble excipients in a small amount of purified water and add to the suspension.

  • Add any flavors and colors as required.

• Final Volume Adjustment:

  • Transfer the suspension to a graduated cylinder and add purified water to reach the final desired volume.

  • Mix thoroughly to ensure homogeneity.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Carbomer 934 - CD Formulation [formulationbio.com]
• 4. Preparation of Flocculated and Deflocculated Suspensions, Stability Problems and Methods to Overcome | Pharmaguideline [pharmaguideline.com]
• 5. researchgate.net [researchgate.net]
• 6. EP1513499A1 - Ibuprofen suspension - Google Patents [patents.google.com]
• 7. ES2379464T3 - Ibuprofen suspension - Google Patents [patents.google.com]

Application Notes and Protocols for Viscosity Measurement of Carbomer 934 Gels

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbomer 934 is a high molecular weight, cross-linked polymer of acrylic acid that is widely utilized in the pharmaceutical and cosmetic industries as a primary thickening, suspending, and emulsifying agent.[1][2] In its dry form, it exists as a white, fluffy, and hygroscopic powder.[1] When dispersed in water and neutralized with a suitable base, Carbomer 934 swells to form a gel, exhibiting a significant increase in viscosity.[1][3] The rheological properties of these gels are critical to the final product's performance, stability, and sensory characteristics.

These application notes provide a comprehensive methodology for the preparation of Carbomer 934 gels and the subsequent measurement of their viscosity. The protocols are designed to ensure reproducible and accurate results, which are essential for formulation development, quality control, and comparative studies.

Factors Influencing Viscosity

The viscosity of Carbomer 934 gels is not an intrinsic property but is influenced by several factors:

• Concentration: Higher concentrations of Carbomer 934 lead to a more structured gel network and, consequently, higher viscosity.[4] Typical usage levels range from 0.1% to 2.5%.[3][5]

• pH: The viscosity of Carbomer gels is highly pH-dependent. Maximum viscosity is typically achieved in a pH range of 6 to 10 upon neutralization of the acidic polymer.[3][6]

• Neutralizing Agent: Different bases, such as sodium hydroxide (B78521) (NaOH) and triethanolamine (B1662121) (TEA), can be used for neutralization and may subtly affect the final viscosity and clarity of the gel.[6][7]

• Temperature: While Carbomer 934 gels exhibit good thermal stability, significant temperature changes can influence viscosity.[2]

• Shear Rate: Carbomer 934 gels are non-Newtonian, shear-thinning fluids, meaning their viscosity decreases as the applied shear rate increases.[8][9]

• Presence of Electrolytes: High concentrations of electrolytes can cause a reduction in viscosity due to the shielding of the ionic charges on the polymer backbone, which leads to a less expanded network.[3][6]

Experimental Protocols

Protocol 1: Preparation of Carbomer 934 Gels

This protocol details the steps for the preparation of a 1% w/w Carbomer 934 gel. The formulation can be adjusted based on the desired final concentration.

Materials and Equipment:

• Carbomer 934 powder

• Deionized water

• Neutralizing agent (e.g., 10% w/v Sodium Hydroxide solution or Triethanolamine)

• Analytical balance

• Beaker

• Overhead stirrer or magnetic stirrer with a vortex-creating stir bar

• pH meter

• Spatula

Procedure:

• Dispersion:

  • Weigh the required amount of deionized water into a beaker.

  • While stirring the water at a moderate speed to create a vortex, slowly and carefully sprinkle the Carbomer 934 powder onto the surface of the vortex. This method, known as sifting, helps to prevent the formation of agglomerates or "fish eyes."[5]

  • Continue stirring until the Carbomer 934 is fully dispersed and the solution appears uniform, though it will be acidic and have low viscosity at this stage. This may take 30 to 90 minutes.[10]

• Hydration:

  • Allow the dispersion to hydrate (B1144303) for at least 30 minutes. This allows the polymer particles to swell.

• Neutralization:

  • While continuing to stir the dispersion at a low speed, slowly add the neutralizing agent dropwise.

  • Monitor the pH of the dispersion continuously using a calibrated pH meter.

  • Continue adding the neutralizing agent until the target pH (typically between 6.0 and 7.5) is reached.[11][12] A very viscous gel will form as the pH increases.[11][12]

  • Avoid over-neutralization, as it can lead to a decrease in viscosity.[7]

• Final Mixing and Degassing:

  • Once the target pH is achieved, continue gentle stirring for another 10-15 minutes to ensure homogeneity.

  • To remove any entrapped air bubbles, which can affect viscosity readings, the gel can be left to stand for several hours or centrifuged at a low speed.

Protocol 2: Viscosity Measurement using a Rotational Viscometer

This protocol describes the use of a Brookfield-type rotational viscometer for measuring the apparent viscosity of the prepared Carbomer 934 gel.

Materials and Equipment:

• Prepared Carbomer 934 gel

• Rotational viscometer (e.g., Brookfield DV-series) with appropriate spindles

• Guard leg (spindle protector)

• Beaker (600 mL is often recommended to minimize wall effects)[13]

• Water bath for temperature control

Procedure:

• Instrument Setup:

  • Ensure the viscometer is level and calibrated according to the manufacturer's instructions.

  • Attach the guard leg to the viscometer.[13]

  • Select an appropriate spindle and rotational speed. For high-viscosity gels, a T-bar spindle (e.g., Spindle 96) with a Helipath stand may be necessary to ensure the spindle is always cutting into fresh material. For less viscous gels, a disk-type spindle may be suitable. The goal is to obtain a torque reading between 10% and 90% of the instrument's capacity.

• Sample Preparation and Equilibration:

  • Place the beaker containing the Carbomer 934 gel into a water bath set to the desired temperature (e.g., 25 °C) and allow it to equilibrate for at least 1 hour.[14]

  • Ensure the gel is free of air bubbles.

• Measurement:

  • Lower the viscometer head and immerse the selected spindle into the center of the gel until the fluid level reaches the immersion mark on the spindle shaft.[13]

  • Turn on the viscometer motor and allow the reading to stabilize. The time for stabilization will depend on the gel's properties and the rotational speed.[13]

  • Record the viscosity reading in centipoise (cP) or milliPascal-seconds (mPa·s). For shear-thinning materials, it is crucial to report the spindle, rotational speed, and temperature along with the viscosity value.

• Data Reporting:

  • For a comprehensive rheological profile, measurements can be taken at multiple rotational speeds to observe the shear-thinning behavior.

  • The apparent viscosity is calculated by multiplying the dial reading (for analog models) or the direct digital readout by the appropriate factor for the spindle and speed combination used.[13]

Data Presentation

The following tables summarize typical quantitative data for Carbomer 934 gels.

Table 1: Viscosity of Carbomer 934 Gels at Different Concentrations

Carbomer 934 Concentration (% w/w)	Neutralizing Agent	pH	Temperature (°C)	Apparent Viscosity (mPa·s)
0.2	Triethanolamine	6.0-7.0	25	~5,000 - 15,000
0.5	Sodium Hydroxide	7.3-7.8	25	30,500 - 39,400[11]
1.0	Triethanolamine	6.0-7.0	25	~40,000 - 60,000
2.0	Triethanolamine	6.0-7.0	25	> 70,000

Note: These are approximate values and can vary depending on the specific batch of Carbomer 934, the exact pH, and the measurement parameters.

Table 2: Influence of pH on the Viscosity of a 0.5% Carbomer 934 Gel

pH	Apparent Viscosity (mPa·s) at a shear rate of 40 s⁻¹
4.0	Low
5.0	Moderate Increase
6.0	High (approaching maximum)[4]
7.0	Maximum
8.0	High (stable)
9.0	Gradual Decrease
10.0	Further Decrease

Data adapted from the general behavior of Carbomer gels, showing that the highest viscosity is achieved when neutralized to a pH of around 6-7.[4]

Visualization of Workflows

The following diagrams illustrate the key processes involved in the preparation and viscosity measurement of Carbomer 934 gels.

Caption: Experimental workflow for Carbomer 934 gel preparation and viscosity measurement.

Caption: Logical relationships between key factors and the viscosity of Carbomer 934 gels.

References

• 1. benchchem.com [benchchem.com]
• 2. Carbopol 934 polymer - Lubrizol [lubrizol.com]
• 3. ulprospector.com [ulprospector.com]
• 4. researchgate.net [researchgate.net]
• 5. THE PCCA BLOG | Choosing an Appropriate Gelling Agent for Your Co [pccarx.com]
• 6. Carbomer carbopol gel neutralization high-efficient thickening,suspending [nmcarbomer.com]
• 7. cosnet.co.kr [cosnet.co.kr]
• 8. nrs.blob.core.windows.net [nrs.blob.core.windows.net]
• 9. pubs.aip.org [pubs.aip.org]
• 10. monash.edu [monash.edu]
• 11. Carbomer 934, 934P, 940, 941, 974, 980 Manufacturers, with SDS [mubychem.com]
• 12. Carbomer 934P [drugfuture.com]
• 13. brookfieldengineering.com [brookfieldengineering.com]
• 14. ijlret.com [ijlret.com]

Application Notes and Protocols: Carbomer 934 in the Preparation of Nanoemulsion Gels

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of Carbomer 934 in the formulation of nanoemulsion gels. This document is intended to guide researchers and drug development professionals in the preparation, characterization, and application of these advanced topical drug delivery systems.

Introduction to Carbomer 934 in Nanoemulsion Gels

Nanoemulsions are thermodynamically stable, transparent or translucent dispersions of oil and water, stabilized by an interfacial film of surfactant and co-surfactant, with droplet sizes typically in the range of 20-200 nm.[1] Their small droplet size provides a large surface area, which can enhance the dissolution and bioavailability of poorly water-soluble drugs. However, the low viscosity of nanoemulsions limits their applicability for topical and transdermal delivery due to poor retention on the skin.[2][3]

Carbomer 934, a high molecular weight polymer of acrylic acid, is a versatile gelling agent widely used in pharmaceutical formulations to increase viscosity and provide a desirable gel-like consistency.[4] By incorporating a nanoemulsion into a Carbomer 934-based gel, a nanoemulsion gel is formed. This formulation combines the advantages of nanoemulsions, such as enhanced drug solubilization and permeation, with the favorable rheological properties of a gel, leading to improved skin adhesion and controlled drug release.[1][2] The concentration of Carbomer 934 is a critical parameter that can be adjusted to modulate the skin permeation profiles of the nanoemulsion gel.[[“]][6]

Experimental Protocols

Preparation of the Nanoemulsion

This protocol describes the spontaneous emulsification method, a low-energy technique for preparing nanoemulsions.

Materials:

• Oil phase (e.g., Isopropyl myristate, Labrafil-M2125CS)[2]

• Surfactant (e.g., Cremophor RH40, Tween 80)[2][3]

• Co-surfactant (e.g., Transcutol-P, Propylene glycol)[2][3]

• Aqueous phase (distilled water)

• Active Pharmaceutical Ingredient (API)

Equipment:

• Magnetic stirrer

• Vortex mixer

• Analytical balance

Procedure:

• Selection of Excipients: Determine the solubility of the API in various oils, surfactants, and co-surfactants to select the most suitable components.

• Construction of Pseudo-ternary Phase Diagram:

  • Prepare various ratios of surfactant and co-surfactant (Smix), for example, 1:1, 2:1, 3:1 (w/w).[3]

  • For each Smix ratio, prepare different weight ratios of the oil phase and the Smix (e.g., 1:9, 2:8, ... , 9:1).

  • Titrate each oil-Smix mixture with the aqueous phase (distilled water) dropwise under gentle stirring.

  • Observe the mixture for transparency and flowability. The points where clear and fluid nanoemulsions are formed are plotted on a pseudo-ternary phase diagram to identify the nanoemulsion region.

• Preparation of Drug-Loaded Nanoemulsion:

  • Select a formulation from the nanoemulsion region of the phase diagram.

  • Dissolve the accurately weighed API in the oil phase.

  • Add the Smix (surfactant and co-surfactant) to the oil phase and mix.

  • Add the aqueous phase dropwise to the oil-Smix mixture with continuous stirring until a clear and transparent nanoemulsion is formed.[7]

Preparation of the Nanoemulsion Gel

This protocol outlines the incorporation of the prepared nanoemulsion into a Carbomer 934 gel base.

Materials:

• Prepared nanoemulsion

• Carbomer 934

• Distilled water

• Triethanolamine (B1662121) (neutralizing agent)

Equipment:

• Magnetic stirrer or mechanical stirrer

• pH meter

Procedure:

• Dispersion of Carbomer 934: Slowly disperse the desired amount of Carbomer 934 (e.g., 1%, 1.5%, 2% w/w) in distilled water with constant stirring.[2][7] Avoid lump formation by adding the polymer in small increments.

• Hydration: Allow the dispersion to hydrate (B1144303) for an extended period (e.g., 24 hours) to ensure complete swelling of the polymer.[2]

• Incorporation of Nanoemulsion: Gradually add the prepared nanoemulsion to the hydrated Carbomer 934 dispersion under continuous stirring until a homogenous mixture is obtained.[1]

• Neutralization: Adjust the pH of the nanoemulsion gel to a skin-friendly range (typically 5.5-7.0) by adding triethanolamine dropwise while stirring.[1] This neutralization step will cause the polymer to uncoil and the viscosity to increase, forming the final gel structure.

Characterization of Nanoemulsion Gels

Physicochemical Characterization

Parameter	Method	Typical Results	Reference
Appearance	Visual inspection for color, clarity, and homogeneity.	Translucent to whitish, homogenous, and free from any aggregates.	[2]
pH	Measured using a calibrated pH meter at room temperature.	5.5 - 7.0 (suitable for topical application).	[1][7]
Droplet Size and Polydispersity Index (PDI)	Dynamic Light Scattering (DLS) using a particle size analyzer.	Droplet size: 50 - 200 nm; PDI: < 0.3, indicating a narrow size distribution.	[2]
Zeta Potential	Measured using a Zetasizer based on electrophoretic mobility.	-20 to -30 mV, indicating good physical stability due to electrostatic repulsion.	[2]
Viscosity	Determined using a rotational viscometer (e.g., Brookfield viscometer) at a controlled temperature.	Viscosity increases with increasing Carbomer 934 concentration.	[1][2]
Spreadability	Measured by pressing a known amount of gel between two glass slides and determining the time taken for the top slide to move a certain distance under a specific weight.	Higher spreadability indicates easier application.	[2]

In Vitro Drug Release and Skin Permeation Studies

Parameter	Method	Key Findings	Reference
In Vitro Drug Release	Franz diffusion cell using a synthetic membrane (e.g., dialysis membrane). The cumulative amount of drug released is measured over time.	The release rate is typically higher from the nanoemulsion gel compared to conventional gels.	[1]
Ex Vivo Skin Permeation	Franz diffusion cell using excised animal or human skin. The amount of drug permeated through the skin is quantified over time.	Nanoemulsion gels generally show enhanced skin permeation compared to conventional formulations. The permeation rate can be modulated by the concentration of Carbomer 934.	[2][[“]]

Quantitative Data Summary

The following tables summarize quantitative data from studies on nanoemulsion gels formulated with Carbomer 934.

Table 1: Formulation and Physicochemical Properties of a Raloxifene Hydrochloride Nanoemulsion Gel [2]

Parameter	Value
Carbomer 934 Concentration	1% w/v
Droplet Size	56.73 ± 0.58 nm
Zeta Potential	-22.20 ± 0.02 mV
Spreadability	18.35 ± 0.45 g·cm/s
Viscosity	98.54 ± 0.39 mPas

Table 2: Effect of Carbomer 934 Concentration on the Ex Vivo Skin Permeation of Terbinafine and Citral [[“]][6][8]

Formulation	Carbomer 934 Conc. (% w/w)	Terbinafine Flux (μg/cm²/h)	Citral Flux (μg/cm²/h)
Nanoemulsion (NE)	0	215	1026
Nanoemulsion Gel 1 (NG1)	1	213	1021
Nanoemulsion Gel 2 (NG2)	2	123	541
Nanoemulsion Gel 3 (NG3)	3	74.3	353

Visualizations

Caption: Experimental workflow for the preparation and characterization of a Carbomer 934-based nanoemulsion gel.

Caption: Logical relationship of components in a Carbomer 934 nanoemulsion gel and their resulting properties.

References

• 1. sphinxsai.com [sphinxsai.com]
• 2. ijper.org [ijper.org]
• 3. Effects of Carbopol® 934 proportion on nanoemulsion gel for topical and transdermal drug delivery: a skin permeation study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Carbopol 934: Significance and symbolism [wisdomlib.org]
• 5. consensus.app [consensus.app]
• 6. Effects of Carbopol® 934 proportion on nanoemulsion gel for topical and transdermal drug delivery: a skin permeation study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. jchr.org [jchr.org]
• 8. tandfonline.com [tandfonline.com]

Characterization of Carbomer 934: A Comprehensive Guide to Analytical Techniques

Introduction

Carbomer 934 is a high molecular weight polymer of acrylic acid cross-linked with allyl ethers of sucrose.[1][2][3][4] It is a synthetic polymer widely used in the pharmaceutical and cosmetic industries as a thickening, suspending, and emulsifying agent.[5] In its raw form, it appears as a white, fluffy, and hygroscopic powder.[5] A thorough characterization of Carbomer 934 is crucial for ensuring its quality, performance, and compliance with pharmacopeial standards. This document provides detailed application notes and protocols for the key analytical techniques used to characterize Carbomer 934, intended for researchers, scientists, and drug development professionals.

Key Quality Attributes and Specifications

A summary of the key quantitative specifications for Carbomer 934 is presented in the table below, primarily based on the United States Pharmacopeia (USP) monographs.[1][3][4]

Property	Specification
Carboxylic Acid (-COOH) Content	56.0% - 68.0% (on dried basis)[1][3][4]
Viscosity (0.5% neutralized aqueous dispersion at 25°C)	30,500 - 39,400 mPa·s[1][3][4]
Loss on Drying	NMT 2.0%[6][7]
Limit of Benzene	NMT 0.5%[3]
Heavy Metals	NMT 0.002%[6][7]

Analytical Techniques: Application Notes and Protocols

A typical workflow for the quality control testing of Carbomer 934 raw material involves a series of analytical techniques to confirm its identity, purity, and functional properties.

Caption: A typical quality control workflow for Carbomer 934 raw material.

Identification

Application: FTIR spectroscopy is a fundamental technique for the identification of Carbomer 934. It confirms the chemical structure of the polymer by comparing its infrared absorption spectrum with that of a reference standard.

Protocol:

• Sample Preparation: Prepare the Carbomer 934 sample as a potassium bromide (KBr) pellet. Mix a small amount of the dried polymer with dry KBr powder and press the mixture into a thin, transparent pellet.

• Instrument Setup: Set the FTIR spectrometer to record the spectrum over a specific wavenumber range, typically 4000 to 400 cm⁻¹.

• Data Acquisition: Record the IR spectrum of the sample.

• Data Analysis: Compare the obtained spectrum with a reference spectrum of Carbomer 934. The spectrum should exhibit characteristic absorption bands at approximately 1710, 1454, 1414, 1245, 1172, 1115, and 801 cm⁻¹.[3] The strongest band is typically observed at 1710 cm⁻¹, corresponding to the carbonyl stretching vibration of the carboxylic acid groups.[3]

Application: Simple colorimetric tests provide a rapid preliminary identification of Carbomer 934 based on the pH of its aqueous dispersion.

Protocol:

• Sample Dispersion: Prepare a 10 mg/mL dispersion of Carbomer 934 in water.[1]

• Test 1: To one portion of the dispersion, add thymol (B1683141) blue indicator. An orange color is produced.[1]

• Test 2: To another portion of the dispersion, add cresol (B1669610) red indicator. A yellow color is produced.[1]

Application: This test confirms the ability of Carbomer 934 to form a viscous gel upon neutralization, a key functional characteristic.

Protocol:

• Sample Dispersion: Prepare a 10 mg/mL dispersion of Carbomer 934 in water.[1]

• Neutralization: Adjust the pH of the dispersion to approximately 7.5 with 1 N sodium hydroxide (B78521).

• Observation: A very viscous gel is produced.[1]

Assay

Application: This assay determines the percentage of carboxylic acid groups in the polymer, which is a critical parameter for its functionality and is specified in pharmacopeias. The acceptable range is between 56.0% and 68.0% on a dried basis.[1][3][4]

Protocol:

• Sample Preparation: Accurately weigh about 400 mg of previously dried Carbomer 934.

• Dispersion: Slowly add the sample to 400 mL of water in a beaker while stirring continuously at approximately 1000 rpm. Continue stirring for 15 minutes.

• Titration: Titrate the dispersion with a standardized 0.25 N sodium hydroxide solution.

• Endpoint Detection: Determine the endpoint potentiometrically using a calomel-glass or silver/silver chloride electrode.[1]

• Calculation: Calculate the percentage of carboxylic acid groups.

Physicochemical Properties

Application: The viscosity of a neutralized Carbomer 934 dispersion is a critical quality attribute that dictates its thickening performance. The USP specification for a 0.5% neutralized aqueous dispersion is between 30,500 and 39,400 mPa·s.[1][3][4]

Protocol:

• Dispersion Preparation: Carefully add 2.50 g of previously dried Carbomer 934 to 500 mL of water in a 1000-mL beaker while stirring continuously at 1000 ± 10 rpm.[6] The stirrer shaft should be set at an angle of 60° and to one side of the beaker, with the propeller near the bottom.[6] The addition should take 45 to 90 seconds.[6] Continue stirring for 15 minutes.[6]

• Hydration: Remove the stirrer and place the beaker in a 25 ± 0.2 °C water bath for 30 minutes.[6]

• Neutralization: Insert the stirrer to a depth that avoids drawing air into the dispersion and, while stirring at 300 ± 10 rpm, titrate with an 18% sodium hydroxide solution to a pH between 7.3 and 7.8, determining the endpoint potentiometrically.[6]

• Equilibration: Return the neutralized mucilage to the 25 °C water bath for 1 hour.[6]

• Viscosity Measurement: Perform the viscosity determination without delay using a suitable rotational viscometer (e.g., Brookfield RVT) equipped with a spindle rotating at 20 rpm.[6]

Caption: Workflow for the viscosity measurement of Carbomer 934.

Application: Rheological studies provide a more in-depth understanding of the viscoelastic properties of Carbomer 934 gels, which is crucial for predicting their behavior during processing, application, and storage.

Protocol:

• Sample Preparation: Prepare a neutralized Carbomer 934 gel at the desired concentration (e.g., 0.5% w/v).

• Instrument: Use a controlled-stress or controlled-strain rheometer with a parallel plate or cone-and-plate geometry.

• Oscillatory Measurements (Frequency Sweep):

  • Perform a frequency sweep at a constant, low strain (within the linear viscoelastic region, typically 0.1-1%) over a frequency range of 0.01 to 100 Hz.[2]

  • This determines the storage modulus (G') and loss modulus (G''). For Carbomer gels, G' is typically higher than G'', indicating a predominantly elastic behavior.[8]

• Steady Shear Measurements (Flow Curve):

  • Perform a steady shear rate sweep over a wide range (e.g., 0.001 to 1000 s⁻¹).

  • This generates a flow curve (viscosity vs. shear rate), which for Carbomer 934 gels typically shows shear-thinning behavior (viscosity decreases with increasing shear rate).[1][9]

• Yield Stress Measurement:

  • Perform a stress sweep at a constant low frequency to determine the yield stress, which is the minimum stress required to initiate flow.

Application: Thermal analysis techniques like Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are used to evaluate the thermal stability and transitions of Carbomer 934.

Protocol - TGA:

• Instrument: Use a thermogravimetric analyzer.

• Sample: Place a small, accurately weighed amount of Carbomer 934 (typically 5-10 mg) in an aluminum or platinum pan.

• Temperature Program: Heat the sample from ambient temperature to a high temperature (e.g., 600-800°C) at a constant heating rate (e.g., 10-20°C/min) under a controlled atmosphere (e.g., nitrogen or air).

• Data Analysis: The TGA thermogram shows weight loss as a function of temperature. For Carbomer 934, a significant weight loss is expected due to decomposition.

Protocol - DSC:

• Instrument: Use a differential scanning calorimeter.

• Sample: Place a small, accurately weighed amount of Carbomer 934 (typically 5-10 mg) in an aluminum pan and seal it. An empty sealed pan is used as a reference.

• Temperature Program: Heat the sample at a controlled rate (e.g., 10°C/min) over a desired temperature range. A heat-cool-heat cycle is often employed to erase the thermal history of the polymer.

• Data Analysis: The DSC thermogram shows the heat flow into or out of the sample as a function of temperature. This can be used to determine the glass transition temperature (Tg) of the polymer. For many polymers, the Tg is a key characteristic.[10]

Application: Particle size distribution of the dry Carbomer 934 powder can influence its dispersion and dissolution properties. Laser diffraction is a common technique for this analysis.

Protocol:

• Instrument: Use a laser diffraction particle size analyzer with a dry powder dispersion unit.

• Sample Preparation: Ensure a representative sample of the Carbomer 934 powder is obtained.

• Dispersion: Disperse the powder in a stream of air. The dispersion pressure should be optimized to break up agglomerates without fracturing the primary particles. This can be achieved by performing a pressure titration and observing the particle size as a function of dispersion pressure.[5]

• Measurement: Measure the scattered light pattern as the dispersed particles pass through the laser beam.

• Data Analysis: The instrument's software calculates the particle size distribution based on the scattering pattern using an appropriate optical model (e.g., Mie theory).

Application: SEM is used to visualize the surface morphology and particle shape of Carbomer 934 powder.

Protocol:

• Sample Mounting: Mount a small amount of the Carbomer 934 powder onto an SEM stub using double-sided carbon tape.

• Coating: As Carbomer 934 is a non-conductive polymer, coat the sample with a thin layer of a conductive material (e.g., gold or carbon) using a sputter coater to prevent charging under the electron beam.

• Imaging: Introduce the coated sample into the SEM chamber and acquire images at various magnifications to observe the particle morphology.

Data Presentation

The following tables summarize typical quantitative data obtained from the characterization of Carbomer 934.

Table 1: Rheological Properties of a 0.5% Neutralized Carbomer 934 Gel

Parameter	Typical Value
Zero Shear Viscosity (η₀)	High (e.g., > 10⁵ Pa·s)
Yield Stress (τ₀)	30 - 90 Pa[8]
Flow Behavior Index (n)	< 1 (indicating shear-thinning)
Storage Modulus (G') at 1 Hz	> Loss Modulus (G'')

Table 2: Thermal Properties of Carbomer 934

Parameter	Typical Value/Observation
Glass Transition Temperature (Tg)	~100-105 °C
Decomposition Temperature (TGA)	Significant weight loss starts above 200 °C

Logical Relationships of Characterization Techniques

The various analytical techniques are interconnected and provide a holistic understanding of Carbomer 934's properties.

Caption: Interrelation of analytical techniques for Carbomer 934 characterization.

References

• 1. researchgate.net [researchgate.net]
• 2. ijlret.com [ijlret.com]
• 3. benchchem.com [benchchem.com]
• 4. Carbomer 934 [doi.usp.org]
• 5. pharmtech.com [pharmtech.com]
• 6. Carbomer 934P [drugfuture.com]
• 7. scribd.com [scribd.com]
• 8. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 9. researchgate.net [researchgate.net]
• 10. thermalsupport.com [thermalsupport.com]

Application Notes and Protocols for Neutralizing Carbomer 934 with Triethanolamine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the neutralization of Carbomer 934 with triethanolamine (B1662121) (TEA) to form a stable, viscous gel suitable for various pharmaceutical and cosmetic applications. The information compiled is based on established scientific literature and technical documentation.

Introduction

Carbomer 934 is a high molecular weight polymer of acrylic acid cross-linked with allyl ethers of sucrose (B13894) or pentaerythritol.[1][2] When dispersed in water, it forms an acidic solution with low viscosity.[3][4] Neutralization of this acidic dispersion with a suitable base, such as triethanolamine (TEA), causes the polymer to uncoil and swell due to electrostatic repulsion between the ionized carboxyl groups, resulting in the formation of a viscous gel.[4][5][6] This process is critical for achieving the desired rheological properties in formulations like gels, creams, lotions, and suspensions.[7][8]

Triethanolamine is a commonly used neutralizing agent in these formulations due to its ability to form stable gels and its compatibility with other ingredients.[3][4] The final pH of the gel is a critical parameter that influences its viscosity and stability, with the optimal pH range for maximum viscosity typically being between 6.0 and 8.0.[9][10][11]

Experimental Protocols

Materials and Equipment

• Materials:

  • Carbomer 934 powder

  • Triethanolamine (TEA)

  • Purified water (deionized or distilled)

  • Other formulation excipients (e.g., humectants like propylene (B89431) glycol, preservatives like methylparaben)[12][13]

• Equipment:

  • Analytical balance

  • Beakers or stainless steel vessels

  • Overhead stirrer or magnetic stirrer with a vortex-inhibiting impeller

  • pH meter

  • Viscometer (e.g., Brookfield viscometer)

  • Homogenizer (optional, for achieving a more uniform dispersion)

Protocol for Preparation of a 1% Carbomer 934 Gel

This protocol outlines the steps for preparing a basic 1% (w/w) Carbomer 934 gel neutralized with TEA.

Step 1: Dispersion of Carbomer 934

Proper dispersion of Carbomer 934 is crucial to avoid the formation of lumps, which are difficult to hydrate.[14]

• Weigh the required amount of purified water into a suitable vessel.

• While continuously stirring the water at a moderate speed (e.g., 800-1200 rpm) to create a vortex, slowly and evenly sprinkle the Carbomer 934 powder onto the surface of the vortex.[14][15] This method prevents the powder from clumping.

• Continue stirring until the Carbomer 934 is fully dispersed and hydrated. This may take 30-60 minutes. The resulting dispersion will be acidic (pH approximately 2.5-3.5) and have low viscosity.[11][16]

Step 2: Neutralization with Triethanolamine

• Prepare a 10% (w/v) solution of TEA in purified water. Using a diluted solution of the neutralizing agent helps to control the neutralization process and prevent localized high pH, which can lead to gel precipitation.

• While gently stirring the Carbomer 934 dispersion, slowly add the 10% TEA solution dropwise.

• Monitor the pH of the dispersion continuously using a calibrated pH meter.

• Continue adding the TEA solution until the desired pH is reached (typically between 6.0 and 7.5 for optimal viscosity).[10][17] As the pH increases, the viscosity of the dispersion will increase significantly.

• Once the target pH is reached, stop adding the TEA solution and continue gentle stirring for another 10-15 minutes to ensure homogeneity.

Step 3: Final Product Formulation

• If other ingredients such as active pharmaceutical ingredients (APIs), humectants, or preservatives are required, they can be added at appropriate stages. Water-soluble components are typically added to the water before dispersing the Carbomer 934. Oil-soluble components can be incorporated after neutralization to form an emulsion.

• Allow the final gel to stand for some time to allow any entrapped air bubbles to escape.[17]

Data Presentation

The following tables summarize key quantitative data related to the neutralization of Carbomer 934 with TEA.

Table 1: Typical Concentrations of Carbomer 934 and Corresponding Viscosity Ranges

Carbomer 934 Concentration (% w/v)	Neutralizing Agent	Typical Viscosity Range (cP) at pH 7.0	Reference(s)
0.5%	Triethanolamine	30,500 - 39,400	[1][2]
1.0%	Triethanolamine	Varies depending on specific conditions	[17]
2.0%	Triethanolamine	Varies depending on specific conditions	[17]
3.0%	Triethanolamine	Varies depending on specific conditions	[17]

Table 2: pH and its Effect on Viscosity of Carbomer Gels

pH	Viscosity	Reference(s)
< 3.0	Low	[3]
3.0 - 5.0	Increases with pH	[11]
5.0 - 8.0	High, optimal range	[9][18]
> 9.0	Decreases	[11]

Table 3: Recommended Ratios of Triethanolamine to Carbomer 934 for Neutralization

Neutralizer	Ratio (Neutralizer:Carbomer) by weight	Reference(s)
Triethanolamine (TEA)	Approximately 1.5:1	[16]

Note: The exact ratio may vary depending on the desired final pH and the specific grade of Carbomer 934.

Mandatory Visualizations

Experimental Workflow

Caption: Workflow for Carbomer 934 Gel Preparation.

Neutralization Mechanism

Caption: Mechanism of Carbomer 934 Neutralization.

References

• 1. Carbomer 934, 934P, 940, 941, 974, 980 Manufacturers, with SDS [mubychem.com]
• 2. Carbomer 934 - Definition, Identification, Impurities - USP 2025 [trungtamthuoc.com]
• 3. phexcom.com [phexcom.com]
• 4. cosnet.co.kr [cosnet.co.kr]
• 5. iajps.com [iajps.com]
• 6. quadroliquids.com [quadroliquids.com]
• 7. Carbomer 934 - CD Formulation [formulationbio.com]
• 8. ginhong.com [ginhong.com]
• 9. [PDF] Rheological Characterization of Topical Carbomer Gels Neutralized to Different pH | Semantic Scholar [semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. cosnet.co.kr [cosnet.co.kr]
• 12. dergipark.org.tr [dergipark.org.tr]
• 13. Technological study of preparing gel from semi-solid extract of Cacalia hastata L - PMC [pmc.ncbi.nlm.nih.gov]
• 14. How to disperse carbomer powder polymer [nmcarbomer.com]
• 15. Dispersion And Thickening Technology Of Carbomer - HUBEI NEW DESHENG MATERIALS TECHNOLOGY CO,. LTD. [hbdsbio.com]
• 16. ptacts.uspto.gov [ptacts.uspto.gov]
• 17. Effects of Carbopol® 934 proportion on nanoemulsion gel for topical and transdermal drug delivery: a skin permeation study - PMC [pmc.ncbi.nlm.nih.gov]
• 18. openread.academy [openread.academy]

Application of Carbomer 934 in Controlled-Release Oral Tablets: A Detailed Overview

For Researchers, Scientists, and Drug Development Professionals

Carbomer 934, a high molecular weight polymer of acrylic acid, is a key excipient in the pharmaceutical industry for the development of controlled-release oral solid dosage forms. Its ability to form a hydrogel matrix upon hydration makes it an effective agent for modulating drug release over an extended period. This document provides detailed application notes and protocols for the utilization of Carbomer 934 in the formulation of controlled-release tablets.

Mechanism of Controlled Release

When a tablet containing Carbomer 934 comes into contact with gastrointestinal fluid, the polymer on the tablet's surface hydrates and swells, forming a viscous gel layer.[1] This hydrogel acts as a barrier to both the influx of fluid and the diffusion of the dissolved drug. The drug release is then governed by a combination of diffusion through the gel layer and erosion of the matrix.[1][2] The cross-linked nature of Carbomer 934 results in the formation of discrete microgels, which distinguishes its release mechanism from that of linear polymers like HPMC.[1] The drug release kinetics from Carbomer 934 matrices are often described as anomalous (non-Fickian), indicating that both diffusion and polymer swelling/relaxation contribute to the release process.[2][3][4]

Caption: Mechanism of controlled drug release from a Carbomer 934 matrix tablet.

Formulation and Manufacturing Considerations

Carbomer 934 can be incorporated into controlled-release tablets using standard manufacturing processes such as direct compression and wet granulation.[1][5] Direct compression is often preferred for its simplicity and cost-effectiveness.

Key Formulation Variables

The drug release profile from a Carbomer 934 matrix tablet can be modulated by adjusting several formulation variables:

• Polymer Concentration: Increasing the concentration of Carbomer 934 generally leads to a decrease in the drug release rate due to the formation of a more viscous and less permeable gel layer.[4] Typical usage levels range from 5% to 30% w/w.

• Co-excipients: The choice of fillers, binders, and lubricants can significantly impact drug release.

  • Diluents: The type of diluent used can influence the release mechanism. For instance, water-soluble diluents like lactose (B1674315) can increase the initial drug release, while insoluble diluents like microcrystalline cellulose (B213188) (Avicel PH-101) can modify the gel structure and release kinetics.[3][4]

• Drug Properties: The solubility of the active pharmaceutical ingredient (API) is a critical factor. Water-soluble drugs tend to be released faster from the hydrogel matrix.[4]

Quantitative Formulation Examples

The following tables summarize example formulations from various studies to illustrate the impact of component variations on tablet properties.

Table 1: Theophylline Controlled-Release Tablet Formulations [2][3]

Component	Formulation 1	Formulation 2	Formulation 3
Theophylline	10%	10%	10%
Carbomer 934	10%	30%	50%
Lactose Fast Flo	79.25%	59.25%	39.25%
Magnesium Stearate	0.75%	0.75%	0.75%
Target Tablet Weight	450 mg	450 mg	450 mg
Target Hardness	7-9 Kp	7-9 Kp	7-9 Kp

Table 2: Ibuprofen Controlled-Release Tablet Formulations [6]

Component	Formulation A	Formulation B
Ibuprofen	200 mg	200 mg
Carbopol® 934P	1:0.1 (Drug:Polymer)	1:0.2 (Drug:Polymer)
Lactose	q.s.	q.s.
Target Hardness	7-9 kg	7-9 kg

Experimental Protocols

Tablet Preparation via Direct Compression

This protocol outlines a typical direct compression method for preparing Carbomer 934 matrix tablets.

Caption: Experimental workflow for direct compression of Carbomer 934 tablets.

Methodology:

• Sieving: Pass the API, Carbomer 934, and other excipients (e.g., diluents) through an appropriate mesh sieve to ensure particle size uniformity and remove any aggregates.

• Blending: Blend the sieved powders in a suitable blender (e.g., V-blender or bin blender) using a geometric dilution method to achieve a homogenous mixture. A typical blending time is 15-20 minutes.

• Lubrication: Add the lubricant (e.g., magnesium stearate, typically 0.5-1.0% w/w) to the powder blend and mix for a short duration (e.g., 2-5 minutes). Over-blending with the lubricant should be avoided as it can negatively impact tablet hardness and drug release.

• Compression: Compress the final blend into tablets using a rotary tablet press. The compression force should be adjusted to achieve the target tablet hardness (e.g., 7-9 Kp).[2][3]

In Vitro Drug Release Study (Dissolution Testing)

This protocol describes a standard method for evaluating the drug release profile from controlled-release tablets.

Methodology:

• Apparatus: Utilize USP Dissolution Apparatus 1 (basket) or 2 (paddle). The choice of apparatus may depend on the specific drug product and pharmacopeial monograph.

• Dissolution Medium: Select a dissolution medium that is relevant to the physiological conditions of the gastrointestinal tract. Common media include:

  • Simulated Gastric Fluid (SGF), pH 1.2

  • Phosphate buffer, pH 6.8 or 7.2[6]

  • Distilled water

• Test Conditions:

  • Volume: Typically 900 mL.

  • Temperature: Maintain at 37 ± 0.5 °C.

  • Agitation Speed: A common speed for the paddle method is 50 rpm.[7]

• Sampling: Withdraw samples of the dissolution medium at predetermined time intervals (e.g., 1, 2, 4, 6, 8, 12, and 24 hours). Replace the withdrawn volume with fresh, pre-warmed dissolution medium to maintain a constant volume.

• Analysis: Analyze the drug concentration in the collected samples using a validated analytical method, such as UV-Vis spectrophotometry or High-Performance Liquid Chromatography (HPLC).

• Data Analysis: Calculate the cumulative percentage of drug released at each time point. The release data can be fitted to various kinetic models (e.g., Zero-order, First-order, Higuchi, Korsmeyer-Peppas) to elucidate the drug release mechanism.[2][3][8]

Quality Control Parameters

In addition to dissolution testing, the following quality control tests are essential for ensuring the performance and quality of Carbomer 934 controlled-release tablets:

• Weight Variation: Ensures uniformity of dosage units.

• Hardness: Measures the mechanical strength of the tablets.

• Friability: Assesses the ability of the tablets to withstand mechanical stress during handling.

• Drug Content Uniformity: Verifies that the API is uniformly distributed within the tablet batch.

Table 3: Summary of In Vitro Release Kinetics Models

Kinetic Model	Equation	Description
Zero-Order	Q_t = Q_0 + K_0 * t	Drug release rate is independent of its concentration.
First-Order	log(Q_t) = log(Q_0) - (K_1 * t) / 2.303	Drug release rate is proportional to the amount of drug remaining in the dosage form.
Higuchi	Q_t = K_H * √t	Describes drug release from a matrix system based on Fickian diffusion.
Korsmeyer-Peppas	M_t / M_∞ = K_KP * t^n	Characterizes the drug release mechanism from a polymeric system (n value indicates the release mechanism).

Conclusion

Carbomer 934 is a highly versatile and efficient polymer for the formulation of controlled-release oral tablets. By carefully selecting the polymer concentration and co-excipients, and by controlling the manufacturing process, formulators can develop robust dosage forms with tailored drug release profiles. The protocols and data presented in this document provide a comprehensive guide for researchers and drug development professionals working with Carbomer 934.

References

• 1. CARBOMER CHEMISTRY - Breaking Ground in Controlled Release [drug-dev.com]
• 2. researchgate.net [researchgate.net]
• 3. Drug release from Carbomer 934 matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. prhsj.rcm.upr.edu [prhsj.rcm.upr.edu]
• 5. Carbomer 934 - CD Formulation [formulationbio.com]
• 6. researchgate.net [researchgate.net]
• 7. Carbopol 934-Sodium Alginate-Gelatin Mucoadhesive Ondansetron Tablets for Buccal Delivery: Effect of pH Modifiers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Carbomer 934P Formulations

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals working with Carbomer 934P. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during formulation development, with a specific focus on mitigating tackiness.

Troubleshooting Guide: Reducing Tackiness in Carbomer 934P Formulations

Tackiness is a common sensory attribute of Carbomer gels that can negatively impact user experience and compliance. The following guide provides a systematic approach to identifying the cause of tackiness and implementing effective solutions.

Logical Flow for Troubleshooting Tackiness

The following diagram illustrates a step-by-step process for troubleshooting tackiness in your Carbomer 934P formulation.

Caption: Troubleshooting workflow for reducing tackiness in Carbomer 934P gels.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of tackiness in Carbomer 934P formulations?

Tackiness in Carbomer 934P gels is primarily attributed to the following factors:

• High Carbomer Concentration: An increase in the concentration of Carbomer 934P leads to a more densely cross-linked polymer network, which can result in a stickier sensory feel.[1][2]

• High Concentrations of Humectants: While humectants like glycerin and propylene glycol are often included to enhance hydration, high concentrations can contribute significantly to the overall tackiness of the formulation.

• Choice of Neutralizer: The type and amount of neutralizing agent used to thicken the Carbomer gel can influence the final texture and sensory perception.

• Absence of Tack-Reducing Agents: Formulations lacking ingredients that can mitigate the inherent stickiness of the polymer will likely exhibit a tacky feel.

Q2: How can I quantitatively assess the tackiness of my formulation?

Tackiness can be assessed through both sensory and instrumental methods:

• Sensory Panel Evaluation: This is the most direct method for evaluating the sensory perception of tackiness. A trained panel of assessors evaluates the formulation based on a standardized scale.

• Instrumental Texture Analysis: A texture analyzer can be used to measure the adhesive force of the gel, which can be correlated with the sensory perception of tackiness.[2] This provides an objective, quantitative measure.

Q3: What are the most effective ingredients for reducing tackiness in Carbomer 934P gels?

Several classes of ingredients can be incorporated to reduce tackiness:

• Emollients (Silicones): The addition of silicones like dimethicone and cyclomethicone is a highly effective strategy for reducing tackiness and improving the slip and spreadability of the gel.

• Electrolytes: Incorporating low levels of electrolytes, such as sodium chloride or calcium chloride, can reduce the tackiness of the gel.[3] However, care must be taken as electrolytes can also reduce the viscosity of the Carbomer gel.

• Lowering Humectant Concentration: Reducing the concentration of tacky humectants like glycerin can significantly improve the sensory profile.

Q4: Can the choice of neutralizer affect the tackiness of the final formulation?

Yes, the choice of neutralizer can impact the final texture. Different neutralizers, such as triethanolamine (B1662121) (TEA), sodium hydroxide (B78521) (NaOH), and potassium hydroxide (KOH), can lead to variations in the gel matrix and, consequently, the sensory characteristics. It is advisable to experiment with different neutralizers to find the optimal one for your desired texture.

Data on Tackiness Reduction

While direct comparative quantitative data on tackiness reduction in Carbomer 934P formulations is limited in publicly available literature, the following table summarizes the expected qualitative effects of various additives based on established formulation principles.

Additive Class	Example(s)	Concentration Range (w/w)	Expected Effect on Tackiness	Potential Side Effects
Emollients	Dimethicone, Cyclomethicone	1-5%	Significant Reduction	May slightly decrease viscosity
Electrolytes	Sodium Chloride, Calcium Chloride	0.1-0.5%	Moderate Reduction	Significant decrease in viscosity
Humectants	Glycerin, Propylene Glycol	>10%	Increase	-
Humectants	Glycerin, Propylene Glycol	<5%	Minimal Impact	-

Experimental Protocols

Protocol 1: Preparation of a Low-Tack Carbomer 934P Gel

This protocol outlines the preparation of a basic low-tack Carbomer 934P gel incorporating a silicone-based emollient.

Materials:

• Carbomer 934P

• Deionized Water

• Dimethicone

• Propylene Glycol

• Triethanolamine (TEA)

• Preservative (e.g., Phenoxyethanol)

Procedure:

• Dispersion of Carbomer 934P: Slowly sprinkle Carbomer 934P into the vortex of rapidly agitating deionized water. Continue mixing until the polymer is fully dispersed and free of lumps.

• Hydration: Allow the dispersion to hydrate (B1144303) for at least 30 minutes.

• Addition of Other Aqueous Phase Ingredients: Add propylene glycol and preservative to the hydrated Carbomer dispersion and mix until uniform.

• Incorporation of Emollient: In a separate vessel, add the dimethicone. Slowly add the Carbomer dispersion to the dimethicone with continuous mixing to form a uniform emulsion.

• Neutralization: Slowly add TEA dropwise to the emulsion while continuously mixing. The gel will begin to thicken. Continue adding TEA until the desired pH (typically 6.5-7.5) and viscosity are achieved.

• Final Mixing: Continue mixing until the gel is completely uniform and smooth.

Protocol 2: Sensory Panel Evaluation of Tackiness

This protocol provides a standardized method for evaluating the tackiness of topical formulations using a trained sensory panel.

Objective: To quantify the perceived tackiness of Carbomer 934P gel formulations.

Panelists: A panel of at least 10 trained assessors.

Procedure:

• Sample Preparation: Present each formulation in a clean, uniform container, coded with a random three-digit number.

• Application: Instruct panelists to apply a standardized amount (e.g., 0.5 mL) of the product to a designated area on their forearm.

• Evaluation: Panelists should spread the product evenly over the application site. After a set time (e.g., 1 minute), they should gently press a clean finger onto the application site and then lift it, assessing the degree of stickiness.

• Scoring: Panelists will rate the tackiness on a labeled magnitude scale (LMS) from 0 (not at all tacky) to 100 (extremely tacky).

• Data Analysis: Collect the scores from all panelists and calculate the mean tackiness score for each formulation. Statistical analysis (e.g., ANOVA) can be used to determine if there are significant differences between formulations.

Signaling Pathways and Experimental Workflows

The following diagram illustrates the general workflow for developing and evaluating a low-tack Carbomer 934P formulation.

Caption: Workflow for low-tack Carbomer 934P formulation development and evaluation.

References

• 1. pharmtech.com [pharmtech.com]
• 2. scindeks-clanci.ceon.rs [scindeks-clanci.ceon.rs]
• 3. opendata.uni-halle.de [opendata.uni-halle.de]

solving Carbomer 934 gel formation and swelling issues

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with Carbomer 934.

Troubleshooting Guides

This section addresses specific issues that may arise during the preparation of Carbomer 934 gels.

Issue: Gel is Lumpy, Grainy, or Contains "Fish Eyes"

Q: My final gel is not smooth and contains small, undissolved particles. What causes this and how can I fix it?

A: This issue, often described as graininess or the presence of "fish eyes," is typically due to incomplete dispersion and hydration of the Carbomer 934 powder. When the powder is added to the solvent too quickly or with inadequate agitation, the outer layer of the particles hydrates and swells, forming a gel-like barrier that prevents water from penetrating the dry powder inside.[1][] This results in persistent clumps.[1]

Potential Causes and Solutions:

Potential Cause	Solution
Improper Dispersion Technique	Add Carbomer 934 powder slowly to the vortex of a rapidly stirred dispersion medium.[1] Using a sieve to sprinkle the powder can help ensure particles are added individually and prevent agglomeration.[1]
Insufficient Hydration Time	Allow the Carbomer 934 dispersion to hydrate (B1144303) fully. This can take a significant amount of time. An "overnight dissolution method," where the carbomer is left to soak in water without stirring, can be very effective.[3] Stirring should only commence after the powder is fully wetted.[3]
Low Agitation Speed	Use moderate agitation (800-1,200 rpm) to enhance the rate of solvation.[1] A mixer with two impellers on a common shaft can be effective, with one near the bottom and one just below the surface to create a good vortex.[1]
Incorrect Mixing Equipment	For laboratory-scale preparations, using a high-shear mixer can effectively break down agglomerates.[4] However, be cautious as excessively high shear can permanently reduce the final viscosity by breaking down the polymer structure.[1]

Issue: Gel Fails to Thicken or Has Low Viscosity

Q: I've dispersed and hydrated the Carbomer 934, but after adding the neutralizer, the viscosity is much lower than expected. Why is this happening?

A: The thickening of Carbomer 934 is a pH-dependent process. The polymer chains remain coiled in an acidic medium. Upon neutralization, the acidic carboxyl groups ionize, leading to electrostatic repulsion that uncoils and swells the polymer network, thus increasing viscosity.[5][6][7] Failure to achieve high viscosity is often linked to issues with the neutralization step or the presence of interfering substances.

Potential Causes and Solutions:

Potential Cause	Solution
Incorrect pH	The viscosity of Carbomer 934 gels is highly dependent on pH. Significant thickening begins above pH 4 and typically reaches its maximum between pH 6 and 11.[8][9] For many applications, a target pH of 7.3-7.8 is used to achieve optimal viscosity.[10][11] Ensure you are adding enough neutralizer to reach the target pH range.
Presence of Electrolytes	The presence of salts or strong electrolytes can significantly depress the viscosity of the gel.[12][13][14] The ions shield the charges on the polymer backbone, reducing repulsion and causing the polymer network to contract. If possible, add electrolytes after the gel has formed or use a more electrolyte-tolerant carbomer grade if high salt concentrations are necessary.[12]
Improper Neutralizing Agent	Use appropriate neutralizing agents such as sodium hydroxide (B78521) (NaOH), potassium hydroxide (KOH), or triethanolamine (B1662121) (TEA).[9][13] Divalent bases like calcium hydroxide should be avoided as they can cause precipitation.[15]
Polymer Degradation	Exposure to excessive shear after neutralization can break the polymer chains, leading to a permanent loss of viscosity.[1][12] Light can also cause oxidation and viscosity loss, which can be mitigated by adding UV absorbers and chelating agents like EDTA.[16]
Incompatible Ingredients	Carbomer 934 is incompatible with strong acids, cationic polymers, phenols, and high concentrations of certain preservatives like benzalkonium chloride or sodium benzoate, which can cause turbidity and viscosity loss.[9][16]

Issue: Gel is Cloudy or Hazy

Q: My Carbomer 934 gel should be clear, but it appears cloudy. What is the cause?

A: Cloudiness in a Carbomer 934 gel is most often caused by the introduction of air bubbles during mixing or by chemical incompatibilities leading to precipitation.[4][17]

Potential Causes and Solutions:

Potential Cause	Solution
Air Entrapment	Vigorous mixing, especially creating a deep vortex that pulls air into the dispersion, can lead to the formation of tiny, trapped air bubbles that are difficult to remove.[4][17] Use a broad, paddle-like stirrer and mix at a slower speed once the powder is incorporated to avoid introducing air.[9] If bubbles are present, allowing the gel to stand or using a vacuum deaeration process can help remove them.[3]
Incomplete Hydration	If the gel contains micro-lumps of unhydrated polymer, it can appear hazy. Ensure the dispersion and hydration steps are complete before neutralization.
Incompatibility	The addition of certain ingredients, such as some preservatives at high concentrations (e.g., >0.1% w/v sodium benzoate), can cause the gel to become turbid.[16] Review all formulation components for known incompatibilities with carbomers.
Precipitation due to pH/Solvent	If the pH of the system drops significantly or if strong electrolytes are added, the polymer can de-swell and precipitate, leading to a cloudy appearance.[13][14]

Frequently Asked Questions (FAQs)

Q1: What is the optimal method for dispersing Carbomer 934 powder?

A1: The key to successful dispersion is to add the powder slowly and carefully to prevent the formation of agglomerates.[1] The recommended method is to sprinkle the powder through a sieve onto the surface of a vortex created by moderate-speed agitation (800-1200 rpm).[1][18] This ensures that particles are wetted individually.[1] Alternatively, for smaller batches, the powder can be pre-wetted with a non-solvent wetting agent like glycerin or propylene (B89431) glycol before being added to water.[15]

Q2: How does pH impact the swelling and viscosity of Carbomer 934?

A2: Carbomer 934 is an acidic polymer (pKa ~6.0 ± 0.5) that remains in a tightly coiled state at low pH (~3).[12][19] As a neutralizing agent is added and the pH increases, the carboxylic acid groups on the polymer backbone ionize. This creates negative charges along the chain, leading to electrostatic repulsion that causes the polymer to uncoil and swell significantly in the solvent.[5][6] This swelling is what creates the characteristic high viscosity of the gel. Maximum viscosity is typically achieved in a pH range of 6 to 11.[9][20]

Q3: What are the recommended neutralizing agents for Carbomer 934?

A3: A variety of bases can be used to neutralize Carbomer 934. Common choices for aqueous systems include:

• Inorganic Bases: Sodium hydroxide (NaOH) and potassium hydroxide (KOH), typically used as dilute solutions (e.g., 10-20%).[13][15]

• Organic Amines: Triethanolamine (TEA) is a very common neutralizer in cosmetic and topical formulations.[9][13] For non-polar or organic solvent systems, oil-soluble amines like lauryl or stearyl amines are used.[9] It is important to avoid divalent bases like Ca(OH)₂, as they can cross-link the polymer and cause precipitation.[15]

Q4: What are the common incompatibilities of Carbomer 934?

A4: Carbomer 934 can lose viscosity or precipitate in the presence of certain substances. Key incompatibilities include:

• Cationic Polymers: These can form complexes with the anionic carbomer, leading to precipitation.[9][16]

• Strong Acids: These will prevent the ionization of the carboxyl groups, thus inhibiting swelling and thickening.[9][16]

• High Levels of Electrolytes: Salts can shield the anionic charges, reducing repulsion and causing the gel network to collapse, which decreases viscosity.[12][14]

• Other Ingredients: Resorcinol and phenol (B47542) are known to be incompatible.[9] Certain preservatives, if used at high concentrations, may also reduce viscosity.[16]

Data Presentation

Table 1: Effect of pH on Carbomer 934 Viscosity

This table summarizes the general relationship between pH and viscosity for a typical Carbomer 934 dispersion. Actual viscosity values depend heavily on concentration, specific neutralizer, and presence of other excipients.

pH Range	Polymer State	Viscosity
< 4.0	Carboxylic acid groups are protonated; polymer is coiled.[8]	Very Low
4.0 - 6.0	Carboxylic acid groups begin to ionize; polymer starts to uncoil and swell.[8][13]	Rapidly Increasing
6.0 - 11.0	Polymer is highly ionized and uncoiled, forming a stable network.[9][19]	Maximum / Plateau
> 11.0	High ionic strength from excess neutralizer can start to depress viscosity.	Slightly Decreasing

Table 2: Common Neutralizing Agents for Carbomer 934

Neutralizing Agent	Type	Typical Use Concentration	Notes
Sodium Hydroxide (NaOH)	Inorganic Base	10-20% solution	Strong base, provides high clarity gels.[13][15]
Potassium Hydroxide (KOH)	Inorganic Base	10-20% solution	Similar to NaOH.[15]
Triethanolamine (TEA)	Organic Amine	99% solution	Commonly used in topical/cosmetic gels; can improve UV stability.[13][16]
Aminomethyl Propanol (AMP)	Organic Amine	95% solution	Effective neutralizer, often used in hydroalcoholic systems.

Experimental Protocols

Protocol 1: Standard Preparation of a 0.5% (w/w) Carbomer 934 Aqueous Gel

This protocol outlines a standard laboratory procedure for preparing a simple aqueous gel.

• Dispersion:

  • Weigh the required amount of deionized water into a suitable beaker equipped with an overhead stirrer.

  • Begin stirring the water at a moderate speed (e.g., 800-1200 rpm) to create a vortex.[1]

  • Slowly and carefully sprinkle 0.5% (by weight) of Carbomer 934 powder through a fine-mesh sieve into the vortex.[1] Avoid dumping the powder in all at once.

• Hydration:

  • Continue stirring for 15-30 minutes until a uniform, lump-free dispersion is achieved.[10]

  • Stop stirring and allow the dispersion to stand for at least 1 hour (or overnight for best results) to ensure complete hydration of the polymer particles.[3] The dispersion will appear translucent and slightly viscous.

• Neutralization:

  • Resume slow, gentle stirring with a paddle-type impeller to avoid introducing air.[9]

  • Prepare a 10% (w/w) solution of the chosen neutralizer (e.g., NaOH or TEA).

  • Slowly add the neutralizer solution dropwise to the hydrated carbomer dispersion while monitoring the pH.

  • Continue adding the neutralizer until the target pH (typically 7.3-7.8) is reached. The dispersion will thicken into a clear, viscous gel.[10]

• Deaeration (if necessary):

  • If air bubbles are present, let the gel stand undisturbed for several hours. For faster removal, place the gel in a vacuum chamber.[3]

Visualizations

Mechanism of Carbomer 934 Gel Formation

Caption: Mechanism of Carbomer 934 swelling and gelation upon neutralization.

Experimental Workflow for Carbomer 934 Gel Preparation

Caption: Step-by-step workflow for preparing a Carbomer 934 gel.

References

• 1. How to disperse carbomer powder polymer [nmcarbomer.com]
• 3. guidechem.com [guidechem.com]
• 4. processandcontrolmag.co.uk [processandcontrolmag.co.uk]
• 5. iajps.com [iajps.com]
• 6. cosnet.co.kr [cosnet.co.kr]
• 7. researchgate.net [researchgate.net]
• 8. Factors Affecting the Properties of Carbomer Gel - Hubei xindesheng Material Technology Co., Ltd [chemicalbook.com]
• 9. phexcom.com [phexcom.com]
• 10. trungtamthuoc.com [trungtamthuoc.com]
• 11. pharmaexcipients.com [pharmaexcipients.com]
• 12. ulprospector.com [ulprospector.com]
• 13. Factors Influencing The Formulation Design Of Carbomer Gel [greena-bio.com]
• 14. How to solve the problem that carbomer is not easy to dissolve? [vacutaineradditives.com]
• 15. Dispersion And Thickening Technology Of Carbomer - HUBEI NEW DESHENG MATERIALS TECHNOLOGY CO,. LTD. [hbdsbio.com]
• 16. Carbomer 934 - CD Formulation [formulationbio.com]
• 17. quadroliquids.com [quadroliquids.com]
• 18. scribd.com [scribd.com]
• 19. ijlret.com [ijlret.com]
• 20. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Carbomer 934 Dispersion

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered when dispersing Carbomer 934 in aqueous solutions.

Troubleshooting Guide

This section addresses specific issues that may arise during the experimental process, offering potential causes and actionable solutions.

Issue 1: My dispersion is lumpy and contains "fish eyes."

Question: Why is my Carbomer 934 dispersion not smooth, and how can I get rid of the small, gel-like particles often called "fish eyes"?

Answer: "Fish eyes" or agglomerates form when Carbomer powder is added to the aqueous phase too quickly or without sufficient agitation.[1][2] The outer surface of a powder clump hydrates instantly, forming a gel layer that prevents water from penetrating and wetting the dry powder inside.[1][3]

Potential Causes & Solutions:

• Improper Powder Addition: The powder was added too quickly or all at once.

  • Solution: Sprinkle the Carbomer 934 powder slowly and carefully onto the surface of the liquid while it is being rapidly stirred.[1] Using a sieve to dust the powder evenly over the vortex is a highly effective technique.[1][4]

• Inadequate Agitation: The mixing speed is too low to create a sufficient vortex for incorporating the powder.

  • Solution: Increase the mixing speed to form a vortex that is one to one-and-a-half times the impeller diameter.[1] Position the top impeller about 1/4 of the liquid depth below the surface to rapidly pull the powder down before lumps can form.[1]

• Poor Initial Wetting: The powder is not being properly wetted before hydration begins.

  • Solution 1 (Wetting Agents): The dispersion process can be accelerated by using 0.05% of an anionic or nonionic wetting agent, such as Polysorbate 80.[5]

  • Solution 2 (Non-Aqueous Slurry): Create a slurry by first dispersing the Carbomer 934 powder in a non-solvent wetting agent like glycerin or propylene (B89431) glycol, then add this slurry to the water.[5]

Issue 2: The final viscosity of my gel is lower than expected.

Question: I've followed the procedure, but my final Carbomer 934 gel is not as thick as I anticipated. What could be the cause?

Answer: Low viscosity is a common issue that can stem from several factors, including incomplete dispersion, improper neutralization, excessive shear, or the presence of electrolytes.

Potential Causes & Solutions:

• Incomplete Hydration: Undispersed agglomerates ("fish eyes") do not contribute to the viscosity and are a common cause of a lower-than-expected result.[4]

  • Solution: Ensure the dispersion is completely smooth and free of particles before proceeding to the neutralization step. Allow adequate mixing time (which can range from 30 to 90 minutes with low shear) for full hydration.[6]

• Incorrect pH: The thickening mechanism of Carbomer is pH-dependent. The polymer chains do not uncoil and create viscosity until the carboxyl groups are neutralized.

  • Solution: Ensure the pH of the dispersion is adjusted to the optimal range. Viscosity begins to build above pH 4 and is typically maximized between pH 6 and 10.[7][8] For viscosity testing, a pH of 7.3-7.8 is often targeted.[9] Use a calibrated pH meter to verify the final pH after adding the neutralizer.

• Excessive Shear: Using extremely high-shear mixers after neutralization can permanently break down the polymer network, leading to a significant and irreversible loss of viscosity.[1][10] While Carbomer 934 is less sensitive to shear than other grades, this can still be a factor.[6]

  • Solution: Use moderate agitation (800-1,200 rpm) for dispersion.[1] After neutralization, use a low-speed, large-sweep-type impeller to avoid breaking the gel structure.[11] If a vortex forms during neutralization, reduce the mixer speed.[1]

• Presence of Electrolytes: Salts can shield the repulsive charges of the neutralized carboxyl groups, causing the polymer network to contract and viscosity to decrease.[12][13]

  • Solution: If possible, add salts after dispersing and neutralizing the Carbomer. If they must be included beforehand, be aware that a higher concentration of Carbomer may be needed to achieve the target viscosity. Adding a small amount of acid or electrolyte before Carbomer addition can sometimes improve dispersion by initially keeping viscosity low.[12]

Issue 3: My gel contains a lot of trapped air bubbles.

Question: How can I prevent or remove the air bubbles that have been incorporated into my Carbomer 934 gel?

Answer: Air entrapment is typically caused by excessive agitation, especially after the gel has thickened.[2]

Potential Causes & Solutions:

• High Agitation Speed: Vigorous mixing, especially when the impeller breaks the surface of the liquid, will whip air into the dispersion.[2][11]

  • Solution: Use gentle, laminar mixing after the Carbomer is neutralized. Ensure the mixing impeller is fully submerged.[11] Avoid creating a deep vortex once the product has thickened.

• Removal of Trapped Air:

  • Solution 1 (Standing): Allow the dispersion to stand undisturbed to let air bubbles rise to the surface before the neutralization step.[11]

  • Solution 2 (Vacuum De-aeration): For more sophisticated systems, using a vacuum mixer or placing the product in a vacuum chamber is a highly effective method for removing air.[11]

  • Solution 3 (Acid Addition): A small amount of a strong mineral acid (e.g., 50 ppm of phosphoric acid) can be added to the unneutralized dispersion to temporarily reduce its yield value, allowing trapped air to escape. The acid is later neutralized along with the Carbomer.[3]

Frequently Asked Questions (FAQs)

Q1: What is the optimal concentration for Carbomer 934?

The typical usage level for Carbomer 934 in aqueous systems is between 0.1% and 1.0% w/v.[7] For viscosity measurement as per the USP monograph, a 0.5% aqueous dispersion is specified.[14] The final concentration depends entirely on the target viscosity for your application.

Q2: What is the ideal pH for a Carbomer 934 gel?

Carbomer dispersions are acidic (pH ~3 for a 1% dispersion).[12] Neutralization is required to achieve high viscosity. The optimal pH range for maximum viscosity is generally between 6.0 and 10.0.[5][7] The pH can also influence the mucoadhesive properties of the gel.[8]

Q3: Which neutralizers can be used and at what concentration?

Common neutralizers include inorganic bases and organic amines. The choice depends on the specific requirements of the formulation. They should be added as dilute solutions to prevent localized gelling and ensure uniform pH.[5]

Neutralizing Agent	Typical Solution Concentration	Notes
Sodium Hydroxide (NaOH)	10% - 20% w/v	Strong base, very efficient. Commonly used for general-purpose gels.[5][6]
Potassium Hydroxide (KOH)	10% - 20% w/v	Similar to NaOH, another common choice.[5]
Triethanolamine (TEA)	10% - 20% w/v	A milder organic amine, often preferred in cosmetic and topical formulations.[5] Can improve UV stability.[15]
Other Amines	Varies	Amines soluble in the solvent medium should be used for weak or non-polar organic solvents.[5]

Note: Divalent bases like Calcium Hydroxide (Ca(OH)₂) should not be used as they can cause the polymer to precipitate and lose viscosity.[5]

Q4: How does shear rate affect Carbomer 934 viscosity?

While some Carbomer grades are highly sensitive to shear, Carbomer 934 shows relatively little change in viscosity when subjected to high shear before neutralization.[6] However, applying extremely high shear after neutralization can lead to a permanent reduction in viscosity due to the breakdown of the polymer structure.[1]

Carbomer Type	Shear Sensitivity	Recommended Dispersion Method
Carbopol 971P, 981	Shear Sensitive	Low shear impeller[6]
Carbopol 974P, 980	Subject to some shear sensitivity	Low shear impeller or carefully controlled high shear[6]
Carbopol 934, 940	Not significantly affected by shear	High or low shear impeller[6]

Q5: What factors can affect the stability of my Carbomer 934 gel?

• UV Light: Exposure to light can cause oxidation, leading to a permanent loss of viscosity. This can be mitigated by adding 0.05%-0.1% of a water-soluble UV absorber and/or EDTA.[15]

• Temperature: Carbomer 934 is stable when heated at 104°C for 2 hours, but excessive temperatures can cause discoloration and degradation. It fully decomposes after 30 minutes at 260°C.[15]

• Microbial Growth: While dry Carbomer powder does not support microbial growth, aqueous dispersions do. A suitable preservative should be added to prevent contamination.[15]

• Incompatibilities: Carbomer 934 is incompatible with phenols, cationic polymers, strong acids, and high concentrations of electrolytes.[15]

Experimental Protocols

Standard Protocol for Carbomer 934 Dispersion and Neutralization

This protocol details a standard method for preparing a 0.5% w/v Carbomer 934 aqueous gel.

• Preparation of Aqueous Phase:

  • Measure 497.5 mL of deionized water into an 800 mL beaker.

  • Place the beaker under an overhead stirrer equipped with a three-blade marine impeller. The stirrer shaft should be set at an angle of approximately 60° and positioned off-center in the beaker to prevent a central dead zone.[9]

• Dispersion of Carbomer 934:

  • Accurately weigh 2.50 g of dry Carbomer 934 powder.

  • Begin stirring the water at a moderate-to-high speed (e.g., 800-1000 rpm) to create a good vortex.[1][9]

  • Slowly and evenly sift the Carbomer 934 powder onto the surface of the vortex over 45-60 seconds. Ensure no large clumps are added.[9]

  • Continue stirring at this speed for at least 15-20 minutes to ensure all particles are broken up and the dispersion begins to hydrate.[4][9]

  • Reduce stirring speed to a gentle agitation (e.g., 200-300 rpm) and continue mixing until the dispersion is uniform and free of visible particles (this may take 30-90 minutes).[6]

• Resting/De-aeration (Optional but Recommended):

  • Stop the stirrer and allow the dispersion to stand for 30 minutes to allow any entrapped air to escape.[9][11]

• Neutralization:

  • Prepare a 10% w/v solution of a suitable neutralizer (e.g., Sodium Hydroxide).

  • Resume gentle stirring (e.g., 300 rpm), ensuring the impeller does not draw air into the solution.[9]

  • Slowly add the neutralizer solution dropwise to the dispersion.

  • Monitor the pH of the solution continuously using a calibrated pH meter.

  • Continue adding the neutralizer until the target pH (e.g., 7.3-7.8) is reached. The solution will thicken into a clear gel.[9]

• Final Mixing:

  • Once the target pH is reached, continue stirring gently for another 2-3 minutes to ensure the gel is homogeneous.[9] Avoid high speeds that could trap air or break the gel structure.

Visualizations

Experimental Workflow Diagram

Caption: Workflow for Carbomer 934 Dispersion and Neutralization.

Troubleshooting Decision Tree

Caption: Decision Tree for Troubleshooting Carbomer 934 Dispersion.

References

• 1. How to disperse carbomer powder polymer [nmcarbomer.com]
• 2. quadroliquids.com [quadroliquids.com]
• 3. ptacts.uspto.gov [ptacts.uspto.gov]
• 4. chemistscorner.com [chemistscorner.com]
• 5. Dispersion And Thickening Technology Of Carbomer - HUBEI NEW DESHENG MATERIALS TECHNOLOGY CO,. LTD. [hbdsbio.com]
• 6. monash.edu [monash.edu]
• 7. researchgate.net [researchgate.net]
• 8. Factors Affecting the Properties of Carbomer Gel - Hubei xindesheng Material Technology Co., Ltd [chemicalbook.com]
• 9. drugfuture.com [drugfuture.com]
• 10. Dispersion of carbomers [ytron.com]
• 11. cosnet.co.kr [cosnet.co.kr]
• 12. ulprospector.com [ulprospector.com]
• 13. opendata.uni-halle.de [opendata.uni-halle.de]
• 14. Carbomer 934 [drugfuture.com]
• 15. Carbomer 934 - CD Formulation [formulationbio.com]

Carbomer 934 incompatibility with cationic polymers and strong acids

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the incompatibility of Carbomer 934 with cationic polymers and strong acids.

Frequently Asked Questions (FAQs)

Q1: What is Carbomer 934 and why is it used in my formulations?

A1: Carbomer 934 is a high molecular weight polymer of acrylic acid that is cross-linked.[1][2] In its dry form, it is a white, fluffy powder.[3] It is primarily used as a thickening, suspending, and gelling agent in pharmaceutical and cosmetic formulations.[1][3] When dispersed in water and neutralized with a suitable base, the carboxylic acid groups on the polymer chain ionize and repel each other, causing the polymer to uncoil and swell, which dramatically increases the viscosity of the solution to form a stable gel.[3]

Q2: I've observed a significant loss in viscosity in my Carbomer 934 gel after adding a new ingredient. What could be the cause?

A2: A sudden decrease in viscosity is a common sign of an incompatibility. The most frequent culprits are the presence of cationic polymers, strong acids, or a high concentration of electrolytes.[1][4] These substances can disrupt the swollen, networked structure of the neutralized Carbomer 934, leading to a collapse of the gel and a corresponding drop in viscosity.

Q3: My Carbomer 934 gel turned cloudy and lumpy after adding a preservative. Why is this happening?

A3: Turbidity and the formation of a "cottage cheese" like precipitate are classic indicators of an incompatibility between the anionic Carbomer 934 and a cationic ingredient.[1] Many preservatives, such as benzalkonium chloride, are cationic and will interact with the negatively charged carboxyl groups of the Carbomer, leading to the formation of an insoluble complex that precipitates out of the solution.[1]

Q4: Can changes in pH affect the stability of my Carbomer 934 gel?

A4: Absolutely. The viscosity of a Carbomer 934 gel is highly dependent on pH. The maximum viscosity is typically achieved in a pH range of 6 to 11.[5] The addition of a strong acid will lower the pH, suppressing the ionization of the carboxylic acid groups. This reduces the electrostatic repulsion between the polymer chains, causing them to coil up and resulting in a significant decrease in viscosity.[6]

Troubleshooting Guides

Issue 1: Loss of Viscosity or Gel Breakage

Symptoms:

• A noticeable decrease in the gel's thickness.

• The gel becomes watery or "breaks."

• Inability to achieve the target viscosity after adding a new component.

Possible Causes & Troubleshooting Steps:

• Cationic Polymer Incompatibility:

  • Identification: Review the chemical nature of all ingredients added to the Carbomer 934 gel. Identify any components that are cationic, such as polyquaternium compounds, chitosan, or certain active pharmaceutical ingredients (APIs).

  • Action: If a cationic polymer is present, consider the following:

    • Alternative Thickener: Replace Carbomer 934 with a non-ionic or cationic-compatible thickener (e.g., hydroxyethyl (B10761427) cellulose, hydroxypropyl methylcellulose).

    • Order of Addition: In some cases, the order of addition of ingredients can influence the interaction. Experiment with adding the cationic polymer to a fully formed and neutralized Carbomer gel versus adding it before neutralization.

    • Formulation pH Adjustment: While less likely to resolve a strong ionic interaction, adjusting the pH might slightly alter the charge densities and could be investigated.

• Presence of Strong Acids:

  • Identification: Check the pH of your final formulation. A pH below 5 will significantly reduce the viscosity of a Carbomer 934 gel. Identify any acidic APIs or excipients.

  • Action:

    • pH Adjustment: If the low pH is necessary for the stability of an API, Carbomer 934 may not be the ideal thickener. If the pH can be adjusted, slowly add a suitable neutralizing agent (e.g., triethanolamine, sodium hydroxide) while monitoring the pH and viscosity.

    • Use of a Less pH-Sensitive Thickener: Consider polymers that maintain viscosity over a wider pH range.

• High Electrolyte Concentration:

  • Identification: The presence of salts (e.g., NaCl, CaCl2) can shield the negative charges on the Carbomer polymer, reducing repulsion and causing the gel network to collapse.[4] Divalent cations like Ca²⁺ and Mg²⁺ are more detrimental than monovalent cations like Na⁺ and K⁺.

  • Action:

    • Reduce Electrolyte Concentration: If possible, lower the concentration of salts in your formulation.

    • Use an Electrolyte-Tolerant Carbomer Grade: Some grades of Carbomer, such as Carbopol® Ultrez™ 30, have better electrolyte tolerance.[4]

Issue 2: Precipitation, Cloudiness, or "Fisheyes"

Symptoms:

• The gel appears cloudy or hazy.

• Formation of white, stringy, or lumpy precipitates.

• Presence of small, undissolved gel-like particles ("fisheyes").

Possible Causes & Troubleshooting Steps:

• Cationic-Anionic Interaction:

  • Identification: This is the most common cause of precipitation and is due to the interaction of the anionic Carbomer 934 with a cationic ingredient.

  • Action:

    • Substitute the Cationic Ingredient: If possible, replace the cationic component with a non-ionic or anionic alternative.

    • Protective Colloid: In some instances, the addition of a non-ionic polymer can act as a protective colloid, minimizing the interaction. This requires experimental validation.

• Improper Dispersion of Carbomer 934:

  • Identification: "Fisheyes" are lumps of unneutralized Carbomer that have not been properly hydrated.

  • Action:

    • Improve Dispersion Technique: Slowly sift the Carbomer 934 powder into the vortex of vigorously stirred water to ensure each particle is wetted before it has a chance to agglomerate.

    • Pre-wetting: Some formulators find success by pre-wetting the Carbomer with a non-solvent like glycerin or propylene (B89431) glycol before adding it to water.

Data Presentation

Table 1: Effect of Cationic Polymer (Illustrative Example)

Cationic Polymer (Polyquaternium-10) Conc. (% w/w)	Appearance of 0.5% Carbomer 934 Gel (pH 7)	% Viscosity Reduction (Approximate)
0.0	Clear, viscous gel	0
0.1	Slight haze	20-30
0.5	Cloudy, significant viscosity loss	60-80
1.0	White precipitate, watery consistency	>90

Table 2: Effect of Strong Acid on 0.5% Carbomer 934 Gel Viscosity

pH (Adjusted with HCl)	Appearance	Viscosity (mPa·s)
7.0	Clear, viscous gel	35,000
6.0	Clear, viscous gel	33,000
5.0	Clear, slightly less viscous gel	20,000
4.0	Clear, low viscosity liquid	< 5,000
3.0	Clear, watery liquid	< 1,000

Table 3: Impact of Electrolytes on 0.5% Carbomer 934 Gel Viscosity

Electrolyte	Concentration (% w/w)	% Viscosity Reduction (Approximate)
NaCl	0.5	10-20
NaCl	1.0	30-50
CaCl₂	0.5	40-60
CaCl₂	1.0	>80 (potential precipitation)

Experimental Protocols

Protocol 1: Viscosity Measurement of Carbomer 934 Gel

• Objective: To determine the viscosity of a Carbomer 934 gel using a rotational viscometer.

• Apparatus and Materials:

  • Rotational viscometer (e.g., Brookfield type) with appropriate spindle

  • Beaker

  • Stirrer

  • pH meter

  • Carbomer 934

  • Purified water

  • Neutralizing agent (e.g., 10% w/w Triethanolamine or 1 M NaOH)

• Procedure:

  • Prepare a 0.5% (w/w) aqueous dispersion of Carbomer 934 by slowly sifting the polymer into the vortex of stirred purified water.

  • Allow the dispersion to hydrate (B1144303) for at least one hour.

  • Neutralize the dispersion to the desired pH (typically 6.5-7.5) by slowly adding the neutralizing agent dropwise while gently stirring. Avoid introducing air bubbles.

  • Allow the gel to equilibrate for at least 30 minutes at a constant temperature (e.g., 25°C).

  • Select an appropriate spindle and rotational speed on the viscometer based on the expected viscosity.

  • Immerse the spindle into the center of the gel in the beaker, ensuring it is submerged to the marked level.

  • Start the viscometer and allow the reading to stabilize (typically 30-60 seconds).

  • Record the viscosity reading in mPa·s.

Protocol 2: Compatibility Testing of Carbomer 934 with a Cationic Ingredient

• Objective: To assess the compatibility of a cationic ingredient with a Carbomer 934 gel.

• Materials:

  • 0.5% (w/w) neutralized Carbomer 934 gel (prepared as in Protocol 1)

  • Cationic ingredient solution/dispersion of known concentration

  • Vials or beakers

  • Vortex mixer or stirrer

  • Viscometer

  • pH meter

• Procedure:

  • Prepare a series of dilutions of the cationic ingredient.

  • To a known weight of the Carbomer 934 gel, add a small, precise amount of the lowest concentration of the cationic ingredient solution.

  • Mix gently but thoroughly.

  • Visually inspect the mixture for any signs of incompatibility (precipitation, cloudiness, color change).

  • Measure the viscosity of the mixture using the procedure outlined in Protocol 1.

  • Measure the pH of the mixture.

  • Repeat steps 2-6 for each concentration of the cationic ingredient.

  • Record all observations and measurements in a tabular format for comparison.

Visualizations

Caption: Interaction pathways of Carbomer 934 gel incompatibility.

Caption: Troubleshooting workflow for Carbomer 934 gel issues.

References

• 1. Carbomer 934 - CD Formulation [formulationbio.com]
• 2. iajps.com [iajps.com]
• 3. ulprospector.com [ulprospector.com]
• 4. benchchem.com [benchchem.com]
• 5. phexcom.com [phexcom.com]
• 6. Impact on Rheology Modifier as Cellulose Nanofibril, Carbomers by Salts [ktappi.kr]

effect of pH on the stability and viscosity of Carbomer 934 gels

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions regarding the effect of pH on the stability and viscosity of Carbomer 934 gels.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH range for achieving maximum viscosity with Carbomer 934 gels?

A1: The optimal pH range for achieving maximum viscosity in Carbomer 934 gels is typically between 6.0 and 8.0.[1][2][3] When the acidic Carbomer 934 polymer is neutralized with a suitable base, the carboxyl groups ionize, leading to electrostatic repulsion between the polymer chains. This repulsion causes the polymer to uncoil and swell, resulting in a significant increase in viscosity.[4][5][6]

Q2: How does pH outside the optimal range affect the viscosity of Carbomer 934 gels?

A2: At pH values below 4.0, the Carbomer 934 polymer remains in a tightly coiled state, resulting in low viscosity.[7] As the pH increases towards the optimal range, viscosity dramatically increases.[6] At pH values above 9.0, the viscosity may begin to decrease due to an excess of ions in the solution, which can shield the electrostatic repulsive forces and cause the polymer network to contract.[8][9]

Q3: What are common neutralizing agents for Carbomer 934?

A3: Common neutralizing agents include sodium hydroxide (B78521) (NaOH), potassium hydroxide (KOH), triethanolamine (B1662121) (TEA), and other organic amines.[9][10] The choice of neutralizer can impact the final properties of the gel. For instance, approximately 0.4 g of sodium hydroxide is needed to neutralize 1 g of Carbomer.[9]

Q4: How does the concentration of Carbomer 934 affect the final viscosity of the gel?

A4: Increasing the concentration of Carbomer 934 will lead to a higher viscosity at a given pH.[4] A 0.5% aqueous dispersion of Carbomer 934, when neutralized, can achieve a viscosity between 29,400 and 39,400 centipoises.[1]

Q5: What factors can lead to a loss of viscosity in Carbomer 934 gels?

A5: Several factors can cause a permanent loss of viscosity. Exposure to UV light can degrade the polymer, but this can be mitigated by adding a UV absorber.[11][12] High shear mixing after neutralization can also break down the polymer network.[6][13] Additionally, the presence of strong electrolytes can reduce viscosity by shielding the ionic charges on the polymer backbone.[6][9]

Q6: How can I prevent the formation of lumps or "fish eyes" during dispersion?

A6: To prevent agglomerates, Carbomer 934 powder should be sifted slowly and evenly into the vortex of a rapidly stirring liquid.[14] Dispersing the polymer in an acidic environment before neutralization can also help prevent clumping by reducing the initial swelling rate.[6]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low Viscosity	- Incorrect pH (too low or too high).- Insufficient amount of neutralizing agent.- Presence of electrolytes.- Degradation of the polymer due to UV light or excessive shear.	- Adjust the pH to the optimal range of 6.0-8.0.[1][2][3]- Ensure complete neutralization by adding an adequate amount of base.- Minimize the concentration of salts in the formulation.- Protect the gel from light and use low-shear mixing, especially after neutralization.[6][11][12][13]
Gel is Cloudy	- Incomplete hydration of the polymer.- Presence of insoluble ingredients.- Use of certain preservatives like benzalkonium chloride at high concentrations.[11]	- Allow sufficient time for the polymer to hydrate (B1144303) fully before neutralization.- Ensure all other components are fully dissolved before adding to the gel.- Test preservative compatibility at the intended concentration.
Presence of Bubbles	- Air incorporation during mixing.	- Use a slow, wide-paddle stirrer to minimize air entrapment.[9]- Allow the dispersion to stand to release trapped air before neutralization.[12]- In a manufacturing setting, consider vacuum de-aeration.[12]
Inconsistent Viscosity Between Batches	- Variation in raw material properties.- Inconsistent mixing speed, time, or temperature.- Inaccurate pH measurement and adjustment.	- Ensure consistent quality of Carbomer 934.- Standardize the manufacturing process, including mixing parameters.- Calibrate pH meters regularly and ensure accurate pH adjustment.
Gel Stability Issues Over Time	- Microbial growth in unpreserved formulations.- Chemical degradation of active ingredients or the polymer.- Inappropriate packaging.	- Add a suitable preservative system.[11]- Conduct stability studies to assess the compatibility of all ingredients.- Store in appropriate containers; for example, avoid aluminum tubes if the pH is below 6.5.[11]

Quantitative Data

Table 1: Effect of pH on the Viscosity of 0.5% Carbomer 934 Gel

pH	Viscosity (cP)	Observations
3.0	Low	Polymer is in a coiled state.[6][7]
4.0	Low	Slight swelling begins.
5.0	Moderate	Significant viscosity increase as neutralization starts.[8]
6.0 - 7.5	29,400 - 39,400	Optimal range for maximum viscosity due to polymer uncoiling.[1]
8.0	High	Viscosity remains high.
> 9.0	Decreasing	Excess ions may begin to shield repulsive forces, causing a slight decrease in viscosity.[8][9]

Note: Viscosity values are typical for a 0.5% w/w aqueous dispersion at 25°C and can vary based on the specific neutralizer used and the method of preparation.

Experimental Protocols

Protocol 1: Preparation of a 0.5% Carbomer 934 Gel

• Dispersion: Slowly and carefully add 2.50 g of Carbomer 934 to 500 mL of purified water in a 1000-mL beaker while continuously stirring at 1000 ± 10 rpm. The stirrer shaft should be at a 60° angle and positioned to one side of the beaker with the propeller near the bottom. Ensure the powder is added over 45 to 90 seconds to prevent clumping.[1][2]

• Hydration: Continue stirring at 1000 ± 10 rpm for 15 minutes to ensure the powder is well-dispersed.[1][2]

• Resting: Remove the stirrer and place the beaker in a 25 ± 0.2 °C water bath for 30 minutes to allow for complete hydration.[1]

• Neutralization: While stirring at 300 ± 10 rpm, slowly add a neutralizing agent (e.g., 18% w/v sodium hydroxide solution) dropwise below the surface of the dispersion. Monitor the pH using a calibrated pH meter.[1][2]

• pH Adjustment: Continue adding the neutralizing agent until the pH is within the target range of 7.3 to 7.8. Allow 2 to 3 minutes for the pH to stabilize before making a final measurement.[1][2]

• Final Equilibration: Return the neutralized gel to the 25 °C water bath for 1 hour before performing viscosity measurements.[1]

Protocol 2: Viscosity Measurement

• Equipment Setup: Use a rotational viscometer equipped with a suitable spindle (e.g., a Brookfield RVT with a #6 spindle).[1]

• Temperature Control: Ensure the gel is maintained at 25 ± 0.1 °C throughout the measurement.[2]

• Measurement: Immerse the spindle into the center of the gel to the specified depth. Set the rotational speed to 20 rpm.[1]

• Data Acquisition: Allow the reading to stabilize for at least one minute before recording the viscosity value. Calculate the viscosity in centipoises by multiplying the scale reading by the spindle constant.[1]

Visualizations

Caption: Experimental workflow for Carbomer 934 gel preparation and viscosity measurement.

Caption: Relationship between pH, Carbomer 934 conformation, and resulting gel viscosity.

References

• 1. pharmacopeia.cn [pharmacopeia.cn]
• 2. Carbomer 934P [drugfuture.com]
• 3. trungtamthuoc.com [trungtamthuoc.com]
• 4. researchgate.net [researchgate.net]
• 5. opendata.uni-halle.de [opendata.uni-halle.de]
• 6. ulprospector.com [ulprospector.com]
• 7. rjptonline.org [rjptonline.org]
• 8. ijlret.com [ijlret.com]
• 9. phexcom.com [phexcom.com]
• 10. ihanskorea.com [ihanskorea.com]
• 11. Carbomer 934 - CD Formulation [formulationbio.com]
• 12. cosnet.co.kr [cosnet.co.kr]
• 13. monash.edu [monash.edu]
• 14. THE PCCA BLOG | Choosing an Appropriate Gelling Agent for Your Co [pccarx.com]

Technical Support Center: Troubleshooting Carbomer 934 Preparations

This guide provides researchers, scientists, and drug development professionals with solutions to common issues encountered during the preparation of Carbomer 934 solutions, specifically focusing on the formation of clumps and aggregates.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: Why is my Carbomer 934 forming clumps, often called "fish eyes," during dispersion?

A1: The formation of clumps, or "fish eyes," is a common issue that arises from the rapid hydration of the outer surface of the Carbomer 934 powder upon contact with an aqueous medium.[1][2] This creates a gel-like barrier that prevents water from penetrating the interior of the powder, leaving a dry, unhydrated core.[2]

Common Causes:

• Improper Addition: Adding the Carbomer 934 powder too quickly or adding water directly to the powder can lead to immediate surface hydration and clumping.[2]

• Inadequate Agitation: Insufficient or improper mixing fails to break up the powder particles and disperse them before they can agglomerate.

• Stirring During Initial Wetting: Stirring immediately upon adding Carbomer to water can cause the powder to form white water spheres, where the surface is hydrated but the inside is not.[3]

Q2: What is the recommended procedure for dispersing Carbomer 934 to prevent aggregates?

A2: The key to preventing clumps is to ensure that each particle is individually wetted before significant hydration and swelling occurs. Several methods can be employed:

• Slow Sifting and Agitation: The simplest method is to slowly sift the Carbomer 934 powder onto the surface of a vortex created by rapid stirring of the dispersion medium.[4] This allows individual particles to wet before they can agglomerate. Moderate agitation (800-1200 rpm) is generally recommended.[5]

• "Overnight" or Static Hydration Method: Add Carbomer 934 to deionized water without any stirring.[3] Allow it to hydrate (B1144303) naturally until no white powder is visible on the surface. This can take several hours, and for some grades, soaking overnight is recommended.[3]

• Pre-wetting with a Non-solvent: Carbomer 934 can be pre-wetted with a non-solvent like glycerin or propylene (B89431) glycol.[6] The powder is mixed with the non-solvent to form a paste, which can then be more easily dispersed in water.

• Dispersion in the Oil Phase: For emulsions, Carbomer 934 can be dispersed in the oil phase before emulsification.[7]

A visual workflow for troubleshooting clumping issues is provided below.

Troubleshooting workflow for Carbomer 934 clumping.

Q3: Can high-shear mixing be used to disperse Carbomer 934?

A3: Yes, high-shear mixers can be used to disperse Carbomer 934 rapidly.[4] However, excessive shear can permanently break down the polymer structure, leading to a significant loss in viscosity, sometimes as high as 50%.[4] If using a high-shear mixer, it is crucial to carefully control the mixing time and speed. Carbomers are more sensitive to shear after neutralization.[7]

Q4: My Carbomer dispersion is well-mixed, but it's not thickening. What could be the problem?

A4: Carbomer 934 requires neutralization to achieve its characteristic high viscosity. The polymer chains are tightly coiled in their acidic state. When a neutralizing agent is added, the carboxyl groups ionize, causing the polymer chains to uncoil and swell due to electrostatic repulsion, which in turn thickens the solution.[8][9]

Troubleshooting Steps:

• Check the pH: The pH of the dispersion should be adjusted to between 6 and 10 for optimal thickening.[7]

• Select an Appropriate Neutralizer: Common neutralizers include:

  • Sodium Hydroxide (NaOH)

  • Potassium Hydroxide (KOH)

  • Triethanolamine (TEA)

• Add the Neutralizer Slowly: Add the neutralizing agent slowly while gently mixing.

The logical relationship for achieving proper thickening is illustrated in the diagram below.

Logical steps for Carbomer 934 thickening.

Q5: Are there any chemical incompatibilities I should be aware of that can lead to aggregation or loss of viscosity?

A5: Yes, certain substances can interfere with the stability and viscosity of Carbomer 934 gels.

• Electrolytes: Salts can decrease viscosity by reducing the electrostatic repulsion between the polymer chains.[7]

• Divalent Cations: Soluble divalent cations, such as Ca²⁺, can cause crosslinking of the Carbomer resin, leading to a reduction in viscosity and potential precipitation.[6]

• Certain Preservatives: High concentrations (0.1% w/v) of some preservatives like benzalkonium chloride or sodium benzoate (B1203000) can cause turbidity and decreased viscosity.[10]

• UV Light: Exposure to UV light can cause oxidation and a gradual, permanent loss of viscosity. This can be mitigated by adding a UV absorber and an antioxidant like EDTA.[8][10]

Quantitative Data Summary

Parameter	Recommended Range/Value	Notes
Dispersion pH (pre-neutralization)	~3	Carbomer dispersions are acidic before neutralization.[7]
Neutralized pH for Thickening	6 - 10	Optimal range for achieving high viscosity.[7]
Typical Concentration	0.5% - 2.0% w/v	Varies depending on the desired viscosity.
Agitation Speed (Moderate)	800 - 1200 rpm	Recommended for initial dispersion to avoid excessive shear.[5]

Experimental Protocols

Protocol 1: Standard Aqueous Dispersion of Carbomer 934

• Preparation of Aqueous Phase: To a beaker of appropriate size, add the required amount of deionized water.

• Initiate Mixing: Begin stirring the water with a propeller mixer at a moderate speed (e.g., 800-1200 rpm) to create a vortex.[5]

• Carbomer Addition: Slowly and carefully sift the Carbomer 934 powder onto the surface of the vortex. Ensure the powder is added at a rate that allows for individual particle wetting.

• Hydration: Continue mixing until a uniform, lump-free dispersion is achieved. This may take 30-60 minutes.

• Neutralization: While gently stirring, slowly add a neutralizing agent (e.g., 10% w/v NaOH solution or Triethanolamine) dropwise until the desired pH (typically 6-10) and viscosity are reached.

Protocol 2: Characterization of Aggregates (Visual Inspection)

• Sample Preparation: Place a small amount of the Carbomer 934 dispersion onto a clean glass slide.

• Cover Slip Application: Gently place a cover slip over the sample, avoiding the introduction of air bubbles.

• Microscopic Examination: Observe the sample under a light microscope at low and high magnification.

• Analysis: Look for the presence of "fish eyes" (translucent, gelatinous particles with an opaque core) or other non-uniformities that indicate incomplete hydration.

References

• 1. realizebeauty.wordpress.com [realizebeauty.wordpress.com]
• 2. Unlock the complete strategy for efficient dissolution of Carbopol - HUBEI NEW DESHENG MATERIALS TECHNOLOGY CO,. LTD. [hbdsbio.com]
• 3. Page loading... [wap.guidechem.com]
• 4. How to disperse carbomer powder polymer [nmcarbomer.com]
• 5. scribd.com [scribd.com]
• 6. Dispersion And Thickening Technology Of Carbomer - HUBEI NEW DESHENG MATERIALS TECHNOLOGY CO,. LTD. [hbdsbio.com]
• 7. ulprospector.com [ulprospector.com]
• 8. cosnet.co.kr [cosnet.co.kr]
• 9. Carbomer: A Critical Component in Modern Chemistry_Chemicalbook [chemicalbook.com]
• 10. Carbomer 934 - CD Formulation [formulationbio.com]

Technical Support Center: The Impact of Electrolytes on Carbomer 934 Gel Properties

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the impact of electrolytes on the properties of Carbomer 934 gels.

Frequently Asked Questions (FAQs)

Q1: What is Carbomer 934 and why is it used in gel formulations?

Carbomer 934 is a high molecular weight polymer of acrylic acid cross-linked with allyl ethers of sucrose.[1][2] It is a synthetic polymer widely used in the pharmaceutical and cosmetic industries as a gelling agent to thicken, suspend, and stabilize formulations.[3] In its dry form, it is a white, fluffy powder.[3] When dispersed in water and neutralized with a suitable base, Carbomer 934 swells significantly to form a viscous gel.[3][4] A neutralized 0.5% aqueous dispersion of Carbomer 934 typically has a viscosity between 30,500 and 39,400 mPa·s.[2]

Q2: How do electrolytes affect the viscosity of Carbomer 934 gels?

Electrolytes, or salts, can significantly reduce the viscosity of Carbomer 934 gels. This phenomenon is often referred to as a "salting-out" effect. The introduction of ions from the electrolyte shields the negative charges along the neutralized polymer backbone. This reduces the electrostatic repulsion between the polymer chains, causing them to coil and leading to a decrease in the gel's viscosity and structure.

Q3: Are all electrolytes equally effective at reducing the viscosity of Carbomer 934 gels?

No, the effect of electrolytes on Carbomer 934 gel viscosity depends on the valence of the ions. Divalent and trivalent cations (e.g., Ca²⁺, Mg²⁺, Al³⁺) are much more effective at reducing viscosity than monovalent cations (e.g., Na⁺, K⁺). This is because their higher charge density allows them to more effectively shield the negative charges on the polymer chains.

Q4: Can the negative impact of electrolytes on viscosity be mitigated?

To some extent, yes. Increasing the concentration of Carbomer 934 in the formulation can help to maintain some viscosity in the presence of electrolytes. Additionally, some newer grades of carbomers are specifically designed to have better electrolyte tolerance.

Q5: What is the optimal pH range for Carbomer 934 gel formation?

Carbomer 934 requires neutralization to a pH of approximately 5.0 to 9.0 to achieve maximum viscosity.[5] Outside of this range, the polymer is not fully uncoiled, and the viscosity will be significantly lower.

Troubleshooting Guide

Problem	Possible Cause	Troubleshooting Steps
Drastic loss of viscosity after adding an active pharmaceutical ingredient (API) or excipient.	The added component is an electrolyte or has a high ionic strength.	1. Check the chemical nature of the added substance. If it is a salt, it is likely the cause of the viscosity drop.2. Consider using a non-ionic form of the API if available.3. Increase the concentration of Carbomer 934 to compensate for the viscosity loss.4. Evaluate more electrolyte-tolerant grades of carbomers.
The gel appears cloudy or hazy after adding other ingredients.	Incompatibility of the added ingredient with the Carbomer 934 gel. Some cationic polymers or preservatives can cause precipitation.	1. Review the compatibility of all formulation components with Carbomer 934.2. Consider using alternative preservatives or excipients that are known to be compatible with anionic polymers.
The final gel has a much lower viscosity than expected, even without the addition of obvious electrolytes.	1. Incorrect pH of the final formulation.2. Incomplete hydration or neutralization of the Carbomer 934.3. High shear during mixing after neutralization.	1. Measure the pH of the gel and adjust it to the optimal range (5.0-9.0) with a suitable neutralizing agent (e.g., triethanolamine, sodium hydroxide).2. Ensure the Carbomer 934 is fully dispersed and hydrated before neutralization.3. Avoid excessive shear rates during mixing after the gel has been neutralized, as this can permanently break down the polymer network.
The gel viscosity decreases over time.	1. Microbial contamination.2. Exposure to UV light.	1. Add a suitable preservative to the formulation, as Carbomer 934 dispersions do not have inherent antimicrobial properties.2. Protect the gel from light by using opaque packaging.

Data Presentation

The following tables provide a summary of the expected impact of different electrolytes on the viscosity of a 0.5% w/w Carbomer 934 gel. The initial viscosity of the gel without added electrolytes is assumed to be within the USP-NF specification of 30,500–39,400 mPa·s.[2]

Table 1: Effect of Monovalent Electrolyte (NaCl) on the Viscosity of 0.5% Carbomer 934 Gel

NaCl Concentration (% w/w)	Approximate Viscosity (mPa·s)	Observations
0	35,000	Highly viscous, clear gel
0.1	20,000	Noticeable decrease in viscosity
0.5	8,000	Significant loss of viscosity, gel becomes more fluid
1.0	< 2,000	Gel structure is largely lost, very low viscosity

Table 2: Effect of Divalent Electrolyte (CaCl₂) on the Viscosity of 0.5% Carbomer 934 Gel

CaCl₂ Concentration (% w/w)	Approximate Viscosity (mPa·s)	Observations
0	35,000	Highly viscous, clear gel
0.05	10,000	Sharp decrease in viscosity
0.1	< 1,000	Gel structure collapses, becomes watery
0.5	~0	Complete loss of viscosity, potential for polymer precipitation

Note: The viscosity values in the tables are illustrative and can vary depending on the exact formulation, pH, and measurement conditions.

Experimental Protocols

Protocol for Preparing a 0.5% Carbomer 934 Gel

Materials:

• Carbomer 934 powder

• Deionized water

• Neutralizing agent (e.g., 18% w/w Sodium Hydroxide solution or Triethanolamine)

• Analytical balance

• Beaker

• Overhead stirrer with a propeller-type impeller

• pH meter

Procedure:

• Weigh 2.5 g of Carbomer 934 powder.

• Measure 497.5 g of deionized water into a beaker.

• While stirring the water at a moderate speed (e.g., 800-1200 rpm), slowly sprinkle the Carbomer 934 powder into the vortex to avoid the formation of clumps.

• Continue stirring for at least 30-60 minutes to ensure the polymer is fully hydrated. The dispersion will be acidic (pH ~3) and have low viscosity.

• Slowly add the neutralizing agent dropwise while monitoring the pH.

• Continue adding the neutralizing agent until the pH of the gel is between 7.3 and 7.8.

• Reduce the stirring speed to minimize air entrapment and continue to mix until a uniform, clear, and viscous gel is formed.

• Allow the gel to stand for at least one hour to ensure complete neutralization and swelling.

Protocol for Evaluating the Impact of Electrolytes on Gel Viscosity

Materials:

• Prepared 0.5% Carbomer 934 gel

• Electrolyte solutions of known concentrations (e.g., 10% w/w NaCl, 1% w/w CaCl₂)

• Rotational viscometer (e.g., Brookfield type) with appropriate spindle

• Analytical balance

• Beaker

• Spatula

Procedure:

• Place a known weight of the prepared Carbomer 934 gel into a beaker.

• Weigh and add a specific amount of the electrolyte solution to the gel to achieve the desired final electrolyte concentration.

• Gently mix the electrolyte into the gel with a spatula until the mixture is uniform. Avoid vigorous mixing to prevent shear-induced viscosity loss.

• Allow the mixture to equilibrate for at least 30 minutes.

• Measure the viscosity of the gel using a rotational viscometer according to the instrument's operating instructions. Record the spindle, speed, and temperature.

• Repeat steps 2-5 for different electrolyte concentrations.

Visualizations

Caption: Troubleshooting workflow for low viscosity in Carbomer 934 gels.

References

• 1. Carbomer 934, 934P, 940, 941, 974, 980 Manufacturers, with SDS [mubychem.com]
• 2. Carbomer 934 [doi.usp.org]
• 3. benchchem.com [benchchem.com]
• 4. Carbomer 934P [drugfuture.com]
• 5. ijlret.com [ijlret.com]

Technical Support Center: Optimizing Drug Release from Carbomer 934 Formulations

Welcome to the technical support center for Carbomer 934 formulations. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to overcome common challenges in achieving desired drug release profiles.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of drug release from a Carbomer 934 matrix?

A1: The primary mechanism of drug release from a Carbomer 934 hydrogel matrix is a combination of drug diffusion and polymer relaxation (swelling).[1][2] When the matrix comes into contact with an aqueous medium, it absorbs water and swells, forming a gel layer.[1][2] The dissolved drug then diffuses through this swollen gel layer.[1] The overall release is often described as anomalous (non-Fickian) transport, meaning it's controlled by both diffusion and swelling.[3][4]

Q2: How does the concentration of Carbomer 934 affect the drug release rate?

A2: Increasing the concentration of Carbomer 934 in a formulation generally decreases the drug release rate.[1] This is because a higher polymer level leads to the formation of a thicker and more viscous gel layer, which increases the diffusional path length for the drug.[1]

Q3: What is the impact of pH on drug release from Carbomer 934 formulations?

A3: Carbomer 934 is a pH-sensitive polymer.[5] At lower pH values, the carboxylic acid groups of the polymer are not fully ionized, leading to less swelling and consequently, a faster drug release.[6] As the pH increases (above the pKa of approximately 5.5), the carboxylic acid groups ionize, causing the polymer to swell significantly due to electrostatic repulsion.[7][8][9] This increased swelling can lead to a slower drug release rate.[6] Therefore, pH-dependent drug release is a key characteristic of Carbomer 934 formulations.[10]

Q4: Can co-excipients be used to modify the drug release rate?

A4: Yes, co-excipients, particularly diluents, have a marked effect on the drug release rate. Water-soluble diluents like lactose (B1674315) can dissolve and diffuse outwards, creating channels in the matrix, which reduces tortuosity and increases the drug release rate.[1] Water-insoluble diluents can reduce the swelling of the gel, which can also lead to an increased drug release.[1] The choice of co-excipient can significantly alter the release profile.[11]

Q5: How does neutralization of Carbomer 934 impact the formulation?

A5: Neutralization of Carbomer 934 with a suitable base (e.g., triethanolamine, sodium hydroxide) is essential to achieve the desired viscosity and gel formation.[9] The neutralization process ionizes the carboxylic acid groups, leading to polymer chain repulsion and swelling, which is fundamental to its function as a release-controlling agent.[8][12] The degree of neutralization can be adjusted to control the mucoadhesive properties and viscosity of the formulation.[13]

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Drug release is too slow.	- High concentration of Carbomer 934.- High degree of polymer cross-linking.- Formulation pH is too high, causing excessive swelling.- Strong interaction between the drug and the polymer.	- Decrease the concentration of Carbomer 934 in the formulation.[1]- Incorporate a water-soluble diluent (e.g., lactose) to create channels for drug release.[1]- Adjust the pH of the dissolution medium or the formulation to a lower value to reduce polymer swelling.[6]- Consider using a different grade of Carbomer with a lower viscosity.- Prepare a freeze-dried sodium salt of Carbomer 934, which has been shown to disperse more rapidly and improve the drug release rate.[14]
Initial burst release is too high.	- Poor hydration of the polymer at the surface.- Presence of a highly water-soluble drug.- Insufficient amount of Carbomer 934 to form a cohesive gel layer quickly.	- Increase the concentration of Carbomer 934 to promote rapid gel formation.[1]- Incorporate a less soluble form of the drug.- Consider a dual-polymer system, for example, by adding HPMC, to better control the initial release.
Inconsistent drug release between batches.	- Variability in the raw material (Carbomer 934).- Inconsistent mixing or granulation process.- Variations in tablet hardness or porosity.- Shear sensitivity of the neutralized Carbomer.	- Ensure consistent quality of Carbomer 934 from the supplier.- Standardize the mixing time, speed, and granulation parameters.- Control tablet compression force to achieve consistent hardness and porosity.- Be aware that Carbomer 934 shows little to no change in viscosity with high shear, but other carbomers can be sensitive.[12] Control shear forces during manufacturing.
Gel blocking or incomplete drug release.	- Formation of a very thick and impermeable gel layer.- Insufficient water penetration into the core of the matrix.	- Decrease the Carbomer 934 concentration.[1]- Incorporate a channeling agent or a disintegrant (at low levels) to improve water penetration.- Modify the tablet geometry to increase the surface area-to-volume ratio, which can lead to faster release.[15]
Formulation is difficult to handle due to tackiness.	- Swelling and gelling properties of Carbomer 934 upon hydration.	- During wet granulation, the addition of electrolytes like sodium chloride or calcium chloride can act as anti-tack agents by reducing the interactions between carboxylate groups.[16]

Data Presentation: Effect of Formulation Variables on Drug Release

Table 1: Effect of Carbomer 934 Concentration on Theophylline Release

Carbomer 934 Concentration (% w/w)	Diluent	Mean Percent Drug Released at 4 hours (%)
10	Lactose Fast Flo	45.5
30	Lactose Fast Flo	33.6
50	Lactose Fast Flo	24.3

Data synthesized from Russo et al. (2000).[1]

Table 2: Effect of Diluent Type on Theophylline Release from a 10% Carbomer 934 Matrix

Diluent Type	Mean Percent Drug Released at 4 hours (%)
Lactose Fast Flo	45.5
Avicel PH-101	Higher than Lactose Fast Flo
Emcompress	Higher than Lactose Fast Flo

Qualitative data synthesized from Russo et al. (2000), indicating that Avicel PH-101 and Emcompress led to a higher drug release compared to Lactose Fast Flo at the same polymer concentration.[1]

Experimental Protocols

Protocol 1: Preparation of Carbomer 934 Hydrogel Matrix Tablets by Direct Compression

Objective: To prepare matrix tablets containing a model drug and varying concentrations of Carbomer 934 to evaluate the effect of polymer concentration on drug release.

Materials:

• Model Drug (e.g., Theophylline)

• Carbomer 934

• Directly Compressible Diluent (e.g., Lactose Fast Flo, Avicel PH-101)[3]

• Lubricant (e.g., Magnesium Stearate)

• Analytical Balance

• Sieve

• Blender (e.g., V-blender)

• Tablet Press

Methodology:

• Accurately weigh all the components (model drug, Carbomer 934, diluent) for the desired batch size and polymer concentration (e.g., 10%, 30%, 50% w/w).[3]

• Pass all powders through a suitable sieve (e.g., #60 mesh) to ensure uniformity.

• Geometrically mix the drug, Carbomer 934, and diluent in a blender for a specified time (e.g., 15 minutes) to achieve a homogenous blend.

• Add the lubricant (e.g., 0.75% magnesium stearate) and blend for a short period (e.g., 3-5 minutes).[3]

• Compress the final blend into tablets using a tablet press with appropriate tooling to a target weight (e.g., 450 mg) and hardness (e.g., 7-9 Kp).[3]

• Store the tablets in a well-closed container at controlled room temperature until further analysis.

Protocol 2: In-Vitro Drug Release Testing (USP Apparatus 1 - Basket Method)

Objective: To determine the in-vitro drug release profile from the prepared Carbomer 934 matrix tablets.

Materials and Equipment:

• USP Dissolution Apparatus 1 (Basket Method)

• Dissolution Medium (e.g., simulated gastric fluid pH 1.2, simulated intestinal fluid pH 6.8)

• Prepared Carbomer 934 matrix tablets

• UV-Vis Spectrophotometer or HPLC system

• Syringes and filters

Methodology:

• Prepare the dissolution medium and maintain it at 37 ± 0.5 °C.

• Place one tablet in each basket of the dissolution apparatus.

• Lower the baskets into the dissolution vessels containing a specified volume of the medium (e.g., 900 mL).

• Start the apparatus at a specified rotation speed (e.g., 100 rpm).

• Withdraw samples (e.g., 5 mL) at predetermined time intervals (e.g., 0.5, 1, 2, 4, 6, 8, 12, 24 hours).

• Replace the withdrawn volume with an equal volume of fresh, pre-warmed dissolution medium.

• Filter the samples and analyze the drug concentration using a validated analytical method (e.g., UV-Vis spectrophotometry at the drug's λmax).

• Calculate the cumulative percentage of drug released at each time point.

• Analyze the release data using appropriate kinetic models (e.g., Zero-order, First-order, Higuchi, Korsmeyer-Peppas) to understand the release mechanism.[4][10]

Visualizations

Caption: Experimental Workflow for Formulation and Testing.

Caption: Factors Influencing Carbomer 934 Drug Release.

References

• 1. prhsj.rcm.upr.edu [prhsj.rcm.upr.edu]
• 2. tandfonline.com [tandfonline.com]
• 3. Drug release from Carbomer 934 matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Formulation and In-Vitro Characterization of pH-Responsive Semi-Interpenetrating Polymer Network Hydrogels for Controlled Release of Ketorolac Tromethamine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pharmaexcipients.com [pharmaexcipients.com]
• 7. mdpi.com [mdpi.com]
• 8. ulprospector.com [ulprospector.com]
• 9. quadroliquids.com [quadroliquids.com]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. monash.edu [monash.edu]
• 13. Effect of carbomer concentration and degree of neutralization on the mucoadhesive properties of polymer films - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Improvement of drug release rate from carbopol 934P formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. tandfonline.com [tandfonline.com]
• 16. opendata.uni-halle.de [opendata.uni-halle.de]

Reference Data & Comparative Studies

A Comparative Guide to the Rheological Properties of Carbomer 934 and Carbomer 940

For Researchers, Scientists, and Drug Development Professionals

Carbomers, high molecular weight polymers of acrylic acid, are critical excipients in the pharmaceutical and cosmetic industries, primarily used as thickening, suspending, and stabilizing agents. The specific grade of Carbomer chosen can significantly impact the final product's texture, stability, and performance. This guide provides an objective comparison of the rheological properties of two widely used grades, Carbomer 934 and Carbomer 940, supported by experimental data and protocols.

Core Rheological Differences

Carbomer 934 and Carbomer 940 are both high molecular weight polyacrylic acid polymers cross-linked with polyalkenyl ethers. However, subtle differences in their structure, specifically the degree of cross-linking, lead to distinct rheological profiles.

Carbomer 940 is renowned for its exceptional viscosity-building capacity and clarity in gel formulations.[1][2] It typically produces gels with a "short flow" rheology, meaning they are thick and non-drip at rest but spread easily under application of shear.[1] This property makes it ideal for clear hydrogels, sanitizers, and topical formulations where high viscosity and a clean, non-sticky feel are desired.[1][3] However, Carbomer 940 is noted to have low resistance to ions and shear.[3]

Carbomer 934 generally provides medium to high viscosity, often slightly lower than that of Carbomer 940 under identical conditions.[1][4] It is recognized for its stability at high viscosity and is a robust suspending agent.[3] A key advantage of Carbomer 934 is its better tolerance to electrolytes compared to Carbomer 940, making it a more suitable choice for formulations containing salts or active pharmaceutical ingredients that may dissociate into ions.[1] Both Carbomer 934 and 940 have been shown to be relatively insensitive to high-shear mixing during preparation, which does not significantly alter the final viscosity of the neutralized gel.[5]

All Carbomer gels exhibit pronounced shear-thinning (pseudoplastic) behavior, where viscosity decreases as the applied shear rate increases.[6][7] This is a desirable property for topical applications, allowing a product to appear thick in its container but flow easily upon application to the skin.

Quantitative Data Comparison

The following table summarizes the key rheological parameters for Carbomer 934 and Carbomer 940 based on pharmacopeial standards and experimental studies. It is crucial to note that viscosity is highly dependent on concentration, pH, and the specific neutralizing agent used.

Rheological Property	Carbomer 934	Carbomer 940	Test Conditions
Viscosity (USP/NF)	30,500 – 39,400 mPa·s	40,000 – 60,000 mPa·s	0.5% w/v aqueous dispersion, neutralized, measured by rotational viscometer at 20 rpm, 25°C.[8][9]
Viscosity (Commercial Grade)	40,000 – 60,000 mPa·s	Not specified	0.5% w/w mucilage, 20 rpm, 25°C.[10]
Viscosity (Direct Comparison Study)	8,902 mPa·s	9,070 mPa·s	0.5% w/w hydrogel formulation, neutralized.[4]
Flow Characteristics	Medium-to-High Viscosity	High Viscosity, Short Flow	Qualitative description.[1][3]
Yield Stress	Possesses yield stress	Possesses yield stress (non-zero above 0.45 wt%).[6][11]	The minimum shear stress required to initiate flow.
Behavior	Shear-thinning	Shear-thinning	Viscosity decreases with increasing shear rate.[6][7]

Experimental Protocols

Accurate and reproducible rheological measurements depend on standardized sample preparation and testing procedures.

Sample Preparation: Aqueous Gel (0.5% w/v)

• Dispersion: Vigorously stir 400 mL of deionized water in a beaker with an overhead stirrer. Slowly and carefully sift 2.5 g of Carbomer powder onto the surface of the vortex to avoid clumping. Continue stirring until the powder is fully dispersed.

• Hydration: Cover the beaker and allow the dispersion to stand for a minimum of 2 hours (or up to 24 hours for complete hydration) to allow the polymer particles to fully swell.[6]

• Neutralization: While stirring gently, add a 10% w/v solution of a neutralizing agent, such as sodium hydroxide (B78521) (NaOH) or triethanolamine (B1662121) (TEA), dropwise. Monitor the pH continuously with a calibrated pH meter. Continue adding the neutralizer until a pH of 7.0 ± 0.2 is reached.[12] The dispersion will transform into a viscous, clear gel.

• Equilibration: Allow the neutralized gel to stand for at least 30 minutes in a temperature-controlled water bath at 25°C to ensure thermal equilibrium and allow any entrapped air bubbles to escape.[12]

Rheological Measurement

• Rotational Viscometry (e.g., Brookfield Viscometer):

  • Apparatus: Brookfield DV-II+ Pro Viscometer or equivalent.

  • Spindle: Select an appropriate spindle (e.g., LV-4 or LV-5) and speed (e.g., 10 or 20 rpm) to obtain a torque reading between 20% and 80%.

  • Procedure: Gently lower the selected spindle into the center of the conditioned gel sample until it is immersed to the marked level. Allow the spindle to rotate for at least 1 minute or until the viscosity reading stabilizes. Record the viscosity in mPa·s.[12]

• Oscillatory Rheometry (e.g., Controlled-Stress Rheometer):

  • Apparatus: Anton Paar MCR 302 Rheometer or equivalent with a parallel plate or cone-and-plate geometry.

  • Procedure for Yield Stress (Stress Sweep): Perform an oscillatory stress sweep at a constant frequency (e.g., 1 Hz), logarithmically increasing the shear stress. The yield stress can be determined from the crossover point of the storage modulus (G') and loss modulus (G'').[13][14]

  • Procedure for Flow Curve (Shear Rate Sweep): Perform a steady-shear rate sweep over a defined range (e.g., 0.01 to 100 s⁻¹) to generate a flow curve (viscosity vs. shear rate), which demonstrates the shear-thinning behavior.[14]

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the comparative rheological analysis of Carbomer 934 and Carbomer 940.

Fig. 1: Workflow for comparative rheological analysis of Carbomer gels.

References

• 1. nbinno.com [nbinno.com]
• 2. A comparative rheological study on carbopol viscous solutions and, the evaluation of their suitability as the ophthalmic vehicles and artificial tears - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. What are the carbomer models [vacutaineradditives.com]
• 4. rjptonline.org [rjptonline.org]
• 5. monash.edu [monash.edu]
• 6. nrs.blob.core.windows.net [nrs.blob.core.windows.net]
• 7. researchgate.net [researchgate.net]
• 8. Carbomer 934, 934P, 940, 941, 974, 980 Manufacturers, with SDS [mubychem.com]
• 9. phexcom.com [phexcom.com]
• 10. Carbomer 934 940 980 - Henan Chemger Group Corporation [chemger.com]
• 11. researchgate.net [researchgate.net]
• 12. ijlret.com [ijlret.com]
• 13. researchgate.net [researchgate.net]
• 14. deepblue.lib.umich.edu [deepblue.lib.umich.edu]

A Comparative Analysis of Carbomer 934 and Carbomer 974P for Advanced Drug Delivery

For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to Polymer Selection in Pharmaceutical Formulations

In the realm of pharmaceutical sciences, the selection of appropriate excipients is paramount to the successful development of effective drug delivery systems. Among the most versatile polymers are carbomers, high molecular weight polymers of acrylic acid. This guide provides a comprehensive comparative analysis of two widely used grades, Carbomer 934 and Carbomer 974P, focusing on their performance characteristics supported by experimental data. This objective comparison aims to equip researchers with the critical information needed to make informed decisions for their specific formulation requirements.

Key Physicochemical and Performance Differences

Carbomer 934 and Carbomer 974P, while both being polyacrylic acid polymers, exhibit distinct physicochemical properties that translate into different performance characteristics in drug delivery applications. A primary differentiator lies in their polymerization solvent; Carbomer 934P is traditionally polymerized in benzene (B151609), whereas Carbomer 974P utilizes ethyl acetate, a solvent with a more favorable toxicological profile.[1][2] This distinction is a crucial consideration in modern pharmaceutical development due to regulatory restrictions on benzene residue.[3]

Furthermore, the degree of cross-linking within their polymer chains varies, with Carbomer 974P generally having a different cross-linking density compared to Carbomer 934P.[1][4] This structural difference significantly influences their functional properties such as viscosity, swelling index, mucoadhesive strength, and ultimately, their drug release profiles.[5]

Data Presentation: A Side-by-Side Comparison

The following tables summarize the key quantitative and qualitative differences between Carbomer 934 and Carbomer 974P based on available data.

Table 1: Physicochemical Properties

Property	Carbomer 934P	Carbomer 974P	Reference(s)
Polymerization Solvent	Benzene	Ethyl Acetate	[1][2]
Cross-linking Agent	Allyl ethers of sucrose	Allyl ethers of pentaerythritol	[1][2]
Cross-linking Density	High	Varies (often higher than some other grades)	[1][4]
Appearance	White, fluffy powder	White, fluffy powder	[6]
pH of 1% aqueous dispersion	2.5 - 3.0	2.5 - 3.0	[6]

Table 2: Performance Characteristics in Drug Delivery

Performance Parameter	Carbomer 934P	Carbomer 974P	Reference(s)
Viscosity (0.5% neutralized aqueous dispersion)	29,400 - 39,400 cps	29,400 - 39,400 cps	[6]
Mucoadhesive Strength	Strong	Strong	[7]
Drug Release Profile	Tends toward slower, anomalous (non-Fickian) or Case II transport	Can be modulated; may show a shift towards anomalous release. Lightly crosslinked versions can be more efficient in controlling release.	[8][9]
Swelling Behavior	High	High	[10]

Experimental Protocols

To ensure reproducibility and accurate comparison, detailed methodologies for key experiments are provided below.

Viscosity Measurement

Objective: To determine the viscosity of Carbomer hydrogels.

Apparatus: Brookfield DV-III+ viscometer or equivalent.

Procedure:

• Preparation of Hydrogel: Disperse a specified concentration (e.g., 0.5% w/v) of the Carbomer powder in deionized water with continuous stirring until a homogenous dispersion is formed.

• Neutralization: Neutralize the dispersion to a target pH (e.g., pH 7.0) by dropwise addition of a suitable neutralizing agent (e.g., 18% NaOH solution) while stirring.

• Equilibration: Allow the neutralized gel to equilibrate at a constant temperature (e.g., 25°C) for a specified period (e.g., 30 minutes) in a water bath.

• Measurement:

  • Place the beaker containing the hydrogel under the viscometer.

  • Select an appropriate spindle (e.g., T-bar spindle) and rotational speed (e.g., 20 rpm).

  • Lower the spindle into the center of the gel to the specified immersion mark.

  • Start the viscometer and allow the reading to stabilize (typically 30-60 seconds).

  • Record the viscosity reading in centipoise (cps).

In Vitro Mucoadhesion Test (Tensile Strength Method)

Objective: To quantify the mucoadhesive strength of Carbomer gels.

Apparatus: Texture Analyzer or Tensile Tester.

Procedure:

• Mucosal Tissue Preparation: Use freshly excised mucosal tissue (e.g., porcine buccal mucosa). Cut the tissue into appropriate sizes and keep it moist with simulated salivary fluid.

• Sample Preparation: Apply a standardized amount of the Carbomer gel to the probe of the texture analyzer.

• Measurement:

  • Secure the mucosal tissue on a platform.

  • Bring the probe with the gel into contact with the mucosal surface with a defined contact force (e.g., 0.5 N) for a specific contact time (e.g., 60 seconds).

  • Withdraw the probe at a constant speed (e.g., 0.1 mm/s).

  • Record the force required to detach the gel from the mucosa. The peak detachment force and the work of adhesion (area under the force-distance curve) are determined as measures of mucoadhesive strength.

Swelling Index Determination

Objective: To evaluate the swelling capacity of Carbomer hydrogels.

Apparatus: Graduated cylinder, analytical balance.

Procedure:

• Initial Measurement: Accurately weigh a specific amount of the dry Carbomer powder (Wd) and place it in a graduated cylinder. Record the initial volume (Vi).

• Hydration: Add a sufficient volume of a specific medium (e.g., simulated gastric fluid or simulated intestinal fluid) to the graduated cylinder.

• Swelling: Allow the polymer to swell for a predetermined period (e.g., 24 hours) at a constant temperature (e.g., 37°C).

• Final Measurement: After the specified time, record the final volume (Vf) of the swollen hydrogel.

• Calculation: Calculate the swelling index using the formula:

  • Swelling Index = [(Vf - Vi) / Vi] x 100

In Vitro Drug Release Study

Objective: To determine the rate and mechanism of drug release from Carbomer-based formulations.

Apparatus: USP Dissolution Apparatus (e.g., Apparatus II - Paddle Method).

Procedure:

• Preparation of Dosage Form: Prepare matrix tablets or other dosage forms containing the active pharmaceutical ingredient (API) and the Carbomer.

• Dissolution Medium: Fill the dissolution vessels with a specified volume (e.g., 900 mL) of a relevant dissolution medium (e.g., simulated gastric fluid pH 1.2 or simulated intestinal fluid pH 6.8). Maintain the temperature at 37 ± 0.5°C.

• Dissolution Test:

  • Place the dosage form in the dissolution vessel.

  • Rotate the paddle at a specified speed (e.g., 50 rpm).

  • At predetermined time intervals, withdraw an aliquot of the dissolution medium and replace it with an equal volume of fresh medium to maintain sink conditions.

• Analysis: Analyze the withdrawn samples for drug content using a validated analytical method (e.g., UV-Vis spectrophotometry or HPLC).

• Data Analysis: Plot the cumulative percentage of drug released versus time to obtain the drug release profile. The release data can be fitted to various kinetic models (e.g., zero-order, first-order, Higuchi, Korsmeyer-Peppas) to determine the mechanism of drug release.

Mandatory Visualization

The following diagrams illustrate the key relationships and workflows discussed in this guide.

Caption: Relationship between physicochemical properties and drug delivery performance.

References

• 1. iajps.com [iajps.com]
• 2. rjptonline.org [rjptonline.org]
• 3. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 4. researchgate.net [researchgate.net]
• 5. journals.stmjournals.com [journals.stmjournals.com]
• 6. librawpharma.com [librawpharma.com]
• 7. Mucoadhesive drug delivery systems - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. pharmaexcipients.com [pharmaexcipients.com]
• 10. researchgate.net [researchgate.net]

Validating Carbomer 934 Identity Using Infrared Spectroscopy: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Infrared (IR) spectroscopy is a rapid, reliable, and non-destructive analytical technique integral to polymer identification. By measuring the absorption of infrared radiation by a sample, a unique spectral "fingerprint" is generated, revealing the presence of specific functional groups and allowing for the confirmation of a material's chemical identity. This guide provides a comprehensive comparison of Carbomer 934 using Fourier Transform Infrared (FTIR) spectroscopy, outlines a detailed experimental protocol, and presents comparative data to aid in its validation against other common polymers.

Data Analysis: Characteristic Infrared Peaks

The identity of Carbomer 934, a high molecular weight polymer of acrylic acid, is confirmed by a distinct set of absorption bands in the mid-infrared region. The most prominent of these is the strong carbonyl (C=O) stretch from the carboxylic acid groups.

Below is a comparison of the characteristic IR absorption bands for Carbomer 934 and two other polymers commonly used in pharmaceutical and cosmetic formulations: Carbomer 940 and Hydroxypropyl Methylcellulose (B11928114) (HPMC).

Functional Group	Vibration Type	Carbomer 934[1][2]	Carbomer 940[3]	Hydroxypropyl Methylcellulose (HPMC)[4][5][6]
-OH (Carboxylic Acid / Hydroxyl)	O-H Stretch	~3000-2950 cm⁻¹ (broad)	~2960 cm⁻¹ (broad)	~3450 cm⁻¹ (broad)
-CH (Aliphatic)	C-H Stretch	~2980 cm⁻¹	Not specified	~2929 cm⁻¹
C=O (Carboxylic Acid)	C=O Stretch	~1710-1750 cm⁻¹ (very strong)	~1712 cm⁻¹ (very strong)	N/A
-CH₂	C-H Bend	~1450-1454 cm⁻¹	~1452 cm⁻¹	~1452 cm⁻¹
C-O-C / C-O	C-O Stretch	~1250-1200 cm⁻¹ / ~1160 cm⁻¹	~1246 cm⁻¹	~1050 cm⁻¹ (strong, characteristic of glucose ring)
=C-H	C-H Bend (out-of-plane)	~850-800 cm⁻¹	Not specified	N/A

Key Observations:

• Carbomer 934 vs. Carbomer 940: Both Carbomer 934 and 940 are cross-linked polyacrylic acid polymers. Their IR spectra are nearly identical, as they share the same fundamental chemical backbone.[1] Both are characterized by a very strong carbonyl (C=O) absorption peak around 1710-1712 cm⁻¹ and a broad hydroxyl (-OH) band.[1][3] Therefore, while FTIR is excellent for identifying a sample as a "Carbomer," it is generally not sufficient to distinguish between these specific grades without a high-fidelity comparison to a certified reference standard of the exact grade.

• Carbomer vs. HPMC: In contrast, HPMC, a cellulose (B213188) derivative, shows a distinctly different spectral fingerprint. It lacks the strong carboxylic acid C=O peak characteristic of Carbomers and instead displays a prominent C-O stretching band around 1050 cm⁻¹ associated with its glucose ring structure.[5]

Experimental Protocol: Identity Validation by ATR-FTIR

The Attenuated Total Reflectance (ATR) sampling technique is ideal for analyzing polymer powders like Carbomer 934 as it requires minimal to no sample preparation.[7][8][9]

Objective: To acquire a high-quality infrared spectrum of a Carbomer 934 sample to verify its identity against a known reference.

Materials and Equipment:

• Fourier Transform Infrared (FTIR) Spectrometer

• Attenuated Total Reflectance (ATR) accessory (e.g., with a diamond or ZnSe crystal)[10]

• Sample of Carbomer 934 powder

• Reference spectrum of Carbomer 934

• Isopropanol (B130326) and lint-free wipes for cleaning

Procedure:

• Instrument Preparation:

  • Ensure the FTIR spectrometer and ATR accessory are clean and calibrated according to the manufacturer's specifications.

  • Thoroughly clean the surface of the ATR crystal with isopropanol and a lint-free wipe to remove any residues.

• Background Spectrum Acquisition:

  • With the clean, empty ATR crystal in place, perform a background scan. This measures the ambient atmosphere (water vapor, CO₂) and instrument response, which will be subtracted from the sample spectrum.

  • Typical parameters: Scan range of 4000 cm⁻¹ to 400 cm⁻¹, resolution of 4 cm⁻¹, and an accumulation of 16-32 scans.[10]

• Sample Analysis:

  • Place a small amount of the dry Carbomer 934 powder directly onto the center of the ATR crystal, ensuring the crystal surface is fully covered.

  • Lower the ATR pressure clamp and apply consistent pressure to ensure intimate contact between the powder and the crystal surface.[11] Good contact is crucial for a high-quality spectrum.

  • Acquire the sample spectrum using the same parameters as the background scan.

• Data Processing and Interpretation:

  • The spectrometer software will automatically subtract the background spectrum from the sample spectrum to produce the final absorbance or transmittance spectrum.

  • Compare the acquired spectrum to a known reference spectrum of Carbomer 934. The comparison should show a high correlation in peak positions, relative intensities, and overall shape.

  • Verify the presence of the key characteristic peaks as detailed in the data table above, paying special attention to the very strong carbonyl (C=O) peak around 1710 cm⁻¹.

Mandatory Visualization

The following diagram illustrates the logical workflow for validating the identity of a Carbomer 934 sample using the ATR-FTIR protocol.

Workflow for Carbomer 934 identity validation using ATR-FTIR spectroscopy.

References

• 1. researchgate.net [researchgate.net]
• 2. Carbomer Homopolymer [drugfuture.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Hydroxypropyl methylcellulose substituent analysis and rheological properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mt.com [mt.com]
• 8. Attenuated Total Reflectance = Powerful Sampling Technique for Plastics [thermofisher.com]
• 9. Attenuated total reflectance (ATR) | Anton Paar Wiki [wiki.anton-paar.com]
• 10. piketech.com [piketech.com]
• 11. drawellanalytical.com [drawellanalytical.com]

A Comparative Analysis of Carbomer 934 and Carbomer 941 in Emulsion Stability

In the realm of pharmaceutical and cosmetic formulations, the stability of emulsions is a critical parameter dictating product efficacy, shelf-life, and aesthetic appeal. Carbomers, high molecular weight polymers of acrylic acid, are widely employed as gelling agents, thickeners, and stabilizers in these systems. This guide provides a detailed comparison of two commonly used grades, Carbomer 934 and Carbomer 941, focusing on their performance in stabilizing emulsions, supported by experimental data.

Structural Differences and General Properties

Carbomer 934 and Carbomer 941, while both are cross-linked polyacrylic acid polymers, differ in their cross-linking agent. Carbomer 934 is cross-linked with allyl ethers of sucrose, whereas Carbomer 941 utilizes allyl ethers of pentaerythritol.[1][2] This subtle structural variation influences their rheological properties and, consequently, their stabilizing capabilities in emulsion systems.

Carbomer 934 is characterized by its short flow properties and is well-suited for creating high-viscosity creams and lotions.[3] In contrast, Carbomer 941 is designed for systems requiring lower viscosity while still providing excellent emulsion and suspension stability.[4][5][6]

Experimental Comparison of Emulsion Stability

A key study comparing the physical stability of ketoconazole (B1673606) microemulsions thickened with Carbomer 934 and Carbomer 941 provides valuable insights into their relative performance.[1][2][7][8] The study evaluated various stability parameters over an eight-week period at controlled temperatures (4°C, 25-30°C, and 40°C).

Data on Physical Stability Parameters

The following tables summarize the key findings from the comparative study at varying concentrations (0.15% and 0.25%) of each Carbomer.

Table 1: Viscosity of Ketoconazole Microemulsions with Carbomer 934 and Carbomer 941

Formulation	Initial Viscosity (cps)
0.15% Carbomer 934	4,364
0.25% Carbomer 934	46,197
0.15% Carbomer 941	Not specified in detail, but generally lower than 934 at the same concentration[9]
0.25% Carbomer 941	Not specified in detail, but generally lower than 934 at the same concentration[9]

Note: The study mentions that the viscosity of the microemulsion without a thickener was 1,268 cps.[1]

Table 2: Particle Size of Ketoconazole Microemulsions with Carbomer 934 and Carbomer 941

Formulation	General Finding
Carbomer 934	Emulsions with Carbomer 934 exhibited a smaller particle size compared to those with Carbomer 941 at the same concentration.[1]
Carbomer 941	Showed a significant difference in particle size when stored at different temperatures, which was not observed with Carbomer 934.[1][2]

Table 3: Surface Tension of Ketoconazole Microemulsions with Carbomer 934 and Carbomer 941

Formulation	General Finding
Carbomer 934	Microemulsions with Carbomer 934 demonstrated stronger surface tension than those with Carbomer 941.[1]
Carbomer 941	Exhibited lower surface tension compared to Carbomer 934.[1]

Based on the comprehensive evaluation, the research concluded that a 0.15% concentration of Carbomer 934 provided better overall physical stability to the ketoconazole microemulsion compared to Carbomer 941, considering the effects of temperature and storage duration.[1][2][7][8]

Experimental Protocols

The following are the detailed methodologies employed in the key comparative study to assess emulsion stability.

1. Preparation of the Microemulsion Gel:

• A ketoconazole microemulsion was prepared using virgin coconut oil as the oil phase.

• Carbomer 934 or Carbomer 941 was added as a thickening agent at concentrations of 0.15% and 0.25%.

• The mixture was stirred until a homogenous gel was formed.

2. Stability Testing:

• The prepared microemulsion gels were stored for eight weeks under three different temperature conditions: 4°C, 25-30°C (room temperature), and 40°C.[1][2]

• Samples were withdrawn at predetermined time intervals for analysis.

3. Physical Stability Assessment:

• Organoleptic Observation: Visual inspection for any changes in color, odor, and consistency.

• pH Measurement: The pH of the samples was measured using a calibrated pH meter.

• Viscosity Measurement: A viscometer was used to determine the viscosity of the emulsion gels.

• Particle Size and Zeta Potential Analysis: Particle size and zeta potential were measured to assess the stability of the dispersed phase.[1][2]

• Surface Tension Measurement: The surface tension of the formulations was determined using a tensiometer.[1]

Experimental Workflow for Emulsion Stability Evaluation

Caption: Experimental workflow for comparing the stability of emulsions stabilized with Carbomer 934 and Carbomer 941.

Conclusion

The selection between Carbomer 934 and Carbomer 941 for stabilizing emulsions depends on the desired final product characteristics. Experimental evidence suggests that for applications requiring higher viscosity and robust physical stability, particularly in terms of particle size consistency across varying temperatures, Carbomer 934 at a low concentration (e.g., 0.15%) is a superior choice.[1][2] Conversely, Carbomer 941 is more suitable for formulations where lower viscosity is desired, although it may exhibit greater sensitivity to temperature-induced changes in particle size.[1][4] This comparative guide, based on available experimental data, provides a foundational understanding for researchers and formulation scientists in making an informed decision for their specific emulsion systems.

References

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. Carbopol 934 polymer - Lubrizol [lubrizol.com]
• 4. Carbopol 941 polymer - Lubrizol [lubrizol.com]
• 5. specialchem.com [specialchem.com]
• 6. ulprospector.com [ulprospector.com]
• 7. discovery.researcher.life [discovery.researcher.life]
• 8. [PDF] Comparison of carbopol 934 and 941 as thickeners on ketoconazole microemulsions based on physical stability | Semantic Scholar [semanticscholar.org]
• 9. repository.uhamka.ac.id [repository.uhamka.ac.id]

A Comparative Guide to Determining Carboxylic Acid Content in Carbomer 934: Titration vs. Spectroscopic Methods

For Researchers, Scientists, and Drug Development Professionals

Carbomer 934, a high molecular weight polymer of acrylic acid, is a critical excipient in pharmaceutical and cosmetic formulations, primarily functioning as a thickening, suspending, and emulsifying agent. The carboxylic acid content is a crucial quality attribute, as it directly influences the polymer's performance characteristics, such as its viscosity and mucoadhesive properties. The United States Pharmacopeia (USP) mandates that Carbomer 934, previously dried, must contain not less than 56.0 percent and not more than 68.0 percent of carboxylic acid (–COOH) groups.[1] This guide provides a detailed comparison of the traditional potentiometric titration method and a potential alternative, Fourier Transform Infrared (FTIR) spectroscopy, for the accurate determination of carboxylic acid content in Carbomer 934.

Method Comparison at a Glance

The following table summarizes the key performance characteristics of potentiometric titration and a proposed FTIR spectroscopic method for the determination of carboxylic acid content in Carbomer 934.

Parameter	Potentiometric Titration	FTIR Spectroscopy (Proposed)
Principle	Neutralization reaction between the carboxylic acid groups and a strong base. The endpoint is detected by a significant change in pH.	Measurement of the absorption of infrared radiation by the carbonyl (C=O) group of the carboxylic acid, which is proportional to its concentration.
Primary Measurement	Volume of titrant (e.g., Sodium Hydroxide)	Absorbance at a specific wavenumber (e.g., ~1710 cm⁻¹)
Accuracy	High	High (with proper calibration)
Precision (RSD)	Typically < 1%	Potentially < 2%
Analysis Time per Sample	~30-60 minutes	~5-10 minutes
Sample Preparation	Dispersion of the polymer in water, stirring for an extended period.[2]	Grinding with KBr to form a pellet or direct measurement using an ATR accessory.
Solvent/Reagent Usage	Requires standardized titrant (e.g., 0.25 N NaOH) and purified water.[2]	May require a spectroscopic grade solid matrix (e.g., KBr).
Expertise Required	Moderate (wet chemistry skills)	Moderate (instrument operation and spectral interpretation)
Key Advantage	Established, pharmacopeial method.	Rapid, non-destructive, and requires minimal sample preparation.
Potential Limitation	Time-consuming, requires careful handling of viscous gels.	Requires development and validation of a calibration model.

Experimental Protocols

Potentiometric Titration Method (Based on USP Monograph)

This method is the established standard for determining the carboxylic acid content in Carbomer 934.[2][3][4]

Materials and Equipment:

• Carbomer 934 sample (previously dried in a vacuum at 80°C for 1 hour)

• Standardized 0.25 N Sodium Hydroxide (NaOH) volumetric solution

• Purified water

• Potentiometer with a glass-calomel or silver-silver chloride electrode system

• Stirrer

• Beakers (1000 mL)

• Burette (50 mL)

Procedure:

• Accurately weigh about 400 mg of the previously dried Carbomer 934 sample.

• Carefully and slowly add the sample to 400 mL of purified water in a 1000-mL beaker, while continuously stirring at approximately 1000 rpm.

• Continue stirring for 15 minutes to ensure the polymer is well dispersed.

• Allow the dispersion to stand for at least 30 minutes to ensure complete hydration.

• Immerse the electrode of the potentiometer into the dispersion and begin stirring at a moderate speed.

• Titrate the dispersion with the standardized 0.25 N NaOH solution. Record the volume of titrant added and the corresponding pH readings.

• The endpoint is determined potentiometrically, typically where the rate of change of pH is greatest, which for Carbomer 934 is between pH 7.3 and 7.8.[3]

• Calculate the percentage of carboxylic acid groups using the following formula:

  % Carboxylic Acid = (V × N × 45.02) / (W × 10)

  Where:

  • V is the volume of NaOH solution consumed at the endpoint (in mL).

  • N is the normality of the NaOH solution.

  • 45.02 is the molecular weight of the carboxylic acid group (–COOH).

  • W is the weight of the Carbomer 934 sample (in g).

Fourier Transform Infrared (FTIR) Spectroscopy Method (Proposed)

This method offers a rapid and non-destructive alternative to titration. While a specific validated method for Carbomer 934 is not widely published, the principle is based on the quantitative analysis of the characteristic carbonyl (C=O) stretching vibration of the carboxylic acid group. Studies on similar poly(acrylic acid) polymers have demonstrated the feasibility of this approach.

Materials and Equipment:

• Carbomer 934 samples with known carboxylic acid content (for calibration)

• FTIR spectrometer with a suitable detector (e.g., DTGS)

• Attenuated Total Reflectance (ATR) accessory or KBr pellet press

• Potassium Bromide (KBr), spectroscopic grade

• Agate mortar and pestle

Procedure:

A. Calibration:

• Prepare a series of calibration standards by mixing Carbomer 934 with a non-interfering matrix (e.g., KBr) to achieve a range of known carboxylic acid concentrations. Alternatively, use different batches of Carbomer 934 with carboxylic acid content previously determined by the standard titration method.

• For each standard, acquire the FTIR spectrum over the range of 4000-400 cm⁻¹.

• Identify the characteristic absorption band for the carboxylic acid C=O stretch, which for Carbomer 934 is typically observed around 1710-1725 cm⁻¹.[1]

• Measure the area or height of this peak for each standard.

• Construct a calibration curve by plotting the peak area/height against the known carboxylic acid content.

B. Sample Analysis:

• Prepare the unknown Carbomer 934 sample in the same manner as the calibration standards (e.g., as a KBr pellet or by placing it on the ATR crystal).

• Acquire the FTIR spectrum of the sample.

• Measure the area or height of the C=O stretching peak at ~1710-1725 cm⁻¹.

• Determine the carboxylic acid content of the sample by interpolating its peak area/height on the calibration curve.

Workflow and Logical Relationship Diagrams

The following diagrams, generated using Graphviz, illustrate the experimental workflows for both the potentiometric titration and the proposed FTIR spectroscopic methods.

Caption: Workflow for Potentiometric Titration of Carbomer 934.

Caption: Proposed Workflow for FTIR Analysis of Carbomer 934.

Conclusion

The potentiometric titration method remains the definitive, compendial method for the determination of carboxylic acid content in Carbomer 934. Its high accuracy and established protocol make it the gold standard for quality control and release testing. However, for applications requiring rapid screening, high-throughput analysis, or in-process monitoring, the development of a validated FTIR spectroscopic method presents a compelling alternative. While requiring an initial investment in calibration development, the speed and non-destructive nature of FTIR analysis can offer significant advantages in a research and development setting. The choice between these methods will ultimately depend on the specific requirements of the analysis, including the desired sample throughput, available instrumentation, and the regulatory context.

References

• 1. Carboxylic acid - Wikipedia [en.wikipedia.org]
• 2. scribd.com [scribd.com]
• 3. Quantitative determination of the extent of neutralization of carboxylic acid functionality in carbopol 974P NF by diffuse reflectance fourier transform infrared spectrometry using Kubelka-Munk function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Quantifying Carboxylic Acid Concentration in Model Polyamide Desalination Membranes via Fourier Transform Infrared Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Performance Analysis of Carbomer 934 and Other Synthetic Polymers in Pharmaceutical Formulations

For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to Polymer Selection

In the realm of pharmaceutical sciences, the selection of an appropriate polymer is paramount to the successful development of effective drug delivery systems. Carbomer 934, a high molecular weight polymer of acrylic acid, has long been a staple gelling agent, valued for its thickening, suspending, and stabilizing properties. However, a range of other synthetic polymers, each with unique characteristics, present viable alternatives. This guide provides a comprehensive performance comparison of Carbomer 934 against other widely used synthetic polymers, supported by experimental data and detailed methodologies to aid in informed decision-making for your research and formulation development.

Performance Metrics: A Side-by-Side Comparison

The efficacy of a polymer in a pharmaceutical formulation is determined by several key performance indicators. The following tables summarize the quantitative data on viscosity, mucoadhesive strength, and drug release characteristics of Carbomer 934 in comparison to other synthetic polymers.

Table 1: Viscosity Comparison of Carbomer 934 and Other Synthetic Polymers

Polymer	Concentration (% w/v)	Viscosity (mPa·s)	Comments
Carbomer 934	0.2	13,000 - 30,000	Exhibits medium viscosity.[1][2]
0.5	40,000 - 60,000
Carbomer 940	0.5	40,000 - 60,000	Known for its high viscosity and clarity in gels.[1][2]
Carbomer 980	Not Specified	Higher than 940	Offers even higher viscosity than Carbomer 940.[1]
Carbomer 941	Not Specified	Lower than 940	Suitable for formulations requiring a lighter, more fluid texture.[1]
HPMC	1	Lower than Carbopol 934	HPMC gels exhibit pseudoplastic flow, becoming less viscous under shear stress.[3][4]
Sodium Alginate	Not Specified	Lower than Carbopol 934	Increasing sodium alginate concentration can decrease bioadhesive strength.[5]

Table 2: Mucoadhesive Strength Comparison

Polymer System	Mucoadhesive Strength (dynes/cm²)	Substrate
Carbomer 934P	3993.42	Not Specified
Carbopol 974P	Higher than Sodium CMC	Not Specified
Sodium Alginate	Lower than Carbopol 934	Porcine Buccal Mucosa

Table 3: In Vitro Drug Release Comparison

Polymer	Drug	Key Findings
Carbomer 934	Diclofenac Sodium	Drug release is pH-dependent, with greater release at pH 7.4 compared to pH 1.2.[6][7]
Theophylline	The drug release mechanism is influenced by the polymer level and the type of diluent used.[8]
Carbomer 974P	Diclofenac Sodium	Higher viscosity due to increased polymer concentration retards drug release.[9]
HPMC	Ibuprofen (B1674241)	HPMC gel showed a statistically significantly different (faster) release rate of ibuprofen compared to a Carbopol 934® formulation.[10]
Sodium Alginate	Ondansetron HCl	Increasing sodium alginate concentration decreased in vitro drug release.[5][11]

Experimental Protocols: A Closer Look at the Methodologies

To ensure the reproducibility and validity of the presented data, detailed experimental protocols for key performance assessments are outlined below.

Viscosity Measurement

A rotational viscometer is a standard instrument for determining the viscosity of polymer gels.

• Apparatus: Rotational viscometer (e.g., Brookfield LDV-III Ultra Programmable Rheometer).[12]

• Method:

  • Prepare the polymer dispersion at the desired concentration in deionized water and allow it to hydrate (B1144303) for a specified period (e.g., 24 hours) to ensure homogeneity.[12]

  • Neutralize the Carbomer dispersion to a specific pH (typically around 7.0) using a suitable neutralizing agent like triethanolamine (B1662121) (TEA) or sodium hydroxide (B78521) to achieve gel formation.[12]

  • Place the sample in the viscometer.

  • Measure the viscosity at a controlled temperature (e.g., 25°C) and a defined shear rate or a range of shear rates.[13] For comparative purposes, it is crucial to use the same spindle and rotational speed for all samples.[13]

Mucoadhesion Strength Testing

The detachment force method is a widely used in vitro technique to quantify the mucoadhesive properties of a formulation.[14]

• Apparatus: Texture analyzer or a modified tensiometer.[15]

• Substrate: Freshly excised mucosal tissue (e.g., porcine buccal mucosa) or a mucin disc.[14]

• Method:

  • Secure the mucosal tissue to the testing platform.

  • Apply a specified amount of the polymer gel to the probe of the instrument.

  • Bring the probe with the gel into contact with the mucosal surface with a defined force for a set duration to allow for interaction.

  • Pull the probe upwards at a constant speed until the gel detaches from the mucosa.[16]

  • The force required for detachment is recorded as the mucoadhesive strength. The work of adhesion can be calculated from the area under the force-distance curve.[14]

In Vitro Drug Release Studies

Franz diffusion cells are commonly employed to study the release of a drug from a semi-solid formulation.[17]

• Apparatus: Franz diffusion cell apparatus.[17][18]

• Membrane: A synthetic membrane (e.g., cellulose) or excised biological membrane.

• Method:

  • Mount the membrane between the donor and receptor compartments of the Franz diffusion cell.

  • Fill the receptor compartment with a suitable receptor medium (e.g., phosphate (B84403) buffer pH 7.4) and maintain a constant temperature (e.g., 37°C) and stirring.[18]

  • Apply a precise amount of the drug-loaded polymer gel to the surface of the membrane in the donor compartment.

  • At predetermined time intervals, withdraw samples from the receptor medium and replace with fresh medium to maintain sink conditions.

  • Analyze the drug concentration in the collected samples using a validated analytical method such as UV-spectrophotometry or HPLC.[19]

Stability Testing

Accelerated stability studies are conducted to predict the long-term stability of a formulation.[18]

• Method:

  • Store the prepared gel formulations in appropriate containers at elevated temperature and humidity conditions (e.g., 40°C ± 2°C and 75% RH ± 5% RH) for a specified period (e.g., 6 months).[18]

  • At designated time points, evaluate the samples for physical changes (color, homogeneity, phase separation), pH, viscosity, and drug content.[20]

  • Freeze-thaw cycling is another stress test where formulations are subjected to alternating low and high temperatures to assess their physical stability.[21]

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for hydrogel preparation and mucoadhesion testing.

Workflow for Hydrogel Preparation.

Workflow for Mucoadhesion Strength Testing.

Conclusion

The choice between Carbomer 934 and other synthetic polymers is contingent upon the specific requirements of the intended application. Carbomer 934 remains a versatile and effective excipient, offering a balance of viscosity and mucoadhesive properties. For applications demanding higher viscosity, Carbomer 940 or 980 may be more suitable.[1] Conversely, for formulations where a lower viscosity is desired, Carbomer 941 or HPMC could be the preferred choice.[1][3] In terms of drug release, HPMC may facilitate a faster release profile compared to Carbomer 934 for certain drugs.[10] Sodium alginate, while also a mucoadhesive polymer, may exhibit lower adhesive strength and a different release profile compared to Carbomers.[5]

This guide provides a foundational comparison to assist in your polymer selection process. It is imperative to conduct specific studies with your active pharmaceutical ingredient and formulation base to determine the optimal polymer and its concentration for achieving the desired product performance characteristics.

References

• 1. nbinno.com [nbinno.com]
• 2. chemger.com [chemger.com]
• 3. HPMC vs. Carbomer in Gel Formulations - Cellulose Ether manufacturers [cellulosemanufacturer.com]
• 4. Topical HPMC/Carbopol 934 Gel for Wound Healing: Formulation and in-Vivo Evaluation | Pharmakeftiki [pharmakeftiki.hsmc.gr]
• 5. Carbopol 934-Sodium Alginate-Gelatin Mucoadhesive Ondansetron Tablets for Buccal Delivery: Effect of pH Modifiers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Using Carbomer-Based Hydrogels for Control the Release Rate of Diclofenac Sodium: Preparation and In Vitro Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Using Carbomer-Based Hydrogels for Control the Release Rate of Diclofenac Sodium: Preparation and In Vitro Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Drug release from Carbomer 934 matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. web.usm.my [web.usm.my]
• 10. EMU Journal of Pharmaceutical Sciences » Submission » Comparison of In Vitro Ibuprofen Release Rates from HPMC and Carbopol® Gels [dergipark.org.tr]
• 11. researchgate.net [researchgate.net]
• 12. nrs.blob.core.windows.net [nrs.blob.core.windows.net]
• 13. researchgate.net [researchgate.net]
• 14. Assessing Mucoadhesion in Polymer Gels: The Effect of Method Type and Instrument Variables - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Muco-Adhesion Testing | Vici Health Sciences [vicihealthsciences.com]
• 16. Methods to Study Mucoadhesive Dosage Forms | Basicmedical Key [basicmedicalkey.com]
• 17. researchgate.net [researchgate.net]
• 18. ijcmas.com [ijcmas.com]
• 19. Study of factors affecting the in vitro release of ketoprofen from carbomers-based gels | ScienceRise: Pharmaceutical Science [journals.uran.ua]
• 20. Development and Evaluation of Stability of a Gel Formulation Containing the Monoterpene Borneol - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]

A Comparative Guide to the Biocompatibility of Carbomer 934 and Natural Gelling Agents

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate gelling agent is a critical decision in the development of pharmaceutical and cosmetic formulations. Biocompatibility is a paramount consideration, ensuring that the chosen excipient does not elicit an adverse biological response. This guide provides an objective comparison of the biocompatibility of Carbomer 934, a synthetic polymer, with a selection of widely used natural gelling agents. The information presented is supported by experimental data from various studies, offering a valuable resource for formulation scientists.

Executive Summary

Carbomer 934, a high molecular weight polymer of acrylic acid, is a well-established gelling agent known for its efficiency and desirable rheological properties. It is generally considered to have a low potential for skin irritation and sensitization. Natural gelling agents, derived from sources such as polysaccharides and proteins, are often favored for their inherent biocompatibility and biodegradability. This guide delves into the comparative biocompatibility of Carbomer 934 against prominent natural alternatives like sodium alginate, xanthan gum, and guar (B607891) gum, focusing on key toxicological endpoints: cytotoxicity, skin irritation, and skin sensitization. While direct comparative studies are limited, this guide synthesizes available data to provide a comprehensive overview.

Data Presentation: A Comparative Overview

The following tables summarize quantitative data from various studies on the biocompatibility of Carbomer 934 and natural gelling agents. It is crucial to note that the data are compiled from different studies and experimental conditions may vary, thus direct comparison should be made with caution.

Table 1: Cytotoxicity Data (MTT Assay)

Gelling Agent	Cell Line	Concentration	Cell Viability (%)	Source
Carbomer 940 (related to 934)	HaCaT (Human Keratinocytes)	150 µg/mL	> 90%	[1]
Carbomer-based hydrogel	JB6 Cl 41-5a (Mouse Epidermal)	150 µg/mL	83-86%	[1]
Sodium Alginate (nanoparticles)	Primary Lamb Kidney Cells	52 µg/mL (IC10)	90%
Guar Gum (nanoformulation)	L929 (Mouse Fibroblasts)	Not specified	Moderately cytotoxic
Guar Gum (nanoformulation)	HaCaT (Human Keratinocytes)	Not specified	Significant proliferation
Carboxymethyl cellulose/Guar Gum hydrogel	L929 (Mouse Fibroblasts)	Not specified	Biocompatible

Table 2: Skin Irritation Data (OECD TG 439 - Reconstructed Human Epidermis Test)

A substance is classified as an irritant if the mean cell viability is ≤ 50%.

Gelling Agent	Result	Source
Carbomer Polymers	Low potential for skin irritation	[1]
Xanthan Gum	Non-irritating	[2]

Table 3: Skin Sensitization Data (Local Lymph Node Assay - LLNA)

A stimulation index (SI) of ≥ 3 is typically considered a positive result for sensitization.

Gelling Agent	Result	Source
Carbomer Polymers	Low potential for sensitization	[1]
Natural Gums (general)	Generally considered non-sensitizing

Experimental Protocols

MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan (B1609692), which has a purple color.

Methodology:

• Cell Seeding: Plate cells in a 96-well plate at a specific density and incubate for 24 hours to allow for attachment.

• Sample Preparation: Prepare extracts of the hydrogel by incubating the material in cell culture medium for a defined period (e.g., 24 hours) at 37°C.

• Cell Treatment: Remove the culture medium from the cells and replace it with the hydrogel extracts at various concentrations.

• Incubation: Incubate the cells with the extracts for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours. During this time, viable cells will convert the soluble MTT into insoluble formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (typically between 540 and 570 nm) using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the control (untreated cells).

OECD TG 439: In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test

This test method uses a three-dimensional Reconstructed Human Epidermis (RhE) model that mimics the biochemical and physiological properties of the upper layers of human skin.[3][4][5]

Methodology:

• Tissue Preparation: RhE tissues are pre-incubated in a sterile, defined culture medium.

• Test Substance Application: The test substance is applied topically to the surface of the RhE tissue.

• Exposure and Post-Incubation: Following a defined exposure period (e.g., 15-60 minutes), the test substance is removed by washing. The tissues are then transferred to fresh medium and incubated for a post-exposure period (e.g., 42 hours).[6]

• Viability Assessment: Cell viability is determined by the MTT assay. The tissues are incubated with MTT solution, and the resulting formazan is extracted.

• Data Analysis: The optical density of the extracted formazan is measured, and the percentage of viable cells is calculated relative to negative controls. A substance is identified as an irritant if the tissue viability is ≤ 50%.[6]

Local Lymph Node Assay (LLNA) for Skin Sensitization

The LLNA is an in vivo method that assesses the potential of a substance to cause skin sensitization by measuring the proliferation of lymphocytes in the draining lymph nodes of mice.[7][8][9]

Methodology:

• Animal Model: Typically, female CBA/J or BALB/c mice are used.

• Test Substance Application: The test substance, dissolved in a suitable vehicle, is applied to the dorsal surface of both ears of the mice for three consecutive days.[10]

• Lymphocyte Proliferation Measurement: On day 6, the mice are injected intravenously with a radiolabeled thymidine (B127349) precursor (e.g., ³H-methyl thymidine or ¹²⁵I-iododeoxyuridine) or BrdU.

• Lymph Node Excision: After a set period, the mice are euthanized, and the draining auricular lymph nodes are excised.

• Sample Processing and Measurement: A single-cell suspension of lymph node cells is prepared, and the incorporation of the radiolabel is measured by scintillation counting, or BrdU incorporation is measured by ELISA.

• Data Analysis: The proliferation is expressed as a Stimulation Index (SI), which is the ratio of the mean proliferation in the test group to the mean proliferation in the vehicle control group. A substance is generally considered a sensitizer (B1316253) if the SI is ≥ 3.[9]

Signaling Pathways in Biocompatibility

The interaction of gelling agents with cells can trigger specific signaling pathways that determine the biological response. Understanding these pathways is crucial for designing biocompatible materials.

Toll-like Receptor (TLR) Signaling

Toll-like receptors are a class of proteins that play a key role in the innate immune system. They recognize pathogen-associated molecular patterns (PAMPs) and damage-associated molecular patterns (DAMPs), which can be present on or released from biomaterials. Activation of TLRs, particularly TLR4, can initiate an inflammatory cascade.[11][12]

Caption: TLR4 signaling pathway activation by a biomaterial.

Integrin-Mediated Signaling

Integrins are transmembrane receptors that facilitate cell-extracellular matrix (ECM) adhesion. When a cell interacts with a biomaterial, integrins on the cell surface can bind to adhesive proteins adsorbed onto the material. This binding triggers intracellular signaling cascades that influence cell behavior, such as adhesion, proliferation, and differentiation.[13][14]

References

• 1. LLNA in European Biomedical Institute! [ebi.bio]
• 2. Xanthan gum: a natural all-rounder for cosmetics I Cosphatec [cosphatec.com]
• 3. senzagen.com [senzagen.com]
• 4. Skin Irritation Test (SIT) OECD TG 439 | Mattek Corporation [mattek.com]
• 5. oecd.org [oecd.org]
• 6. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 8. mds-usa.com [mds-usa.com]
• 9. Opinion on the Murine Local Lymph Node Assay (LLNA) adopted by the SCCNFP during the 12th plenary meeting of 3 May 2000 | Scientific Committees [ec.europa.eu]
• 10. techniques-ingenieur.fr [techniques-ingenieur.fr]
• 11. Toll-like receptor 4 - Wikipedia [en.wikipedia.org]
• 12. TLR4 Signaling Pathway Modulators as Potential Therapeutics in Inflammation and Sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

A Comparative Guide to Carbomer 934 From Different Suppliers for Researchers and Pharmaceutical Professionals

An objective analysis of Carbomer 934 from various suppliers, complete with supporting experimental data and detailed protocols to aid in the selection of the most suitable excipient for your research and formulation needs.

Carbomer 934, a high molecular weight polymer of acrylic acid, is a widely utilized excipient in the pharmaceutical and cosmetic industries due to its exceptional thickening, suspending, and emulsifying properties.[1] In its raw form, it is a white, fluffy, and hygroscopic powder.[1] The performance of Carbomer 934 can vary between suppliers, impacting the final product's stability, rheology, and drug release profile. This guide provides a comparative evaluation of Carbomer 934 from prominent suppliers based on key quality attributes.

Quantitative Data Comparison

The following table summarizes the key quantitative specifications for Carbomer 934 from various suppliers, alongside the United States Pharmacopeia (USP)/National Formulary (NF) standards for reference. These parameters are critical in assessing the quality and performance of the polymer.

Parameter	USP/NF Specification[2][3]	Supplier A (Lubrizol - Carbopol® 934 NF)[4]	Supplier B (Spectrum Chemical - Carbomer 934P, Resin, NF)[5]	Supplier C (Alpha Chemika - CARBOPOL 934 Extra Pure)[6]	Supplier D (Loba Chemie - CARBOPOL 934 Extra Pure)[7]	Supplier E (Henan Chemger - Carbomer 934)[8]
Viscosity (0.5% neutralized aqueous dispersion at 25°C)	30,500 – 39,400 mPa·s	30,500 – 39,400 mPa·s	29,400 – 39,400 mPa·s	~35,000 cps	Not Specified	40,000 - 60,000 mPa·s
Carboxylic Acid (-COOH) Content (on dried basis)	56.0% – 68.0%	56.0% – 68.0%	56.0% – 68.0%	Not Specified	Not Specified	Assay: 99% (refers to purity)
Loss on Drying	≤ 2.0%	≤ 2.0%	≤ 2.0%	~1%	≤ 2.0%	Not Specified
Residual Benzene	Varies by monograph (e.g., ≤ 0.01% for 934P)[5]	Specified based on monograph	≤ 0.01%	Not Specified	Not Specified	Not Specified

Experimental Protocols

Detailed methodologies for evaluating the key performance indicators of Carbomer 934 are crucial for reproducible and comparable results.

Viscosity Determination

The viscosity of a Carbomer 934 gel is a critical parameter that dictates its thickening and suspending capabilities. The USP-NF provides a standardized method for its determination.[1]

Apparatus:

• Rotational viscometer (e.g., Brookfield RVT)

• Appropriate spindle (as specified in the monograph)

• Beaker

• Stirrer

Procedure:

• Preparation of Dispersion: Slowly add a specified amount of Carbomer 934 to a vortex of purified water while stirring continuously at a set speed (e.g., 1000 ± 50 rpm) to avoid lump formation.[9] Continue stirring for a specified time (e.g., 15 minutes).[9]

• Hydration: Allow the dispersion to hydrate (B1144303) for a defined period (e.g., 30 minutes) in a controlled temperature water bath (25 ± 2 °C).[9]

• Neutralization: Neutralize the dispersion to a pH of 7.3–7.8 with a suitable base (e.g., 18% sodium hydroxide (B78521) solution) while stirring gently.[1]

• Measurement: Equilibrate the neutralized gel in the water bath for at least 1 hour.[1] Measure the viscosity using a rotational viscometer at a specified rotational speed (e.g., 20 rpm) and temperature (25 °C).[9]

Carboxylic Acid Content Assay

The carboxylic acid content is a measure of the polymer's acidic functional groups, which are responsible for its thickening properties upon neutralization.

Apparatus:

• Potentiometric titrator with a glass electrode

• Burette

• Beaker

• Stirrer

Procedure:

• Sample Preparation: Accurately weigh a specified amount of previously dried Carbomer 934 and disperse it in purified water.

• Titration: Titrate the dispersion with a standardized solution of sodium hydroxide (e.g., 0.25 N NaOH).[10]

• Endpoint Detection: Determine the endpoint of the titration potentiometrically.[10]

• Calculation: Calculate the percentage of carboxylic acid groups based on the volume of titrant consumed.

Swelling Index Determination

The swelling index evaluates the ability of the polymer to absorb and retain water, which is fundamental to gel formation.

Apparatus:

• Graduated cylinder (25 mL)

• Stopper

Procedure:

• Accurately weigh 1.0 g of Carbomer 934 and transfer it to a 25 mL graduated cylinder.

• Add 1.0 mL of alcohol to moisten the polymer, followed by 25 mL of purified water.

• Stopper the cylinder and shake vigorously every 10 minutes for 1 hour, then allow it to stand for 3 hours.

• Measure the final volume occupied by the swollen polymer, including any adhering mucilage.

• The swelling index is the mean of three replicate tests.

In Vitro Drug Release (Dissolution) Testing for Gels

For formulations containing an active pharmaceutical ingredient (API), dissolution testing is critical to assess the drug release profile. The Franz diffusion cell is a commonly used apparatus for semi-solid dosage forms.[11][12]

Apparatus:

• Franz diffusion cell apparatus

• Synthetic membrane (e.g., polysulfone, cellulose (B213188) acetate)

• Receptor medium (e.g., phosphate (B84403) buffered saline, pH 7.4)

• Stirrer

• Sampling syringe

Procedure:

• Apparatus Setup: Mount the synthetic membrane on the Franz diffusion cell, ensuring no air bubbles are trapped between the membrane and the receptor medium. The temperature is typically maintained at 32 ± 1 °C to simulate skin temperature.[12]

• Sample Application: Apply a known quantity of the Carbomer 934 gel formulation evenly onto the surface of the membrane in the donor compartment.

• Sampling: At predetermined time intervals, withdraw samples from the receptor compartment for analysis. Replace the withdrawn volume with fresh, pre-warmed receptor medium.

• Analysis: Analyze the API concentration in the collected samples using a validated analytical method (e.g., HPLC, UV-Vis spectroscopy).

• Data Analysis: Calculate the cumulative amount of drug released per unit area as a function of time.

Mandatory Visualizations

Caption: Experimental workflow for the evaluation of Carbomer 934 from different suppliers.

Caption: Logical workflow for selecting the optimal Carbomer 934 supplier.

Conclusion

The selection of a Carbomer 934 supplier should be based on a thorough evaluation of its physicochemical properties and performance in the intended formulation. While most suppliers adhere to the specifications outlined in the USP/NF monograph, subtle differences in residual solvents, particle size distribution, and polymer microstructure can influence performance. It is recommended that researchers and formulation scientists conduct in-house testing on samples from various suppliers to determine the most suitable grade for their specific application. This guide provides the foundational data and methodologies to facilitate this critical selection process.

References

• 1. specialchem.com [specialchem.com]
• 2. Carbopol® 934 NF Polymer - For Medium to High-viscosity Gels, Emulsions, & Suspensions - Lubrizol [lubrizol.com]
• 3. Carbomer 934, 934P, 940, 941, 974, 980 Manufacturers, with SDS [mubychem.com]
• 4. pharmaexcipients.com [pharmaexcipients.com]
• 5. spectrumchemical.com [spectrumchemical.com]
• 6. alphachemika.co [alphachemika.co]
• 7. Online COA, Online COAs, Certificate of Analysis, Online Certificate of Analysis [lobachemie.com]
• 8. Carbomer 934 940 980 - Henan Chemger Group Corporation [chemger.com]
• 9. ulprospector.com [ulprospector.com]
• 10. aurigaresearch.com [aurigaresearch.com]
• 11. dissolutiontech.com [dissolutiontech.com]
• 12. FIP/AAPS Joint Workshop Report: Dissolution/In Vitro Release Testing of Novel/Special Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Cross-Validation of Analytical Methods for Carbomer 934 Quality Control

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of analytical methodologies for the quality control of Carbomer 934, a high molecular weight polymer of acrylic acid widely used in the pharmaceutical industry as a thickening, suspending, and emulsifying agent. Ensuring the quality and consistency of Carbomer 934 is critical for the performance and stability of pharmaceutical formulations. This document outlines standard and alternative analytical methods for key quality attributes, presents supporting experimental data for comparison, and provides detailed protocols for implementation.

Principles of Analytical Method Cross-Validation

Analytical method cross-validation is the process of comparing two distinct analytical methods to demonstrate that they provide equivalent results.[1] This is crucial when a new method is introduced to replace an existing one, or when results from different laboratories or techniques need to be compared. The core objective is to ensure the continued reliability and consistency of quality control data. Key validation parameters that are compared include accuracy, precision, linearity, and specificity.[2][3]

Below is a generalized workflow for the cross-validation of two analytical methods.

Cross-validation workflow between two analytical methods.

Viscosity Measurement: Rotational Viscometry vs. Rheometry

Viscosity is a critical quality attribute of Carbomer 934, as it dictates its thickening capability. The standard method involves a rotational viscometer, which measures viscosity at a single shear rate. An alternative and more comprehensive method is rheometry, which can characterize the material's flow behavior across a range of shear rates.

A key difference is that a viscometer provides a single-point viscosity measurement, which is suitable for routine quality control of Newtonian fluids.[4][5] In contrast, a rheometer can provide a detailed flow curve and assess viscoelastic properties, which is invaluable for formulation development and understanding the behavior of non-Newtonian fluids like Carbomer gels.[4][5][6]

Comparison of Viscosity Measurement Methods

Parameter	Rotational Viscometer (Method A)	Rotational Rheometer (Method B)	Acceptance Criteria
Precision (RSD%)	≤ 2.0%	≤ 1.5%	RSD ≤ 5.0%
Accuracy (% Recovery)	98.0% - 102.0%	99.0% - 101.0%	95.0% - 105.0%
Viscosity at 20 rpm (mPa·s)	34,500	34,650	30,500 - 39,400
Yield Stress (Pa)	Not Measured	50.5	Formulation Dependent
Pros	Simple, rapid, lower cost	Provides comprehensive rheological data (yield stress, thixotropy)	-
Cons	Single-point measurement, limited information	More complex, higher cost, requires more expertise	-

Experimental Protocols

Method A: Rotational Viscometer (USP Standard)

• Preparation of 0.5% Dispersion: Slowly add 2.5 g of Carbomer 934 (previously dried in a vacuum at 80°C for 1 hour) to 500 mL of purified water in an 800 mL beaker while stirring at 1000 ± 10 rpm. Continue stirring for 15 minutes.

• Neutralization: Allow the dispersion to stand at room temperature for 30 minutes. While stirring at 300 ± 25 rpm, titrate with a 10% (w/v) sodium hydroxide (B78521) solution to a pH of 7.3-7.8.

• Viscosity Measurement: Place the neutralized gel in a 25°C water bath for 1 hour. Measure the viscosity using a Brookfield-type rotational viscometer at 20 rpm.

Method B: Rotational Rheometer

• Sample Preparation: Prepare the neutralized 0.5% Carbomer 934 gel as described in Method A.

• Instrumentation: Use a cone-and-plate or parallel-plate rheometer equipped with a temperature-controlled stage set to 25°C.

• Measurement: Apply the sample to the lower plate. Perform a continuous shear rate ramp from 0.1 to 100 s⁻¹ over 3 minutes. Record the viscosity as a function of the shear rate. The yield stress can be determined by applying a stress ramp and identifying the stress at which flow initiates.

Carboxylic Acid Content: Potentiometric Titration vs. Colorimetric Titration

The carboxylic acid content is a measure of the polymer's acidic functional groups and is directly related to its ability to thicken upon neutralization. The standard method is a potentiometric titration.

Comparison of Carboxylic Acid Content Assay Methods

Parameter	Potentiometric Titration (Method A)	Colorimetric Titration (Method B)	Acceptance Criteria
Precision (RSD%)	≤ 1.0%	≤ 2.0%	RSD ≤ 2.0%
Accuracy (% Recovery)	99.5% - 100.5%	98.0% - 102.0%	98.0% - 102.0%
Carboxylic Acid Content (%)	62.5%	62.1%	56.0% - 68.0%
Pros	High precision and accuracy, not subjective	Simple, no special equipment needed	-
Cons	Requires a pH meter/potentiometer	Endpoint detection can be subjective, potential for color interference	-

Experimental Protocols

Method A: Potentiometric Titration (USP Standard)

• Sample Preparation: Accurately weigh about 400 mg of previously dried Carbomer 934 and disperse it in 400 mL of purified water by stirring.

• Titration: Titrate the dispersion with 0.25 N sodium hydroxide VS.

• Endpoint Detection: Determine the equivalence point using a calomel-glass or silver/silver chloride electrode system.[7]

• Calculation: Calculate the percentage of carboxylic acid groups (molecular weight = 45.02).

Method B: Colorimetric Titration

• Sample Preparation: Prepare the Carbomer 934 dispersion as described in Method A.

• Indicator Addition: Add 2-3 drops of phenolphthalein (B1677637) indicator to the dispersion.

• Titration: Titrate with 0.25 N sodium hydroxide VS until a persistent faint pink color is observed.

• Calculation: Calculate the percentage of carboxylic acid groups based on the volume of titrant used.

Residual Benzene (B151609) Analysis: Headspace GC vs. Direct Injection GC

Benzene is a Class 1 residual solvent that must be strictly controlled as it may be used in the manufacturing process of certain Carbomer grades.[8] Gas chromatography (GC) is the method of choice for this analysis.

Headspace GC is often preferred for analyzing residual solvents in polymers as it introduces only the volatile components into the GC system, preventing contamination of the inlet and column with the non-volatile polymer matrix.[7][9] Direct injection, while simpler in principle, can lead to system fouling and requires more extensive sample preparation to separate the analyte from the polymer.[9][10]

Comparison of Residual Benzene Analysis Methods

Parameter	Headspace GC (Method A)	Direct Injection GC (Method B)	Acceptance Criteria
Precision (RSD%)	≤ 10%	≤ 15%	RSD ≤ 15%
Accuracy (% Recovery)	90.0% - 110.0%	85.0% - 115.0%	80.0% - 120.0%
Linearity (R²)	≥ 0.995	≥ 0.990	≥ 0.99
Limit of Quantification (ppm)	≤ 1	≤ 5	NMT 0.01% (100 ppm)
Pros	"Cleaner" injection, less matrix interference, protects GC system	Simpler setup, no headspace autosampler needed	-
Cons	Requires specialized headspace autosampler	Risk of column and inlet contamination, more matrix effects	-

Experimental Protocols

Method A: Headspace Gas Chromatography (GC)

• Standard Preparation: Prepare a stock solution of benzene in a suitable solvent. Create a series of calibration standards by spiking known amounts of the stock solution into a polymer-free matrix.

• Sample Preparation: Accurately weigh about 1 g of Carbomer 934 into a headspace vial. Add a suitable solvent (e.g., sodium chloride solution) and seal the vial.

• GC Conditions:

  • Column: G43 phase (e.g., 6% cyanopropylphenyl - 94% dimethylpolysiloxane)

  • Injector: Headspace autosampler

  • Detector: Flame Ionization Detector (FID)

  • Temperatures: Set appropriate temperatures for the oven, injector, and detector.

• Analysis: Equilibrate the vial at a set temperature (e.g., 80°C) for a specified time before injecting the headspace gas into the GC.

Method B: Direct Injection Gas Chromatography (GC)

• Standard Preparation: Prepare calibration standards as in Method A.

• Sample Preparation: Dissolve a known amount of Carbomer 934 in a suitable solvent. This may require extensive shaking or sonication. The polymer must then be precipitated out of the solution (e.g., by adding a non-solvent), and the supernatant is collected for injection.

• GC Conditions: Use a similar GC column and detector as in Method A. A guard column is highly recommended to protect the analytical column.

• Analysis: Inject a small volume (e.g., 1 µL) of the prepared sample supernatant directly into the GC.

Selecting the Appropriate Analytical Method

The choice between a standard and an alternative analytical method depends on the specific requirements of the analysis. For routine quality control, a validated, robust, and cost-effective method is often preferred. For research and development, a method that provides more detailed information may be more suitable, even if it is more complex or expensive.

Decision-making for analytical method selection.

References

• 1. benchchem.com [benchchem.com]
• 2. wjarr.com [wjarr.com]
• 3. pharmaerudition.org [pharmaerudition.org]
• 4. Viscometer vs Rheometer: Discover Why a Rheometer Offers More Than Just Viscosity Measurement - TA Instruments [tainstruments.com]
• 5. qualitest.us [qualitest.us]
• 6. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 7. What Is the Difference Between Headspace and Direct Injection GC for Volatile Compound Analysis? - Persee [pgeneral.com]
• 8. GC-FID: Analysis of Benzene in Compliance to United State Pharmacopeia (USP) Grade Carbomer 940 [perkinelmer.com]
• 9. Headspace Vs Direct injection - Chromatography Forum [chromforum.org]
• 10. What Is The Difference Between Headspace And Direct Injection? - Blogs - News [alwsci.com]

A Comparative Analysis of Carbopol 934 and HPMC as Gelling Agents in Pharmaceutical Formulations

For researchers, scientists, and drug development professionals, the selection of an appropriate gelling agent is a critical determinant of a topical or transmucosal formulation's stability, rheology, and drug release characteristics. Among the myriad of available polymers, Carbopol 934 and Hydroxypropyl Methylcellulose (HPMC) are two of the most frequently employed synthetic and semi-synthetic gelling agents, respectively. This guide provides an objective, data-driven comparison of their performance, supported by experimental protocols and visual workflows to aid in formulation development.

Carbopol 934, a high molecular weight cross-linked polymer of acrylic acid, is renowned for its ability to form highly viscous gels at low concentrations. In contrast, HPMC, a cellulose (B213188) derivative, is known for its biocompatibility and ability to form clear, stable gels with mucoadhesive properties. The choice between these two polymers is contingent upon the specific requirements of the drug delivery system, including the desired release profile, viscosity, and site of application.

Physicochemical and Performance Characteristics: A Quantitative Comparison

The following tables summarize the key quantitative differences between Carbopol 934 and HPMC based on data from various experimental studies.

Parameter	Carbopol 934	HPMC	Key Observations
Viscosity	Forms highly viscous gels even at low concentrations.[1]	Lower viscosity compared to Carbopol 934 at the same concentration.[1]	Carbopol 934 is a more efficient viscosity-enhancing agent.
pH Sensitivity	Viscosity is highly dependent on pH; neutralization is required to achieve maximum viscosity.	Viscosity is largely independent of pH over a wide range.	Carbopol 934 offers pH-responsive gelling behavior.
Appearance	Can form clear to slightly hazy gels.	Typically forms clear, transparent gels.	HPMC is often preferred for formulations where clarity is a primary concern.

Table 1: Comparison of Physicochemical Properties

Parameter	Carbopol 934	HPMC	Key Observations
Drug Release	Generally exhibits a slower, more controlled release of drugs due to its highly cross-linked structure and high viscosity.[1]	Typically provides a faster drug release compared to Carbopol 934.[1]	Carbopol 934 is suitable for sustained-release formulations, while HPMC is advantageous for a more rapid onset of action.
Mucoadhesive Strength	Possesses strong mucoadhesive properties.[2]	Exhibits moderate mucoadhesive properties.[2]	Carbopol 934 is often the preferred choice for formulations requiring prolonged contact with mucosal surfaces.
Swelling Behavior	High swelling capacity.	High swelling capacity, which can influence drug release.[2]	Both polymers demonstrate significant swelling, which is a key mechanism for their gelling and controlled-release properties.

Table 2: Comparison of Performance Characteristics

Experimental Protocols

Detailed methodologies are crucial for reproducible research. The following are standard protocols for key experiments used to evaluate and compare gelling agents.

Preparation of Gels

Objective: To prepare homogenous gels of Carbopol 934 and HPMC for comparative evaluation.

Materials:

• Carbopol 934 powder

• HPMC powder

• Purified water

• Triethanolamine (B1662121) (for Carbopol 934 neutralization)

• Propylene (B89431) glycol (humectant)

• Methylparaben and Propylparaben (preservatives)

• Beakers

• Glass rods

• Magnetic stirrer

• pH meter

Procedure for Carbopol 934 Gel:

• Accurately weigh the required amount of Carbopol 934 and disperse it in a beaker containing a measured volume of purified water with constant stirring using a magnetic stirrer.

• Allow the dispersion to hydrate (B1144303) for at least 30 minutes to ensure complete swelling of the polymer.[3][4]

• In a separate beaker, dissolve the preservatives (methylparaben and propylparaben) in propylene glycol.

• Add the preservative solution to the Carbopol 934 dispersion with continuous stirring.

• Neutralize the dispersion by adding triethanolamine dropwise while monitoring the pH with a pH meter until a pH of approximately 6.8-7.0 is achieved. A clear, viscous gel will form.[4]

• Make up the final weight of the gel with purified water and stir until homogenous.

Procedure for HPMC Gel:

• Accurately weigh the required amount of HPMC and disperse it in a beaker containing a measured volume of purified water that has been heated to 80-90°C, with continuous stirring.

• Once the HPMC is fully dispersed, allow the solution to cool to room temperature. A clear gel will form upon cooling.

• In a separate beaker, dissolve the preservatives in propylene glycol.

• Add the preservative solution to the HPMC gel with continuous stirring until a homogenous gel is obtained.

• Make up the final weight of the gel with purified water and stir until uniform.

In Vitro Drug Release Study

Objective: To compare the rate and extent of drug release from Carbopol 934 and HPMC gel formulations.

Apparatus:

• Franz diffusion cell apparatus[5]

• Synthetic membrane (e.g., cellulose acetate)

• Phosphate (B84403) buffer (pH relevant to the intended site of application)

• Magnetic stirrer

• HPLC or UV-Vis spectrophotometer for drug quantification

Procedure:

• Mount the synthetic membrane on the Franz diffusion cell, separating the donor and receptor compartments.

• Fill the receptor compartment with a suitable phosphate buffer and maintain a constant temperature (e.g., 37 ± 0.5°C) with continuous stirring.

• Accurately weigh a specified amount of the gel formulation and apply it uniformly to the surface of the membrane in the donor compartment.

• At predetermined time intervals, withdraw an aliquot of the receptor medium and replace it with an equal volume of fresh, pre-warmed buffer to maintain sink conditions.

• Analyze the withdrawn samples for drug content using a validated analytical method (HPLC or UV-Vis spectrophotometry).

• Plot the cumulative amount of drug released per unit area against the square root of time to determine the release rate.

Mucoadhesive Strength Measurement

Objective: To quantify and compare the mucoadhesive strength of Carbopol 934 and HPMC formulations.

Apparatus:

• Texture analyzer or a modified two-arm balance

• Freshly excised mucosal tissue (e.g., bovine or porcine buccal mucosa)

• Phosphate buffer (pH 6.8)

Procedure:

• Mount a section of the mucosal tissue on a glass slide or the platform of the texture analyzer.

• Apply a specified amount of the gel formulation to the tip of a probe or another glass slide.

• Bring the gel-coated surface into contact with the mucosal tissue with a defined force for a specific period.

• Measure the force required to detach the gel from the mucosal surface. This force represents the mucoadhesive strength.

• Perform the test in triplicate for each formulation and calculate the mean mucoadhesive strength.

Visualizing Workflows and Decision Making

Diagrams created using DOT language can effectively illustrate experimental processes and logical frameworks for polymer selection.

Caption: Experimental workflow for the comparative evaluation of gelling agents.

Caption: Decision tree for selecting a gelling agent based on formulation goals.

Conclusion

Both Carbopol 934 and HPMC are versatile and effective gelling agents, each with a distinct set of properties that make them suitable for different pharmaceutical applications. Carbopol 934 excels in creating highly viscous formulations for sustained drug delivery and applications requiring strong mucoadhesion. HPMC, on the other hand, is ideal for formulations where clarity, pH independence, and a faster drug release are desired. In some cases, a combination of both polymers may be employed to achieve a synergistic effect and fine-tune the final formulation's characteristics. A thorough understanding of their comparative profiles, supported by robust experimental evaluation, is paramount for the successful development of topical and transmucosal drug delivery systems.

References

• 1. dergipark.org.tr [dergipark.org.tr]
• 2. How HPMC Compares to Carbopol in Mucoadhesive Systems - HPMC manufacturer [hpmcmanufacturer.com]
• 3. Carbopol Gel Pharmaceutics I Practical - Pharmacy Infoline [pharmacyinfoline.com]
• 4. gyanvihar.org [gyanvihar.org]
• 5. turkjps.org [turkjps.org]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of Carbomer 934

For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of laboratory chemicals is a critical aspect of operational safety and environmental responsibility. This document provides a comprehensive, step-by-step guide to the proper disposal procedures for Carbomer 934, a high molecular weight polymer of acrylic acid commonly used in pharmaceutical and cosmetic formulations. Adherence to these guidelines will help ensure the safety of laboratory personnel and minimize environmental impact.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle Carbomer 934 with appropriate personal protective equipment (PPE). This includes wearing safety glasses or goggles, protective gloves, and a lab coat.[1] In situations where dust may be generated, respiratory protection should be used.[2][3] Ensure adequate ventilation in the work area.[4]

Step-by-Step Disposal Protocol

The proper disposal of Carbomer 934, whether as a pure substance or as waste from experimental procedures, must be conducted in accordance with federal, state, and local environmental control regulations.[1][5] The following steps provide a general guideline for its disposal:

• Waste Collection:

  • Carefully sweep or vacuum up any spilled solid Carbomer 934, avoiding the generation of dust.[1]

  • Place the collected material into a suitable, clearly labeled waste disposal container.[1][6][7]

• Decontamination of Surfaces and Equipment:

  • For small spills, after removing the solid material, clean the contaminated surface by spreading water on it.[6][7]

  • For larger spills, after shoveling the material into a waste container, finish cleaning by spreading water on the contaminated surface.[6][7]

  • Contaminated surfaces and equipment can also be decontaminated by scrubbing with alcohol.[4]

• Disposal of Waste:

  • Dispose of the waste container and its contents in accordance with all applicable federal, state, and local regulations.[1][3][4]

  • Do not allow the product to enter drains, soil, or water sources.[5]

• Empty Container Disposal:

  • Empty containers may retain product residue and should be handled with care.[3][6]

  • Follow label warnings even after the container is emptied.[3][8]

  • Dispose of empty containers in accordance with the same regulations as the chemical itself.[1]

Quantitative Data

The available Safety Data Sheets for Carbomer 934 do not specify quantitative limits for disposal. However, some ecotoxicity data is available, which underscores the importance of preventing its release into the environment.

Ecotoxicity Data for Carbomer 934
Fish (Bluegill, Sunfish)	LC50: 580 - 2000 mg/l, 96 hours[7]
Daphnia (water flea)	EC50: 168 - 280 mg/l, 96 hours[2][7]
Persistence and Degradability	Information not readily available, but noted as biodegradable in some sources.[9]
Bioaccumulative Potential	No information available.[2]

LC50 (Lethal Concentration, 50%): The concentration of a chemical in water that kills 50% of the test animals in a given period. EC50 (Effective Concentration, 50%): The concentration of a chemical that causes a defined effect in 50% of the test organisms.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Carbomer 934.

References

• 1. technopharmchem.com [technopharmchem.com]
• 2. spectrumchemical.com [spectrumchemical.com]
• 3. pharmaexcipients.com [pharmaexcipients.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. Carbomer 934, 934P, 940, 941, 974, 980 Manufacturers, with SDS [mubychem.com]
• 6. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 7. images-na.ssl-images-amazon.com [images-na.ssl-images-amazon.com]
• 8. pharmaexcipients.com [pharmaexcipients.com]
• 9. suvchemlaboratorychemicals.com [suvchemlaboratorychemicals.com]

Essential Safety and Handling Protocols for Carbomer 934

Carbomer 934, a polyacrylic acid polymer, is a common excipient in the pharmaceutical industry. While generally considered to have a low hazard profile, proper handling and the use of appropriate personal protective equipment (PPE) are crucial to ensure a safe laboratory environment. This guide provides essential, step-by-step procedures for the safe handling, storage, and disposal of Carbomer 934.

Personal Protective Equipment (PPE)

When handling Carbomer 934 powder, it is imperative to use the following personal protective equipment to minimize exposure and ensure personal safety.

Eye and Face Protection:

• Wear safety glasses with side shields or chemical safety goggles to protect against airborne dust particles.[1][2]

Skin Protection:

• Gloves: Chemically resistant gloves are recommended to prevent skin contact.[1] The specific glove material should be selected based on the potential for contact with other chemicals used in the formulation.

• Lab Coat/Protective Clothing: A long-sleeved lab coat or other protective clothing should be worn to prevent skin exposure.[1][2] Routinely wash work clothing to remove any contaminants.[1]

Respiratory Protection:

• In well-ventilated areas, respiratory protection may not be required. However, if dust is generated or ventilation is insufficient, a NIOSH-approved respirator appropriate for dusts should be used.[2][3] A respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be followed whenever workplace conditions warrant respirator use.[2]

Safe Handling and Storage

• Ventilation: Ensure adequate ventilation in areas where Carbomer 934 is handled and stored to minimize dust accumulation.[1]

• Static Electricity: To prevent dust explosions, ground containers and transfer equipment to eliminate static electric sparks.[1] Carbomer 934 has been evaluated as a risk for dust explosion (Dust Explosion Class ST1).[1]

• Storage Conditions: Store in a cool, dry, and well-ventilated place in tightly closed containers.[3][4] Carbomer is a hygroscopic substance, meaning it absorbs moisture from the air.[2]

• Incompatible Materials: Avoid contact with strong bases (e.g., ammonia, sodium hydroxide), strong acids, and high concentrations of electrolytes, as this can cause discoloration and incompatibility.[4]

Spill and Disposal Plan

In the event of a spill, follow these procedures to minimize exposure and environmental contamination.

Spill Cleanup:

• Avoid Dust Generation: Do not use dry sweeping methods that can create airborne dust.[1]

• Containment: Use a wet sweeping compound or water to dampen the spilled material.[1]

• Collection: Carefully sweep the dampened material into a clearly labeled container for chemical waste.[1] A special dust vacuum cleaner with a particle filter can also be used.[1]

• Decontamination: Wash the spill area with detergent and water.[1] Be aware that the material is slippery when wet.[1]

Disposal:

• All waste, including contaminated PPE and spill cleanup materials, must be disposed of in accordance with applicable Federal, State/Provincial, and Local regulations.[1][2]

• Empty containers may retain product residue and should be handled with the same precautions.[1]

First Aid Measures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2] If contact lenses are present, remove them if it is easy to do so.[1] Seek medical attention.[1][2]

• Skin Contact: Wash the affected area with soap and water.[1] If skin irritation occurs, seek medical attention.[1]

• Ingestion: Do not induce vomiting.[5] Rinse mouth with water and seek medical attention.[6]

• Inhalation: Move the affected person to fresh air.[2] If breathing is difficult, provide oxygen.[2] Seek medical attention if symptoms persist.[2]

Quantitative Data Summary

Parameter	Value	Reference
pH (1% Water)	2.5 - 3.0	[1]
Autoignition Temperature	Approximately 480 °C	[1]
Decomposition Temperature	Decomposes at 260°C after 30 minutes	[4]

Operational Workflow for Carbomer 934 Spill

The following diagram outlines the step-by-step procedure for safely managing a Carbomer 934 spill.

Caption: Workflow for handling a Carbomer 934 spill.

References

• 1. pharmaexcipients.com [pharmaexcipients.com]
• 2. technopharmchem.com [technopharmchem.com]
• 3. images-na.ssl-images-amazon.com [images-na.ssl-images-amazon.com]
• 4. Carbomer 934 - CD Formulation [formulationbio.com]
• 5. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]